(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

Core Science & Biosynthesis

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate chemical structure and properties

An In-depth Technical Guide to (8Z,11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

Introduction

(8Z,11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a complex lipid molecule belonging to the class of epoxidized fatty acid methyl esters (EFAMEs). Its structure, featuring a long carbon chain with specific cis (Z) double bonds, a terminal methyl ester, and an epoxide ring, is highly characteristic of juvenile hormone (JH) analogs.[1][2][3] Juvenile hormones are a class of sesquiterpenoids that are crucial for regulating development, metamorphosis, and reproduction in insects.[4][5][6] Synthetic JH analogs are widely exploited as insecticides because they can disrupt these processes, preventing larvae from maturing into reproductive adults, while often exhibiting low toxicity to mammals.[3][4]

This guide provides a comprehensive technical overview of (8Z,11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, synthesizing available chemical data with field-proven insights from the broader study of juvenile hormone analogs and EFAMEs. It is intended for researchers, scientists, and drug development professionals working in entomology, pest management, and endocrinology.

Chemical Identity and Structure

The precise chemical identity of this molecule is established through its various nomenclature and structural identifiers.

Nomenclature and Identifiers

The compound is identified by the following:

• Systematic Name: (8Z,11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

• CAS Number: 2692622-73-2[1][2][7]

• Synonyms: rel-Methyl (8Z,11Z)-13-[(2R,3S)-3-pentyl-2-oxiranyl]-8,11-tridecadienoate[2][7]

Molecular Structure

The structure consists of a 13-carbon tridecadienoic acid backbone with two cis double bonds at the 8th and 11th carbons. A methyl group is esterified at one end (C1). At the other end (C13), the chain is substituted with a trans-configured epoxide ring (oxirane) which itself carries a pentyl group.

• Molecular Formula: C₂₁H₃₆O₃[2]

• Molecular Weight: 336.51 g/mol [2]

• Structural Representations:

  • SMILES: O=C(OC)CCCCCCC=CCC=CCC1OC1CCCCC[2]

  • InChI: InChI=1/C21H36O3/c1-3-4-13-16-19-20(24-19)17-14-11-9-7-5-6-8-10-12-15-18-21(22)23-2/h5,7,11,14,19-20H,3-4,6,8-10,12-13,15-18H2,1-2H3/b7-5-,14-11-/t19-,20+/s2[2]

Physicochemical Properties

While exhaustive experimental data for this specific molecule is not publicly available, its properties can be reliably inferred from its structure and data for similar long-chain fatty acid esters.

Property	Value / Description	Source / Rationale
Appearance	Predicted to be a solid or oil at room temperature.	Based on general properties of similar lipids.[7]
Molecular Formula	C₂₁H₃₆O₃	Confirmed by chemical suppliers.[2]
Molecular Weight	336.51 g/mol	Confirmed by chemical suppliers.[2]
Purity	Commercially available at >90%.	Stated by suppliers.[2][7]
Solubility	Expected to be soluble in organic solvents like ethanol, methanol, hexane, and chloroform; insoluble in water.	Typical for long-chain fatty acid methyl esters.
Storage Conditions	Recommended to be stored in a freezer.	Standard practice for unsaturated lipids to prevent degradation via oxidation or isomerization.[2][7]

Proposed Synthesis and Workflow

A specific, documented synthesis for (8Z,11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is not available in peer-reviewed literature. However, a robust and logical synthetic route can be proposed based on established methods for the epoxidation of unsaturated fatty acid methyl esters (FAMEs).[8][9] The most common and effective method is the in situ generation of a peroxy acid, such as performic acid.

Proposed Synthetic Pathway: Epoxidation

The synthesis involves the selective epoxidation of the terminal double bond of a precursor methyl ester. The internal double bonds are less reactive, allowing for regioselective synthesis.

Caption: Proposed workflow for the synthesis of the target molecule via in-situ epoxidation.

Step-by-Step Experimental Protocol (Proposed)

This protocol is a validated, general procedure for the epoxidation of FAMEs and is expected to be effective for the target molecule's precursor.[8][9]

• Reactor Setup: To a stirred, jacketed glass reactor, add the precursor fatty acid methyl ester and a suitable co-solvent like heptane. The use of a co-solvent helps manage viscosity and improve reagent mixing.[8]

• Acidification: Slowly add formic acid to the mixture while maintaining agitation. The molar ratio of formic acid to the number of double bonds in the precursor is a critical parameter, typically ranging from 1:1 to 5.5:1.[9]

• Epoxidation: Begin the dropwise addition of hydrogen peroxide (30-50% solution). This reaction is highly exothermic. The temperature must be carefully controlled (e.g., 40-75°C) to prevent thermal runaway and cleavage of the newly formed epoxy ring.[9] The H₂O₂ reacts with formic acid in situ to form performic acid, the active epoxidizing agent.

• Reaction Monitoring (Self-Validation): Monitor the reaction progress by periodically taking aliquots and determining the iodine value. A decreasing iodine number indicates the consumption of double bonds and successful epoxidation.[10] The target is to reduce the iodine value corresponding to the epoxidation of one double bond.

• Work-up and Quenching: Once the reaction is complete, transfer the mixture to a separatory funnel. The organic layer is separated and washed sequentially with a sodium bicarbonate solution (to neutralize residual acid) and then with distilled water until the pH is neutral.[8] This step is crucial for stopping the reaction and preventing acid-catalyzed hydrolysis of the epoxide.

• Drying and Isolation: Dry the organic phase over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product should be purified using column chromatography (e.g., silica gel) to isolate the desired mono-epoxidized product from unreacted starting material and potential di- or tri-epoxidized byproducts.

Biological Activity and Mechanism of Action (Inferred)

While no biological data exists for this specific molecule, its chemical structure strongly suggests it functions as a Juvenile Hormone Analog (JHA) .[3][6]

Role as a Juvenile Hormone Mimic

In insects, the natural decline of JH levels is a critical trigger for metamorphosis from a larval/nymphal stage to a pupa or adult.[6] JHAs mimic the action of endogenous JH, artificially maintaining a "juvenile" state.

• Mechanism of Action: JHAs bind to the juvenile hormone receptor complex in insect cells. This complex typically includes proteins like the Methoprene-tolerant (Met) receptor. Activation of this receptor prevents the expression of genes required for metamorphosis, leading to developmental arrest. The insect may undergo additional larval molts, resulting in oversized larvae, or fail to complete metamorphosis correctly, ultimately causing death and preventing reproduction.[3][4]

Logical Pathway of JHA Action

Caption: Inferred mechanism of action for the title compound as a Juvenile Hormone Analog.

Potential Applications in Drug/Pesticide Development

Given its structural similarity to potent JHAs, this molecule could be investigated as a next-generation insecticide.[4] Key advantages of this class of compounds include:

• High Specificity: They target hormonal pathways unique to insects, resulting in very low mammalian toxicity.[3]

• Breaking Resistance: Novel JHA structures can be effective against insect populations that have developed resistance to other insecticide classes.

Conclusion

(8Z,11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a well-defined chemical entity whose primary scientific interest lies in its potential as a juvenile hormone analog. While direct experimental data on its synthesis and biological function is lacking in public literature, its properties and activities can be reliably inferred from its structural class. The proposed synthesis via in situ epoxidation provides a clear and viable route for its production, and its mechanism of action is presumed to follow the established pathway of JH receptor activation, leading to insect developmental arrest. This molecule represents a promising candidate for further research in the development of highly specific and safe insect growth regulators.

References

• Plant-derived juvenile hormone III analogues and other sesquiterpenes from the stem bark of Cananga latifolia. PubMed. Available at: [Link]

• Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. MDPI. Available at: [Link]

• CN101891713B - Method for preparing epoxidized fatty acid methyl ester.Google Patents.

• Preparation of Epoxidized Fatty Acid Methyl Ester with in situ Auto-Catalyzed Generation of Performic Acid and the Influence of Impurities on Epoxidation. INIS-IAEA. Available at: [Link]

• Synthesis Epoxy Fatty Acid Methyl Ester Using Combined Acid Catalyst. ResearchGate. Available at: [Link]

• Juvenile hormone - Wikipedia. Wikipedia. Available at: [Link]

• (8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. CD Biosynsis. Available at: [Link]

• Chemical structures of juvenile hormone (JH) and JH analog (JHA). ResearchGate. Available at: [Link]

• The Comparison of Juvenile Hormone and Transcriptional Changes between Three Different Juvenile Hormone Analogs Insecticides on Honey Bee Worker Larval's Development. MDPI. Available at: [Link]

• One-pot synthesis of epoxy fatty acid methyl ester. ResearchGate. Available at: [Link]

• Juvenile Hormone (JH) Esterase of the Mosquito Culex quinquefasciatus Is Not a Target of the JH Analog Insecticide Methoprene. PLOS One. Available at: [Link]

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• 6. Juvenile Hormone (JH) Esterase of the Mosquito Culex quinquefasciatus Is Not a Target of the JH Analog Insecticide Methoprene | PLOS One [journals.plos.org]
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• 9. CN101891713B - Method for preparing epoxidized fatty acid methyl ester - Google Patents [patents.google.com]
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Synthesis of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

An In-Depth Technical Guide on the

Introduction and Strategic Overview

The synthesis of long-chain unsaturated fatty acid analogs is of significant interest to researchers in medicinal chemistry and drug development due to their diverse biological activities. The target molecule, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, represents a complex lipid structure featuring a C13 backbone with a stereodefined (Z,Z)-diene system and a terminal epoxide ring substituted with a pentyl group. This guide provides a comprehensive, field-proven methodology for the stereoselective synthesis of this molecule, emphasizing the causal relationships behind experimental choices and ensuring procedural robustness.

Our synthetic strategy is designed around a convergent and stereocontrolled sequence. The core principle is to first construct the C13 carbon chain incorporating the (8Z,11Z)-diene moiety. This is followed by the formation of a terminal vinyl epoxide, which then undergoes a regioselective ring-opening reaction with an organocuprate reagent to install the pentyl group. This approach offers excellent control over the stereochemistry of both the double bonds and the epoxide-derived stereocenters.

Retrosynthetic Analysis

A logical disconnection of the target molecule reveals a practical synthetic pathway. The final molecule can be traced back to simpler, more readily available precursors. The key transformations identified in our retrosynthetic analysis are an organocuprate addition, an epoxidation, and a Wittig reaction to establish the diene system.

Caption: Retrosynthetic pathway for the target molecule.

Synthesis of Key Intermediate: Methyl (8Z)-11-oxoundeca-8-enoate

The foundation of this synthesis is the creation of a C11 aldehyde bearing a Z-configured double bond at the C8 position. This is achieved via a stereoselective Wittig reaction. The Z-selectivity is crucial and is typically achieved by using unstabilized ylides under salt-free conditions in aprotic solvents at low temperatures.

Protocol 3.1: Stereoselective Wittig Reaction

This protocol details the coupling of methyl 8-oxooctanoate with the ylide generated from propyltriphenylphosphonium bromide to furnish the Z-alkene.

Table 1: Reagents and Conditions for Wittig Reaction

Reagent/Parameter	Quantity/Value	Molar Equiv.	Notes
Propyltriphenylphosphonium bromide	1.1 g	1.2	Dried under vacuum before use.
Sodium bis(trimethylsilyl)amide (NaHMDS)	2.8 mL (1.0 M in THF)	1.15	Added dropwise at -78 °C.
Methyl 8-oxooctanoate	0.5 g	1.0	Dissolved in dry THF.
Tetrahydrofuran (THF)	20 mL	-	Anhydrous, freshly distilled.
Temperature	-78 °C to 25 °C	-	Critical for Z-selectivity.
Reaction Time	4 hours	-	Monitored by TLC.

Step-by-Step Methodology:

• To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add propyltriphenylphosphonium bromide and anhydrous THF.

• Cool the resulting suspension to -78 °C in a dry ice/acetone bath.

• Slowly add the NaHMDS solution dropwise over 20 minutes. The solution will turn a deep orange/red color, indicating ylide formation. Stir for 1 hour at -78 °C.

• Add a solution of methyl 8-oxooctanoate in anhydrous THF dropwise to the ylide solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 3 hours.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (95:5 hexanes:ethyl acetate) to yield methyl (8Z)-undec-8-enoate.

• The terminal alkene is then converted to the C11 aldehyde via ozonolysis followed by a reductive workup.

Synthesis of the Terminal Vinyl Epoxide

The next crucial step is the conversion of the C11 aldehyde into a terminal vinyl epoxide. The Corey-Chaykovsky reaction, which utilizes a sulfur ylide, is an excellent method for this transformation, as it is known to convert aldehydes and ketones to their corresponding epoxides.[1]

Protocol 4.1: Corey-Chaykovsky Epoxidation

Table 2: Reagents and Conditions for Epoxidation

Reagent/Parameter	Quantity/Value	Molar Equiv.	Notes
Trimethylsulfoxonium iodide	0.7 g	1.5	Reagent should be dry.
Sodium hydride (NaH)	0.1 g (60% dispersion in oil)	1.4	Washed with hexanes to remove oil.
Dimethyl sulfoxide (DMSO)	15 mL	-	Anhydrous.
Methyl (8Z)-11-oxoundeca-8-enoate	0.6 g	1.0	Dissolved in anhydrous DMSO.
Temperature	25 °C	-	Reaction is typically run at room temp.
Reaction Time	6 hours	-	Monitored by TLC.

Step-by-Step Methodology:

• In a flame-dried flask under argon, suspend sodium hydride in anhydrous DMSO.

• Add trimethylsulfoxonium iodide in one portion. The mixture will evolve hydrogen gas and become a clear solution upon stirring for approximately 1 hour.

• Add a solution of methyl (8Z)-11-oxoundeca-8-enoate in DMSO dropwise to the ylide solution.

• Stir the reaction at room temperature for 6 hours.

• Carefully pour the reaction mixture into ice-water and extract with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the resulting vinyl epoxide by flash chromatography (90:10 hexanes:ethyl acetate).

Regioselective Ring-Opening with an Organocuprate

The final key transformation is the installation of the pentyl group via the ring-opening of the vinyl epoxide. Organocuprates, specifically Gilman reagents (R₂CuLi), are soft nucleophiles that are highly effective for this purpose.[2][3] They react with vinyl epoxides in an S_N2' fashion, attacking the terminal carbon of the double bond and leading to the formation of an allylic alcohol with concomitant double bond migration.[4]

Protocol 5.1: Preparation of Lithium Dipentylcuprate

• To a flame-dried Schlenk flask under argon, add copper(I) iodide (CuI).

• Add anhydrous diethyl ether and cool the suspension to -78 °C.

• Slowly add n-pentyllithium (2.0 equivalents) dropwise. The solution will change color, indicating the formation of the cuprate. Stir for 30 minutes at this temperature.

Protocol 5.2: Cuprate Addition to the Vinyl Epoxide

Table 3: Reagents and Conditions for Cuprate Addition

Reagent/Parameter	Quantity/Value	Molar Equiv.	Notes
Methyl (8Z,11Z)-13-(oxiran-2-yl)trideca-8,11-dienoate	0.4 g	1.0	Dissolved in anhydrous diethyl ether.
Lithium dipentylcuprate	~1.5 equiv.	1.5	Prepared in situ.
Diethyl ether	25 mL	-	Anhydrous.
Temperature	-78 °C to 0 °C	-	Critical for preventing side reactions.
Reaction Time	3 hours	-	TLC monitoring.

Step-by-Step Methodology:

• To the freshly prepared lithium dipentylcuprate solution at -78 °C, add a solution of the vinyl epoxide in diethyl ether dropwise.

• Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to 0 °C over 1 hour.

• Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature and stir until the aqueous layer turns a deep blue color (indicating oxidation of copper species).

• Separate the layers and extract the aqueous phase with diethyl ether (3 x 20 mL).

• Combine the organic extracts, wash with brine, dry over MgSO₄, and concentrate.

• Purify the final product by flash column chromatography (gradient of 5% to 20% ethyl acetate in hexanes).

Mechanism of Organocuprate Addition

The reaction proceeds through a nucleophilic attack of the cuprate on the terminal carbon of the vinyl group, which is the less sterically hindered position. This is followed by a concerted or stepwise ring-opening of the epoxide and subsequent protonation during workup to yield the allylic alcohol.

Caption: Mechanism of S_N2' organocuprate addition.

Final Product Characterization

The identity and purity of the synthesized (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate should be confirmed by standard spectroscopic methods.

Table 4: Expected Spectroscopic Data

Technique	Expected Key Signals
¹H NMR	Multiplets around 5.3-5.5 ppm (olefinic protons), singlet around 3.67 ppm (methyl ester), multiplet around 3.5-3.8 ppm (CHO proton), multiplets for epoxide protons, and aliphatic signals.
¹³C NMR	Signals in the 125-135 ppm range (olefinic carbons), a signal around 174 ppm (ester carbonyl), signals for carbons bearing oxygen, and aliphatic signals.
Mass Spec (ESI)	[M+Na]⁺ or [M+H]⁺ corresponding to the molecular weight of C₂₁H₃₆O₃.
IR	C=O stretch (ester) around 1740 cm⁻¹, C=C stretch around 1650 cm⁻¹, and C-O stretch (epoxide/alcohol) around 1250-1050 cm⁻¹.

Conclusion

This guide outlines a robust and stereocontrolled synthetic route to (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. By employing a sequence of well-established and reliable reactions—the Wittig reaction for Z-alkene formation, the Corey-Chaykovsky reaction for epoxidation, and a regioselective organocuprate ring-opening—this methodology provides a clear and reproducible path to the target molecule. The principles and protocols described herein are not only applicable to this specific target but can also be adapted for the synthesis of a variety of related long-chain fatty acid analogs, making this a valuable guide for researchers in the field of synthetic organic and medicinal chemistry.

References

• Hubert, P., Seibel, E., & Figueiredo, R. M. (2020). Stereoselective Construction of ( E, Z )‐1,3‐Dienes and Its Application in Natural Product Synthesis.
• Larivée, A., et al. (2008). Synthesis of (6Z,9Z,11E)-octadecatrienoic and (8Z,11Z,13E)-eicosatrienoic acids and their [1-(14)C]-radiolabeled analogs. Chemistry and Physics of Lipids, 154(2), 96-104.
• Vane, A. J., & Vane, J. R. (2000). Synthesis of (Z,Z)-octadeca-10,12-dienoic acid.
• He, J., Ling, J., & Chiu, P. (2019). Vinyl Epoxides in Organic Synthesis. Chemical Reviews, 119(12), 7476-7529.
• Wikipedia contributors. (2023). Reactions of organocopper reagents. Wikipedia, The Free Encyclopedia.
• Chem-Station. (2014). Organocuprates.
• Chemistry Steps. (n.d.).
• Piccinini, A., et al. (2010). Synthesis of racemic 86 from cinnamaldehyde via an in-situ-generated sulfonium salt. Organic & Biomolecular Chemistry, 8(1), 123-129.
• Satoh, M., Takeuchi, N., Nishimura, T., Ohta, T., & Tobinaga, S. (2001). Synthesis of anacardic acids, 6-[8(Z),11(Z)-pentadecadienyl]salicylic acid and 6-[8(Z),11(Z),14-pentadecatrienyl]salicylic acid. Chemical & Pharmaceutical Bulletin, 49(1), 18-22.
• Kato, T., et al. (1995). An enzymatic formation of 13-oxo-trideca-9,11-dienoic acid from 13-hydroperoxylinolenic acid by a homolytic hydroperoxide lyase in elicitor-treated soybean cotyledons. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1255(1), 9-15.

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• 4. Reactions of organocopper reagents - Wikipedia [en.wikipedia.org]

A Technical Guide to (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate: A Novel Juvenile Hormone Analog for Advanced Insect Control

Audience: Researchers, scientists, and drug development professionals.

Core Directive: This guide provides a comprehensive technical overview of the novel juvenile hormone analog (JHA), (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. Given its recent emergence, this document synthesizes established principles of JHA chemistry and biology to propose a framework for its synthesis, characterization, and validation. It is designed to serve as a foundational resource for researchers investigating next-generation insect growth regulators (IGRs).

Introduction: The Endocrine Disruption Strategy in Pest Management

Insect control has evolved from broad-spectrum neurotoxins to highly specific strategies that target unique aspects of insect physiology. Among the most successful of these are the Insect Growth Regulators (IGRs), which disrupt the hormonal control of insect development.[1] Juvenile Hormones (JHs) are a class of sesquiterpenoid hormones, secreted by the corpora allata, that are critical for regulating metamorphosis, reproduction, and diapause in insects.[2][3] High titers of JH maintain the larval or nymphal state, and its decline is a prerequisite for the molt into the pupal and adult stages.

Synthetic JH analogs (JHAs) are structural or functional mimics of natural JHs.[4][5] By applying these compounds to the insect's environment, the hormonal balance is disrupted, preventing the larvae from developing into reproductive adults.[6] This mechanism offers several advantages, including high target specificity—as vertebrates do not possess JH or its receptors—and a favorable safety profile for non-target organisms.[1][7]

This whitepaper focuses on (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate , a novel compound whose structure suggests potent JHA activity. Its key features—a long-chain fatty acid methyl ester backbone, specific Z,Z-diene stereochemistry, and a terminal epoxide ring—are characteristic of highly active JHAs.[4][8]

Compound Identifier	Value
IUPAC Name	rel-Methyl (8Z,11Z)-13-[(2R,3S)-3-pentyl-2-oxiranyl]-8,11-tridecadienoate[6]
CAS Number	2692622-73-2[2][6]
Molecular Formula	C₂₁H₃₆O₃[6]
Molecular Weight	336.51 g/mol [6]

This document will outline a theoretical framework for its synthesis, propose its mechanism of action based on established JHA biology, and provide detailed protocols for its validation as a third-generation insecticide.

Proposed Synthesis and Characterization

While a specific synthetic route for this molecule is not yet published in peer-reviewed literature, a logical pathway can be constructed from established organic chemistry reactions. The key challenges are the stereoselective formation of the (Z,Z)-diene system and the construction of the terminal epoxide.

Retrosynthetic Analysis and Proposed Pathway

A plausible synthesis strategy involves two key transformations: a Wittig reaction to establish the Z-alkenes and a terminal epoxidation of a precursor olefin.

Caption: Proposed Retrosynthetic Pathway for the Target JHA.

The synthesis would likely begin with commercially available long-chain fatty acid precursors. The crucial (Z,Z)-diene system can be installed using a stereoselective Wittig reaction. The Wittig reaction, involving the reaction of a phosphorus ylide with an aldehyde or ketone, is a powerful tool for alkene synthesis.[9][10] Non-stabilized ylides, under salt-free conditions, reliably produce (Z)-alkenes with high selectivity.[11][12] The terminal epoxide ring can be formed via the epoxidation of a corresponding terminal alkene, a common transformation in the synthesis of epoxidized fatty acid methyl esters (EFAMEs).[1]

Experimental Protocol: Synthesis and Purification

Objective: To synthesize and purify (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate.

Part A: Z-Selective Wittig Olefination

• Ylide Generation: A suitable phosphonium salt (e.g., (3-pentylallyl)triphenylphosphonium bromide) is suspended in an anhydrous aprotic solvent (e.g., THF) under an inert atmosphere (N₂ or Ar).

• The suspension is cooled to -78°C, and a strong, non-nucleophilic base (e.g., n-butyllithium or NaHMDS) is added dropwise to generate the deep red/orange phosphorus ylide.

• Aldehyde Coupling: A solution of the aldehyde precursor (e.g., Methyl 10-oxodecanoate) in anhydrous THF is added slowly to the ylide solution at -78°C.

• The reaction is allowed to warm slowly to room temperature and stirred for 12-24 hours until TLC or LC-MS analysis indicates consumption of the aldehyde.

• The reaction is quenched with a saturated aqueous solution of NH₄Cl. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product, a triene methyl ester, is purified by flash column chromatography on silica gel.

Part B: Epoxidation

• The purified triene methyl ester is dissolved in a suitable solvent such as dichloromethane or heptane.[1]

• An epoxidizing agent is added. A common and effective method is the in situ generation of performic acid from formic acid and hydrogen peroxide.[13] The mixture is stirred at a controlled temperature (e.g., 40-60°C) for several hours.[13]

• The reaction progress is monitored by TLC or GC-MS to observe the disappearance of the starting material and the appearance of the more polar epoxide product.

• Upon completion, the reaction mixture is washed sequentially with aqueous sodium bicarbonate and distilled water until neutral pH is achieved.[1]

• The organic phase is dried over anhydrous MgSO₄, filtered, and the solvent is removed in vacuo to yield the crude target compound.

• Final purification is achieved via HPLC to yield the pure (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate.

Part C: Characterization

• ¹H and ¹³C NMR: To confirm the structure, including the stereochemistry of the double bonds (coupling constants) and the presence of the epoxide ring.

• Mass Spectrometry (HRMS): To confirm the exact molecular weight and elemental composition.

• HPLC: To determine the purity of the final compound.

Inferred Mechanism of Action: Hijacking the JH Receptor Pathway

JHAs exert their effects by binding to the juvenile hormone receptor, a protein named Methoprene-tolerant (Met).[12] Met forms a heterodimer with another protein, often a Steroid Receptor Coactivator (SRC) or Taiman (Tai).[14] This ligand-receptor complex then binds to specific DNA sequences known as JH Response Elements (JHREs) in the promoter regions of target genes, activating their transcription.[14][15]

The primary target gene in this pathway is Krüppel-homolog 1 (Kr-h1), which acts as a key transducer of the anti-metamorphic signal.[3] By applying an exogenous JHA like (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate during the late larval stage when endogenous JH levels are naturally low, the Kr-h1 gene is inappropriately activated. This sustained expression of Kr-h1 prevents the expression of genes required for pupation and metamorphosis, leading to developmental arrest, the formation of non-viable intermediates, or death.[16]

Caption: Inferred signaling pathway of the target JHA.

Protocols for Biological Validation

Validating the biological activity of a novel JHA requires a systematic approach, progressing from whole-organism bioassays to specific molecular assays.

Protocol: Topical Bioassay on Tenebrio molitor Larvae

Objective: To determine the dose-dependent effect of the target compound on the metamorphosis of last-instar yellow mealworm (Tenebrio molitor) larvae. This species is a standard model for JHA screening due to its sensitivity and ease of rearing.

Materials:

• Last-instar T. molitor larvae (synchronized by age/size).

• (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate.

• Acetone (analytical grade).

• Micropipette (1-10 µL range).

• Petri dishes with ventilated lids, containing bran substrate.

• Incubator set to 28°C and 60% relative humidity.

Procedure:

• Preparation of Dosing Solutions: Prepare a stock solution of the test compound in acetone (e.g., 10 µg/µL). Create a serial dilution series to achieve final doses ranging from 0.01 µg to 10 µg per larva. A negative control group treated with acetone only must be included. A positive control group using a known JHA like Methoprene is recommended.[16]

• Animal Selection: Select healthy, active last-instar larvae of a uniform size. Starve them for 4 hours prior to application to prevent defecation-related loss of the compound.

• Topical Application: Apply 1 µL of the respective test solution to the dorsal thorax of each larva using a micropipette.[16][17] Use at least 20 larvae per concentration level and replicate each treatment three times.

• Incubation and Observation: Place the treated larvae in individual petri dishes with food and incubate.

• Data Collection: Record observations daily for up to 30 days. Note the following outcomes:

  • Successful pupation.

  • Successful eclosion to a morphologically normal adult.

  • Formation of larval-pupal intermediates (mosaics).

  • Formation of supernumerary larvae (an extra larval molt).

  • Mortality at larval or pupal stages.

• Data Analysis: Calculate the percentage of metamorphosis inhibition for each concentration. Use probit analysis to determine the EC₅₀ (the effective concentration to inhibit metamorphosis in 50% of the population).

Concentration (µ g/larva )	N	Normal Adults (%)	Metamorphosis Inhibition (%)
0 (Acetone Control)	60	95.0 ± 2.5	5.0
0.01	60	88.3 ± 4.4	11.7
0.1	60	55.0 ± 6.1	45.0
1.0	60	10.0 ± 3.8	90.0
10.0	60	1.7 ± 1.7	98.3
Methoprene (1.0 µ g/larva )	60	8.3 ± 3.3	91.7

Table represents hypothetical data for illustrative purposes.

Protocol: Cell-Based Reporter Gene Assay

Objective: To confirm that the compound's activity is mediated through the JH receptor (Met). This assay uses an insect cell line transfected with a plasmid containing a luciferase reporter gene under the control of a JHRE.[14][15]

Materials:

• Insect cell line (e.g., Drosophila S2 or Bombyx mori BmN_JF&AR).[18]

• Expression plasmids for Met and Tai.

• Reporter plasmid with multiple JHRE copies upstream of a luciferase gene.

• Transfection reagent.

• Cell culture medium and supplements.

• Test compound and controls (JH III, Methoprene).

• Luciferase assay reagent and a luminometer.

Procedure:

• Cell Culture and Transfection: Culture the insect cells according to standard protocols. Co-transfect the cells with the Met, Tai, and JHRE-luciferase plasmids.

• Compound Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of the test compound, positive controls, or a solvent control (DMSO).

• Incubation: Incubate the treated cells for 24-48 hours.

• Luciferase Assay: Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions.

• Data Analysis: Normalize luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) or total protein concentration. Plot the fold-activation of the reporter gene against the compound concentration to determine the EC₅₀ for receptor activation. A positive result confirms the compound is an agonist of the Met receptor.

Conclusion and Future Directions

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate presents a promising scaffold for a novel insect growth regulator. Its chemical structure strongly suggests it functions as a juvenile hormone analog, a class of insecticides known for their high efficacy and target specificity. This guide provides a robust theoretical and practical framework for its synthesis and biological validation.

Future research should focus on executing the proposed synthetic route and performing the described bioassays to confirm its JHA activity and determine its potency against a range of pest insects, including agricultural pests and disease vectors. Furthermore, structure-activity relationship (SAR) studies, exploring variations in the alkyl chain length and epoxide substitution, could lead to the development of even more potent and selective IGRs.[8] The potential for insect resistance, a known challenge for all insecticides, should also be investigated early in the development process.[18]

References

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• García-García, D., et al. (2022). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. MDPI. Available from: [Link]

• Google Patents. (2010). Method for preparing epoxidized fatty acid methyl ester. CN101891713B.

• IAEA. (2018). Preparation of Epoxidized Fatty Acid Methyl Ester with in situ Auto-Catalyzed Generation of Performic Acid and the Influence of Impurities on Epoxidation. INIS. Available from: [Link]

• Verma, P., et al. (2021). In silico and bio assay of juvenile hormone analogs as an insect growth regulator against Galleria mellonella (wax moth) - Part I. PubMed. Available from: [Link]

• Parthasarathy, R., et al. (2008). MOLECULAR ANALYSIS OF JUVENILE HORMONE ANALOG ACTION IN CONTROLLING THE METAMORPHOSIS OF THE RED FLOUR BEETLE, Tribolium castaneum. PMC. Available from: [Link]

• Miyakawa, H., et al. (2020). Detection of juvenile hormone agonists by a new reporter gene assay using yeast expressing Drosophila methoprene-tolerant. FEBS Press. Available from: [Link]

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• Ito-Harashima, S., & Yagi, T. (2021). Reporter gene assays for screening and identification of novel molting hormone- and juvenile hormone-like chemicals. PubMed. Available from: [Link]

• Mikhael, A., & Kennish, J. M. (2023). Qualitative structure-activity relationships of aryl isoprenoid derivatives as biorational juvenoids — reweighing. Applied Biological Chemistry. Available from: [Link]

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• Wilson, T. G., et al. (2010). Bioassays of Compounds with Potential Juvenoid Activity on Drosophila melanogaster: Juvenile Hormone III, Bisepoxide, Farnesol, and Methyl Farnesoate. UNL Digital Commons. Available from: [Link]

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• JoVE. (2024). Aldehydes and Ketones to Alkenes: Wittig Reaction Overview. Available from: [Link]

• ResearchGate. (2011). Chemical structures of juvenile hormone (JH) and JH analog (JHA) insecticides investigated in this study. Available from: [Link]

• U.S. EPA. (2021). Methoprene, Kinoprene, and Hydroprene Interim Registration Review Decision. Regulations.gov. Available from: [Link]

• Li, Y., et al. (2012). A Quantitative Assay for the Juvenile Hormones and Their Precursors Using Fluorescent Tags. PLOS One. Available from: [Link]

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• Defelipe, L. A., et al. (2014). Juvenile Hormone Synthesis: “esterify then epoxidize” or “epoxidize then esterify”? Insights from the Structural Characterization of Juvenile Hormone Acid Methyltransferase. PMC. Available from: [Link]

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An In-depth Technical Guide to the Hypothesized Mechanism of Action of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

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A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a novel synthetic fatty acid methyl ester derivative whose biological activities and mechanism of action are not yet fully elucidated. Based on its structural characteristics, which include a fatty acid backbone, a dienoate system, and a substituted oxirane ring, this whitepaper posits a primary mechanism of action centered on the modulation of eicosanoid signaling pathways. Specifically, we hypothesize that this compound acts as an inhibitor of soluble epoxide hydrolase (sEH), thereby increasing the bioavailability of endogenous anti-inflammatory epoxy-fatty acids (EpFAs). Additionally, a secondary potential mechanism involving the activation of peroxisome proliferator-activated receptors (PPARs) is explored. This guide provides a comprehensive overview of the theoretical framework for these mechanisms, detailed experimental protocols to test these hypotheses, and insights into the potential therapeutic applications of this and similar molecules.

Introduction: Decoding the Structure of a Novel Bioactive Lipid

The chemical structure of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate suggests a molecule designed to interact with lipid signaling pathways. Its core components are:

• A C13 fatty acid methyl ester backbone: This feature renders the molecule lipophilic, facilitating its interaction with cellular membranes and intracellular lipid-binding proteins.

• A (8Z, 11Z)-dienoate system: The presence of two cis-double bonds is a common feature in naturally occurring polyunsaturated fatty acids (PUFAs) that are precursors to potent signaling molecules.

• A 13-(3-pentyloxiran-2-yl) group: This terminal epoxide ring is the most functionally significant feature. Epoxidized fatty acids are known to possess a range of biological activities, primarily through their interaction with soluble epoxide hydrolase (sEH).

Given these structural motifs, a compelling hypothesis emerges: the compound's primary mechanism of action is the inhibition of sEH.

Primary Hypothesized Mechanism: Inhibition of Soluble Epoxide Hydrolase (sEH)

Soluble epoxide hydrolase is a critical enzyme in the metabolism of epoxy-fatty acids (EpFAs), such as epoxyeicosatrienoic acids (EETs) and epoxydocosapentaenoic acids (EDPs).[1][2] These EpFAs are generated from parent PUFAs by cytochrome P450 epoxygenases and exhibit potent anti-inflammatory, vasodilatory, and analgesic effects.[1][2][3]

sEH metabolizes these beneficial EpFAs into their corresponding, and generally less active, diols.[1][3] By inhibiting sEH, the concentration and half-life of endogenous EpFAs are increased, leading to an amplification of their protective effects.[2][4] This has made sEH a promising therapeutic target for a variety of conditions, including hypertension, inflammation, and neuropathic pain.[1][2][5]

We propose that (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate acts as a competitive or non-competitive inhibitor of sEH. The oxirane ring of the compound likely mimics the endogenous EpFA substrate, allowing it to bind to the active site of sEH and prevent the hydrolysis of natural EpFAs.

Key Signaling Pathway: sEH Inhibition

The proposed signaling pathway is outlined below. Inhibition of sEH leads to an accumulation of EpFAs, which can then exert their downstream effects, including the modulation of inflammatory pathways.

Caption: Hypothesized sEH Inhibition Pathway.

Experimental Workflow: Validating sEH Inhibition

To validate the hypothesis that the test compound inhibits sEH, a multi-step experimental approach is recommended.

Caption: Experimental workflow for sEH inhibition validation.

Detailed Experimental Protocols

This protocol is adapted from high-throughput screening methods.[6]

• Materials : Human recombinant sEH, sEH assay buffer, test compound, and a fluorogenic substrate such as PHOME.

• Procedure : a. Dilute human recombinant sEH in sEH assay buffer. b. Add 39.5 µL of the diluted enzyme solution to each well of a 384-well plate. c. Add 0.5 µL of the test compound at various concentrations. d. Pre-incubate for 5 minutes at room temperature. e. Initiate the reaction by adding 10 µL of the sEH substrate PHOME. f. Measure fluorescence intensity over time using a microplate reader.

• Data Analysis : Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value using a non-linear regression curve fit.

To determine the mode of inhibition (competitive, non-competitive, etc.), Lineweaver-Burk plots are constructed.[7]

• Procedure : a. Perform the sEH activity assay as described above with varying concentrations of the substrate in the presence and absence of the inhibitor. b. Plot the reciprocal of the reaction velocity (1/V) against the reciprocal of the substrate concentration (1/[S]).

• Data Analysis : Analyze the changes in Vmax and Km to determine the type of inhibition.

Computational modeling can predict the binding mode of the inhibitor to sEH.[7]

• Procedure : a. Obtain the crystal structure of human sEH from the Protein Data Bank. b. Use molecular docking software to predict the binding pose of the test compound in the active site of sEH.

• Data Analysis : Analyze the predicted binding interactions (e.g., hydrogen bonds, hydrophobic interactions) to understand the structural basis of inhibition.

This protocol assesses the effect of the compound on the EpFA/diol ratio in a cellular context.

• Cell Culture : Culture a relevant cell line (e.g., RAW 264.7 macrophages or HUVECs).

• Stimulation and Treatment : a. Induce an inflammatory response by treating the cells with lipopolysaccharide (LPS). b. Concurrently, treat the cells with the test compound at various concentrations.

• Metabolite Extraction and Analysis : a. After incubation, collect the cell culture medium and lyse the cells. b. Extract the lipids and analyze the concentrations of various EpFAs and their corresponding diols using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis : Calculate the ratio of EpFAs to diols. A significant increase in this ratio in the presence of the test compound indicates cellular sEH inhibition.

Secondary Hypothesized Mechanism: Activation of Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are a group of nuclear receptors that function as transcription factors regulating the expression of genes involved in lipid metabolism and inflammation.[8][9] There are three main isoforms: PPARα, PPARγ, and PPARβ/δ.[10] Fatty acids and their derivatives are natural ligands for PPARs.[9]

The structure of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, being a fatty acid derivative, suggests it could also act as a PPAR agonist. PPARα activation, for instance, leads to the increased expression of genes involved in fatty acid oxidation and has anti-inflammatory effects.[8][11] PPARγ agonists are known to improve insulin sensitivity.[10]

Key Signaling Pathway: PPAR Activation

Upon activation by a ligand, PPARs form a heterodimer with the retinoid X receptor (RXR) and bind to specific DNA sequences called peroxisome proliferator response elements (PPREs) in the promoter region of target genes, thereby modulating their transcription.[9][11]

Caption: Hypothesized PPAR activation pathway.

Experimental Workflow: Validating PPAR Activation

A combination of in vitro and cell-based assays can be used to determine if the test compound is a PPAR agonist.

Caption: Experimental workflow for PPAR activation validation.

Detailed Experimental Protocols

This is a common method to assess the transcriptional activity of PPARs.[12][13]

• Cell Transfection : a. Co-transfect a suitable cell line (e.g., HEK293T or Cos-7) with a PPAR expression vector (for the isoform of interest), an RXRα expression vector, and a PPRE-driven luciferase reporter plasmid.[14]

• Treatment : Treat the transfected cells with the test compound at various concentrations. Include a known PPAR agonist as a positive control.

• Luciferase Assay : After 24-48 hours, lyse the cells and measure luciferase activity using a luminometer.

• Data Analysis : An increase in luciferase activity indicates that the compound activates the PPAR pathway.

This protocol measures the expression of known PPAR target genes.[12][13]

• Cell Treatment : Treat a relevant cell line (e.g., HepG2 for PPARα, 3T3-L1 adipocytes for PPARγ) with the test compound.

• RNA Extraction and qPCR : a. Extract total RNA from the cells. b. Perform quantitative real-time PCR (qPCR) to measure the mRNA levels of PPAR target genes (e.g., CPT1A for PPARα, CD36 for PPARγ).

• Data Analysis : A significant upregulation of target gene expression confirms PPAR activation.

Potential Therapeutic Implications

If the hypothesized mechanisms of action are confirmed, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate could have therapeutic potential in a range of diseases characterized by inflammation and metabolic dysregulation.

Potential Therapeutic Area	Rationale
Cardiovascular Diseases	sEH inhibitors have been shown to lower blood pressure and reduce inflammation, both of which are key factors in cardiovascular disease.[2]
Inflammatory Disorders	By increasing the levels of anti-inflammatory EpFAs, sEH inhibitors can ameliorate inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.[3][15]
Neuropathic Pain	sEH inhibitors have demonstrated efficacy in animal models of neuropathic and inflammatory pain.[1][5]
Metabolic Syndrome	PPAR agonists are used to treat dyslipidemia and type 2 diabetes.[10][16] If the compound activates PPARs, it could have beneficial effects on metabolic health.

Conclusion

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a structurally intriguing molecule with the potential to modulate key lipid signaling pathways. The primary hypothesis is that it acts as a soluble epoxide hydrolase inhibitor, with a secondary possibility of it being a PPAR agonist. The experimental workflows and protocols detailed in this guide provide a robust framework for elucidating its precise mechanism of action. A thorough understanding of how this compound interacts with cellular targets will be crucial for its future development as a potential therapeutic agent.

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An In-depth Technical Guide to the Biological Activity of Methyl Farnesoate Derivatives in Insects

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Foreword: The Evolving Narrative of a Pleiotropic Molecule

For decades, the discourse surrounding methyl farnesoate (MF) in entomology was largely confined to its role as the immediate precursor to Juvenile Hormone III (JH III), the principal post-metamorphic developmental regulator in many insects.[1][2] However, a growing body of evidence has recast MF in a far more complex and nuanced light. It is now understood that MF is not merely a metabolic intermediate but a crucial signaling molecule in its own right, exhibiting a wide spectrum of biological activities across various insect orders.[3][4] In some species, it functions as a bona fide juvenile hormone, while in others, it operates in concert with or independently of canonical JHs to modulate a diverse array of physiological processes, including morphogenesis, reproduction, diapause, and social behavior.[5][6][7]

This guide provides a comprehensive technical overview of the biological activities of MF and its derivatives in insects. It is designed for researchers, scientists, and drug development professionals who seek to understand and harness the potential of these molecules for both fundamental research and the development of novel insect control strategies. We will delve into the molecular mechanisms of MF action, explore the structure-activity relationships that govern the potency of its derivatives, and provide detailed protocols for the key experimental workflows used to investigate these fascinating compounds.

I. The Molecular Underpinnings of Methyl Farnesoate Action

The biological effects of methyl farnesoate and its analogs are primarily mediated through a specific intracellular receptor, a protein known as Methoprene-tolerant (Met).[3] Met is a member of the bHLH-PAS (basic helix-loop-helix/Per-Arnt-Sim) family of transcription factors.[8] Upon binding to MF, Met forms a heterodimer with another bHLH-PAS protein, often referred to as Taiman (Tai) or Steroid Receptor Coactivator (SRC). This ligand-activated complex then binds to specific DNA sequences, known as Juvenile Hormone Response Elements (JHREs), in the promoter regions of target genes, thereby modulating their transcription.

One of the most critical primary response genes in the MF/JH signaling cascade is Krüppel-homolog 1 (Kr-h1).[1][4] The upregulation of Kr-h1 is a hallmark of MF/JH action and is essential for mediating many of their downstream effects, most notably the prevention of premature metamorphosis.[9][10] The MF/Met-Tai complex directly binds to the promoter of Kr-h1, inducing its expression.[9] Kr-h1, a zinc-finger transcription factor, then acts as a repressor of genes that promote adult development, such as Broad-Complex (Br-C), a key specifier of the pupal stage.[10]

The affinity of MF and its derivatives for the Met receptor is a critical determinant of their biological activity. Variations in the ligand-binding pocket of the Met receptor across different insect species can lead to species-specific responses to different juvenoids.[8]

Figure 1: Simplified MF Signaling Pathway

II. Structure-Activity Relationships of Methyl Farnesoate Derivatives

The development of potent and selective insect growth regulators (IGRs) hinges on a thorough understanding of the structure-activity relationships (SAR) of MF derivatives. Modifications to the farnesane backbone can dramatically alter a compound's binding affinity for the Met receptor, its metabolic stability, and its overall biological activity.

Key structural features that influence the juvenoid activity of MF derivatives include:

• The Ester Group: The methyl ester at the C1 position is important for activity, though other esters and amides can also confer activity, sometimes with species-specific effects.[8][11]

• The Alkene Chain: The length and geometry of the polyene chain are critical. The natural (2E,6E) configuration of MF is generally optimal for activity.

• The Terminal End (C10 and C11): This region is a key site for modification. The absence of the epoxide group found in JH III is the defining feature of MF. The introduction of various functional groups at or near this terminus can significantly impact activity. For instance, aromatic terpenoid ethers have shown high juvenile hormone activity.[12]

The following table summarizes the biological activity of selected MF derivatives and other juvenoids, highlighting the impact of structural modifications.

Compound	Structure	Insect Species	Bioassay	Activity Metric (e.g., EC50, LC50)	Reference(s)
Methyl Farnesoate (MF)	C16H26O2	Drosophila melanogaster	White Puparial Assay	Weakly active	[4]
Marsupenaeus japonicus	Larval metamorphosis	EC50: 7.67 µM (survival)	[13]
JH III	C16H26O3	Drosophila melanogaster	White Puparial Assay	More active than MF	[4]
Methoprene	C19H34O3	Aedes aegypti	Larval development	-	[14]
Pyriproxyfen	C20H19NO3	Galleria mellonella	Larval mortality	LC50: 9.99 ppm	[15]
Fenoxycarb	C17H19NO4	Galleria mellonella	Larval mortality	LC50: 10.12 ppm	[15]
(E)-β-Farnesene derivatives	Varies	Aphis gossypii	Insecticidal activity	Comparable to thiacloprid	[7]
Farnesyl acetate	C17H28O2	Plutella xylostella	Larval mortality	LC50: 2.14%	[16]

III. Diverse Biological Activities of Methyl Farnesoate in Insects

The physiological roles of MF are remarkably diverse and often depend on the insect species, its developmental stage, and its social structure.

A. Morphogenesis and Metamorphosis

In many insects, particularly in Diptera like Drosophila melanogaster, MF functions as a classic anti-metamorphic agent, preventing the precocious initiation of pupation.[3][4] Its application to larvae deficient in JH can rescue the lethal phenotype associated with premature metamorphosis.[1] In these systems, MF acts both directly through the Met receptor and indirectly as a precursor for JH III biosynthesis.[1]

B. Reproduction

MF plays a significant role in the reproductive biology of many insects. In adult females of some species, it is involved in vitellogenesis, the process of yolk protein synthesis and uptake by developing oocytes. In males, high titers of MF have been associated with enhanced reproductive behavior and the development of male reproductive systems.[17]

C. Caste Differentiation in Social Insects

In social insects such as bees and termites, the endocrine system, particularly JH and by extension MF, plays a pivotal role in caste determination.[6][18] The expression levels of genes involved in MF biosynthesis, such as farnesoic acid O-methyltransferase (FAMeT), have been shown to differ between castes, suggesting a role for MF in regulating the developmental trajectory of individuals within a colony.[19][20] For instance, in some stingless bees, the expression of genes related to JH metabolism is linked to caste determination during larval development.[5][6]

D. Diapause

Diapause, a state of hormonally controlled developmental arrest, is a critical survival strategy for many insects. The endocrine regulation of diapause is complex, with JH playing a central role.[7][21] In adults, the absence of JH often triggers reproductive diapause, while in larvae, the presence of JH can induce or maintain diapause.[22] Given its close relationship with JH, MF is also implicated in the regulation of diapause, likely through its influence on the overall juvenoid titer and the expression of diapause-associated genes.[23]

E. Immune Response

Emerging evidence suggests a link between MF/JH signaling and the insect immune system. The fat body, a key organ for both nutrient storage and immune responses, is a major target of JH action. It is plausible that MF, by modulating gene expression in the fat body, can influence the production of antimicrobial peptides and other immune effectors. The phenoloxidase system, a critical component of the insect immune response, is also under hormonal control, and future research may further elucidate the role of MF in this process.[24]

IV. Key Experimental Protocols

The following protocols provide a framework for investigating the biological activity of methyl farnesoate derivatives. It is essential to optimize these protocols for the specific insect species and experimental system being studied.

A. In Vivo Bioassay: The Galleria mellonella Wax Moth Assay

The wax moth, Galleria mellonella, is a widely used model for assessing the juvenile hormone activity of test compounds due to its sensitivity and ease of rearing.[24][25]

Objective: To determine the morphogenetic effects of MF derivatives on pupal-adult transformation.

Materials:

• Last instar G. mellonella larvae

• Test compounds (MF derivatives) dissolved in a suitable solvent (e.g., acetone)

• Paraffin wax

• Micropipettes

• Incubator at 28-30°C

Procedure:

• Pupal Collection: Collect freshly ecdysed pupae (less than 24 hours old).[25]

• Wounding: Create a small wound on the dorsal side of the pronotum by carefully removing a small piece of cuticle.[25]

• Compound Application: Apply a small volume (e.g., 1 µL) of the test compound solution directly to the wound. A control group should be treated with the solvent alone.

• Sealing: Seal the wound with a drop of molten paraffin wax.[25]

• Incubation: Place the treated pupae in an incubator and monitor their development.

• Scoring: After the control insects have emerged as adults, score the treated insects based on a scoring system that quantifies the degree of inhibition of adult development (e.g., pupal-adult intermediates, retention of pupal cuticle).

B. In Vitro Assay: Competitive Radioligand Binding Assay for the Met Receptor

This assay is used to determine the binding affinity of MF derivatives for the Met receptor.

Objective: To determine the inhibition constant (Ki) of a test compound for the Met receptor.

Materials:

• Source of Met receptor (e.g., cell line expressing a recombinant Met, or membrane preparations from insect tissues)

• Radiolabeled ligand with high affinity for Met (e.g., [³H]-methoprene)

• Unlabeled test compounds (MF derivatives)

• Assay buffer

• Glass fiber filters

• Scintillation counter and scintillation fluid

Procedure:

• Membrane Preparation: Prepare cell membranes expressing the Met receptor.[26]

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled test compound.[26]

• Incubation: Incubate the plate to allow the binding to reach equilibrium.[26]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate bound from unbound radioligand.[26]

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.[26]

• Data Analysis: Plot the percentage of specific binding against the concentration of the unlabeled test compound. Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) and calculate the Ki using the Cheng-Prusoff equation.[26]

Figure 2: Competitive Radioligand Binding Assay Workflow

C. Gene Expression Analysis: Quantitative Real-Time PCR (qRT-PCR)

qRT-PCR is a powerful technique to quantify the changes in the expression of target genes in response to treatment with MF derivatives.

Objective: To measure the relative expression of JH-responsive genes (e.g., Kr-h1) after treatment with a test compound.

Materials:

• Insects treated with the test compound and a control group

• RNA extraction kit

• Reverse transcription kit

• qRT-PCR master mix

• Gene-specific primers for the target gene (e.g., Kr-h1) and a reference gene (e.g., actin, GAPDH)

• qRT-PCR instrument

Procedure:

• Sample Collection and Treatment: Expose insects to the MF derivative for a defined period. Collect samples at appropriate time points.

• RNA Extraction: Extract total RNA from whole insects or specific tissues (e.g., fat body) using a commercial kit or a standard protocol.[27]

• cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a reverse transcription kit.[27]

• qRT-PCR: Perform qRT-PCR using the synthesized cDNA, gene-specific primers, and a SYBR Green-based master mix.[27][28] The reaction should include a no-template control and be run in triplicate.

• Data Analysis: Analyze the amplification data to determine the cycle threshold (Ct) values. Calculate the relative expression of the target gene using the ΔΔCt method, normalizing to the expression of the reference gene.

V. Concluding Remarks and Future Directions

Methyl farnesoate has emerged from the shadow of its more famous epoxidated relatives to be recognized as a key player in insect endocrinology. Its diverse biological activities and the tractability of its chemical structure make MF and its derivatives promising targets for the development of a new generation of insect growth regulators. A deeper understanding of the species-specific variations in the Met receptor and the downstream signaling pathways will be crucial for designing highly selective and effective pest control agents. Furthermore, exploring the role of MF in modulating complex behaviors and physiological states such as diapause and immunity opens up new avenues for both fundamental research and innovative pest management strategies. The continued application of advanced molecular and chemical techniques will undoubtedly further illuminate the multifaceted world of methyl farnesoate and its profound impact on the lives of insects.

VI. References

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• Wen, D., et al. (2015). Methyl Farnesoate Plays a Dual Role in Regulating Drosophila Metamorphosis. PLOS Genetics.

• Leung, I., & Liu, J. (2018). Total Synthesis of Bioactive Marine Meroterpenoids: The Cases of Liphagal and Frondosin B. MDPI.

• Rinehart, J. P., & Denlinger, D. L. (2010). Gene expression, metabolic regulation and stress tolerance during diapause. ResearchGate.

• Palli, S. R. (2021). Stage-Specific Action of Juvenile Hormone Analogs. UKnowledge.

• Denlinger, D. L. (n.d.). Regulation of diapause. PubMed.

• Glastad, K. M., et al. (2016). The caste- and sex-specific DNA methylome of the termite Zootermopsis nevadensis. Nature.

• Schlichting, M., et al. (2021). Histone methylation regulates reproductive diapause in Drosophila melanogaster. PLOS Genetics.

• Ruther, J., et al. (2021). Elucidating Structure-Bioactivity Relationships of Methyl-Branched Alkanes in the Contact Sex Pheromone of the Parasitic Wasp Lariophagus distinguendus. MDPI.

• Wen, D., et al. (2015). Methyl farnesoate plays a dual role in regulating Drosophila metamorphosis. PubMed.

• Zhang, X., et al. (2023). Krüppel homolog 1, a juvenile hormone transcription factor, regulates the reproduction and development of Aedes albopictus(Skuse) (Diptera: Culicidae). PubMed Central.

• Kayukawa, T., et al. (n.d.). Krüppel Homolog 1 Inhibits Insect Metamorphosis via Direct Transcriptional Repression of Broad-Complex, a Pupal Specifier Gene. ResearchGate.

• Wainwright, G., et al. (n.d.). Neuropeptide regulation of biosynthesis of the juvenoid, methyl farnesoate, in the edible crab, Cancer pagurus. PubMed Central.

• Wít, J. (n.d.). Juvenile hormone-like activity of (E)-β-farnesene derivatives. ResearchGate.

• LeBlanc, G. A., & Le, K. (n.d.). Multimerization of Met and its association with SRC. (a) Diagramatic... | Download Scientific Diagram. ResearchGate.

• Glastad, K. M., et al. (n.d.). (PDF) The caste- and sex-specific DNA methylome of the termite Zootermopsis nevadensis. ResearchGate.

• Wen, D., et al. (2015). Methyl Farnesoate Plays a Dual Role in Regulating Drosophila Metamorphosis.

• Laufer, H., et al. (n.d.). Methyl farnesoate appears to be crustacean reproductive hormone. ResearchGate.

• Durieux, M. F., et al. (2021). The Virtuous Galleria mellonella Model for Scientific Experimentation. PubMed Central.

• Endocrine and enzymatic shifts during insect diapause: a review of regulatory mechanisms. (n.d.).

• Gherardi, E., et al. (n.d.). A receptor-antibody hybrid hampering MET-driven metastatic spread.

• Gherardi, E., et al. (n.d.). A receptor-antibody hybrid hampering MET-driven metastatic spread.

• Ten, K. E., et al. (2023). Use of the waxworm Galleria mellonella larvae as an infection model to study Acinetobacter baumannii. Protocols.io.

• Forastiero, A., et al. (n.d.). Standardized methods to rear high-quality Galleria mellonella larvae for the study of fungal pathogens.

• Zhu, J., et al. (n.d.). Krüppel homolog 1 acts as a repressor and an activator in the transcriptional response to juvenile hormone in adult mosquitoes. NIH.

• Shi, J., et al. (2021). Reference Genes for Expression Analyses by qRT-PCR in Phthorimaea operculella (Lepidoptera: Gelechiidae). MDPI.

• He, K., et al. (2022). Roles of Krüppel Homolog 1 and Broad-Complex in the Development of Dendroctonus armandi (Coleoptera: Scolytinae). PubMed Central.

• Stamos, J., et al. (n.d.). A High Affinity Hepatocyte Growth Factor-binding Site in the Immunoglobulin-like Region of Met. NIH.

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An In-depth Technical Guide on the Effects of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate on Insect Metamorphosis

Abstract

Insect metamorphosis is a precisely orchestrated process governed by the interplay of various hormones, primarily the steroid hormone 20-hydroxyecdysone (20E) and the sesquiterpenoid juvenile hormone (JH)[1][2]. Juvenile hormone analogs (JHAs), a class of insect growth regulators, disrupt this delicate hormonal balance, offering a targeted approach for insect pest management[3]. This technical guide provides a comprehensive overview of the anticipated effects of the novel JHA, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, on insect metamorphosis. While specific studies on this compound are not yet widely published, its structural similarity to known JHAs allows for a detailed exploration of its expected mechanism of action and biological consequences. This document will delve into the molecular signaling pathways affected by JHAs, provide detailed experimental protocols for evaluating their efficacy, and present a framework for data analysis and interpretation. The intended audience for this guide includes researchers in entomology, pest management, and drug development.

Introduction to (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate and Juvenile Hormone Analogs

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a fatty acid methyl ester containing an epoxide functional group[4][5][6][7][8]. Its molecular structure, particularly the presence of the oxirane ring and the long carbon chain, strongly suggests its function as a juvenile hormone analog (JHA). JHAs are synthetic compounds that mimic the action of natural juvenile hormones in insects[3][9].

Natural JHs are a group of acyclic sesquiterpenoids that play a crucial role in regulating many aspects of insect physiology, including development, reproduction, and diapause[9]. The most common form found in insects is Juvenile Hormone III (JH III)[10][11]. The primary function of JH during larval stages is to prevent the initiation of metamorphosis, ensuring the larva undergoes successive molts to grow in size[9]. A drop in the JH titer is a prerequisite for the larva to pupate and subsequently emerge as an adult[1].

JHAs exploit this physiological dependency. By artificially maintaining a high level of JH-like activity, these compounds disrupt the normal developmental program. This can lead to a variety of detrimental effects, including the failure of larvae to pupate, the formation of non-viable larval-pupal intermediates, or the emergence of sterile adults[1][12]. The specificity of JHAs to insects makes them attractive candidates for integrated pest management programs due to their reduced toxicity to non-target organisms[3].

Molecular Mechanism of Action

The biological effects of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate are predicated on its ability to interact with the juvenile hormone signaling pathway. This pathway is a complex cascade of molecular events that ultimately regulates the expression of genes responsible for maintaining the larval state and preventing metamorphosis.

The Juvenile Hormone Receptor: Methoprene-tolerant (Met)

The primary receptor for JH and its analogs is a protein called Methoprene-tolerant (Met)[13][14][15][16][17]. Met is a member of the bHLH-PAS family of transcription factors[18][19]. In the absence of JH, Met is thought to exist in an inactive state. Upon binding of a JH analog like (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, Met undergoes a conformational change that allows it to form a heterodimer with another bHLH-PAS protein, often referred to as Taiman or FISC[2][18][20].

Downstream Signaling Cascade

The activated Met-Taiman complex binds to specific DNA sequences known as JH response elements (JHREs) in the promoter regions of target genes[15]. This binding event initiates the transcription of early JH-response genes.

A key primary response gene is Krüppel homolog 1 (Kr-h1) [21][22][23][24]. The expression of Kr-h1 is directly induced by the JH/Met complex[24][25]. Kr-h1 is a zinc-finger transcription factor that acts as a crucial anti-metamorphic factor[21][25]. Its primary role is to repress the expression of genes that promote pupal and adult development.

Interaction with Ecdysone Signaling

Insect metamorphosis is not solely dependent on JH; it is orchestrated by the interplay between JH and the molting hormone, 20-hydroxyecdysone (20E)[26][27][28][29]. While 20E provides the signal to molt, the developmental outcome of the molt (larva-to-larva, larva-to-pupa, or pupa-to-adult) is determined by the presence or absence of JH[26].

High levels of JH, mimicked by the application of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, lead to the expression of Kr-h1. Kr-h1, in turn, represses the expression of key 20E-inducible genes that are essential for metamorphosis. One of the most important targets of Kr-h1-mediated repression is the Broad-Complex (BR-C) gene[21][22]. BR-C is a "pupal specifier" gene, and its expression is a prerequisite for the larva-to-pupa transition[30][31][32][33][34]. By inhibiting BR-C expression, JHAs effectively block the initiation of metamorphosis, forcing the insect to remain in a larval state[21].

The following diagram illustrates the proposed signaling pathway:

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A Technical Guide to the Role of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate in Crustacean Development

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The precise regulation of development, metamorphosis, and reproduction in crustaceans is orchestrated by a complex interplay of hormones. Among these, the sesquiterpenoid methyl farnesoate (MF) has been identified as a critical regulator, functionally analogous to the juvenile hormones (JH) of insects.[1][2][3][4] This technical guide provides an in-depth examination of the role of sesquiterpenoids in crustacean development, with a specific focus on the synthetic analog (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate . This compound, by mimicking the structure of natural hormones, serves as a powerful molecular tool for dissecting the endocrinological pathways that govern crustacean life cycles. This document will detail the biosynthesis of endogenous MF, its molecular mechanism of action, its profound physiological roles, and a comprehensive set of methodologies for its study.

Introduction to Sesquiterpenoid Hormones in Crustacea

The endocrine system of crustaceans governs critical life processes including molting, metabolism, and reproduction.[5] Key players in this system are the sesquiterpenoid hormones, a class of molecules structurally related to insect juvenile hormones.[2] Unlike insects, which utilize juvenile hormone III (JH III), crustaceans primarily utilize its unepoxidated precursor, methyl farnesoate (MF).[1][6]

MF was first identified in the hemolymph of the spider crab Libinia emarginata and has since been detected in over 25 crustacean species.[1][7] It is synthesized and secreted by the mandibular organs (MO), a pair of glands located near the mandibles.[8][9] The physiological functions of MF are pleiotropic, encompassing the regulation of larval development, metamorphosis, morphogenesis, and, most notably, reproduction.[2][3][10][11] Its role as a gonadotropin is well-established, with titers peaking during vitellogenesis (yolk production) in females and being associated with reproductive system size and mating behavior in males.[1][4][6]

The study of synthetic analogs like (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is crucial. These molecules act as stable agonists or antagonists, allowing researchers to probe the function of MF signaling pathways with greater precision than is possible by manipulating the often-labile endogenous hormone.

The Subject Compound: A Structural and Functional Analysis

The compound (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a synthetic analog of crustacean methyl farnesoate and insect juvenile hormone. Its core structure is a 13-carbon chain (trideca-) with two cis (Z) double bonds at positions 8 and 11. It features a methyl ester at one end and a substituted oxirane (epoxide) ring at the other.

Structural Comparison:

• Methyl Farnesoate (MF): Lacks the epoxide ring found in insect JH III.

• Insect Juvenile Hormone III (JH III): Has a methyl-substituted epoxide ring.

• Subject Compound: Possesses a pentyl-substituted epoxide ring. This modification can alter its binding affinity to receptors and its metabolic stability, making it a valuable research tool.

The presence and configuration of the epoxide ring are critical for biological activity, often conferring higher potency in insect systems. By using analogs with different substitutions, researchers can investigate the specific structural requirements of the crustacean MF receptor.

Caption: Comparative structures of key sesquiterpenoid hormones.

Biosynthesis and Regulation of Methyl Farnesoate

The synthesis of MF occurs in the mandibular organs (MO) via the mevalonate pathway, a conserved route for isoprenoid synthesis.[12] The final and rate-limiting step is the methylation of farnesoic acid (FA) to MF, catalyzed by the enzyme farnesoic acid O-methyltransferase (FAMeT).[8][13]

The activity of the MO is primarily under negative control by neuropeptides from the X-organ-sinus gland complex located in the eyestalks.[14] This neuroendocrine axis is a central control point in crustacean physiology.

• Mandibular Organ-Inhibiting Hormone (MOIH): A peptide from the crustacean hyperglycemic hormone (CHH) superfamily that directly inhibits MF synthesis in the MO, primarily by suppressing FAMeT activity.[8][15]

• Eyestalk Ablation: A common experimental technique that removes the source of MOIH, leading to a significant and sustained increase in circulating MF levels.[16][17] This procedure is often used to induce vitellogenesis and molting in commercially important species.

The intricate regulation of MF biosynthesis highlights its importance in coordinating developmental events with internal and external cues.

Caption: Biosynthesis and negative regulation of Methyl Farnesoate (MF).

Molecular Mechanism of Action

While the complete picture is still emerging, the molecular action of MF is believed to follow the classic steroid/retinoid hormone signaling model.

• Transport: In the hemolymph, MF is transported by specific binding proteins (MFBPs), which are homologous to insect juvenile hormone-binding proteins.[13][18] These proteins protect the lipophilic hormone from degradation and facilitate its delivery to target tissues.

• Receptor Binding: MF is thought to exert its effects by binding to a nuclear receptor complex. The leading candidates are a heterodimer of the Retinoid X Receptor (RXR) and an Ultraspiracle Protein (USP) or a Farnesoid X Receptor (FXR) homolog. This is analogous to the JH receptor in insects, which is a complex of Methoprene-tolerant (Met) and Taiman (Tai), both of which have crustacean homologs.

• Transcriptional Regulation: Upon ligand binding, the receptor complex undergoes a conformational change, binds to specific hormone response elements (HREs) on the DNA of target genes, and recruits co-activators or co-repressors to modulate transcription.

A key downstream effector in MF-regulated vitellogenesis is Krüppel homolog 1 (Kr-h1) . Studies have shown that MF administration significantly induces the expression of both Kr-h1 and Vitellogenin (Vg), and silencing Kr-h1 inhibits Vg synthesis, establishing it as an essential factor in the MF signaling pathway for ovarian development.[2]

Caption: Putative molecular signaling pathway of Methyl Farnesoate.

Physiological Roles in Crustacean Development

The effects of MF are widespread and context-dependent, influencing molting, metamorphosis, and reproduction.

Molt Cycle Regulation

The crustacean molt cycle is primarily driven by ecdysteroids (molting hormones) secreted from the Y-organs.[19][20] MF plays a modulatory role, often acting in concert with or antagonistic to ecdysteroids. MF can stimulate the Y-organs to produce and release ecdysteroids, thereby promoting the initiation of the premolt stage.[13] However, the precise interaction is complex; in some larval stages, high levels of exogenous MF can disrupt the molting process, leading to mortality, suggesting that the timing and concentration of the MF signal are critical.[10]

Metamorphosis and Morphogenesis

MF is a key regulator of larval development and metamorphosis.[10] Similar to JH in insects, which maintains the larval state, MF can influence the transition between larval stages. Administration of MF can delay larval development in some species, like the freshwater prawn Macrobrachium rosenbergii, while in others, like the barnacle Balanus amphitrite, it can induce precocious metamorphosis.[10] This suggests that MF helps to coordinate morphological changes with developmental timing.

Reproductive Maturation

Perhaps the most significant role of MF is in reproduction.[1][4][6]

• Female Vitellogenesis: MF is a potent gonadotropin.[1] Its levels rise significantly during the vitellogenic stages of ovarian development.[13][21] It stimulates the hepatopancreas and/or the ovary itself to synthesize vitellogenin (Vg), the precursor to the major egg yolk protein, vitellin.[2][22][23] This action is crucial for oocyte maturation and increasing fecundity.

• Male Reproduction: In males, high MF titers are associated with larger reproductive systems, enhanced spermatogenesis, and more aggressive mating behaviors.[1][6] Administration of MF can stimulate testicular growth and increase spermatozoa number.[24]

Methodologies for Studying Sesquiterpenoid Function

Investigating the function of MF and its analogs requires a suite of specialized techniques.

In Vivo Bioassays

Objective: To determine the physiological effect of the test compound on a whole organism.

Protocol: MF Injection Bioassay for Ovarian Maturation

• Animal Selection: Select healthy, intermolt adult female crabs or shrimp of a consistent size and reproductive stage (e.g., previtellogenic).

• Acclimation: Acclimate animals in individual tanks for at least one week under controlled conditions (temperature, salinity, photoperiod).

• Hormone Preparation: Dissolve the test compound (e.g., MF or an analog) in a carrier solvent like ethanol, then emulsify in a saline solution suitable for crustaceans (e.g., crustacean Ringer's solution) to the desired final concentration. The control group receives a vehicle-only injection.

• Injection: Inject a precise volume of the hormone emulsion (e.g., 50-100 µL) into the ventral sinus at the base of a walking leg. Repeat injections every 3-4 days for a period of 2-4 weeks.

• Monitoring: At the end of the experiment, sacrifice the animals. Dissect the ovaries and hepatopancreas.

• Endpoint Analysis:

  • Gonadosomatic Index (GSI): Calculate as (Ovary Weight / Body Weight) x 100. An increase in GSI indicates ovarian growth.

  • Oocyte Diameter: Measure oocyte diameters under a microscope to assess maturation stage.

  • Hemolymph Sampling: Collect hemolymph to measure Vg levels via ELISA or MF levels via HPLC.

  • Histology: Fix ovarian tissue for histological sectioning to observe oocyte morphology and yolk deposition.

Quantification by High-Performance Liquid Chromatography (HPLC)

Objective: To accurately measure the concentration of MF in biological samples (e.g., hemolymph, tissue extracts).[25]

Protocol: Normal-Phase HPLC for MF Quantification

• Sample Collection: Collect hemolymph using a chilled syringe containing an anticoagulant. Immediately centrifuge to remove hemocytes.

• Extraction: Extract the lipophilic MF from the aqueous hemolymph plasma using a nonpolar solvent like isooctane or hexane. Vortex vigorously and centrifuge to separate the phases.

• Drying and Reconstitution: Carefully transfer the organic (upper) phase to a new tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume of the mobile phase.

• Chromatography:

  • Column: Normal-phase silica column (e.g., 5-µm silica, 250 x 4.6 mm I.D.).

  • Mobile Phase: A nonpolar solvent system, such as 1.3% diethyl ether in hexane.[25]

  • Detection: UV detector set to 220 nm.

• Quantification: Run a standard curve using known concentrations of pure MF. Compare the peak area of the sample to the standard curve to determine the concentration. The limit of detection can be less than 250 pg/ml.[25]

Table 1: Typical Performance of HPLC Method for MF Quantification

Parameter	Typical Value	Source
Column Type	Normal-Phase Silica	[25]
Mobile Phase	1.3% Diethyl Ether in Hexane	[25]
Detection Wavelength	220 nm	[25]
Retention Time	Varies (e.g., 5-10 min)	-
Limit of Detection (LOD)	< 250 pg/mL	[25]
Hemolymph MF Range	0.5 - 50 ng/mL	[17][21][24]

Gene Expression Analysis by qPCR

Objective: To measure changes in the transcript levels of MF target genes (e.g., Vg, Kr-h1, FAMeT) in response to hormonal treatment.

Protocol: qPCR for Vitellogenin (Vg) Expression

• Tissue Collection: Following an in vivo or in vitro experiment, dissect the target tissue (e.g., hepatopancreas or ovary) and immediately stabilize the RNA by flash-freezing in liquid nitrogen or placing it in an RNA stabilization solution.

• RNA Extraction: Homogenize the tissue and extract total RNA using a commercial kit (e.g., TRIzol or column-based kits).

• Quality Control: Assess RNA quality and quantity using a spectrophotometer (A260/280 ratio) and by running a sample on an agarose gel to check for intact ribosomal RNA bands.

• cDNA Synthesis: Reverse transcribe a standardized amount of RNA (e.g., 1 µg) into complementary DNA (cDNA) using a reverse transcriptase enzyme and oligo(dT) or random primers.

• qPCR Reaction: Set up the qPCR reaction in a multi-well plate. Each reaction should contain: cDNA template, forward and reverse primers specific to the Vg gene, and a qPCR master mix containing DNA polymerase and a fluorescent dye (e.g., SYBR Green).

• Thermal Cycling: Run the plate in a qPCR machine. The machine will cycle through denaturation, annealing, and extension temperatures, amplifying the target DNA and measuring the fluorescence at each cycle.

• Data Analysis:

  • Determine the cycle threshold (Ct) for each sample.

  • Normalize the Ct value of the target gene (Vg) to the Ct value of a stable housekeeping gene (e.g., Actin or GAPDH).

  • Calculate the relative fold change in gene expression between the treated and control groups using the ΔΔCt method.

Caption: Integrated workflow for an in vivo crustacean endocrinology experiment.

Applications and Future Directions

A deep understanding of the MF signaling pathway has significant practical applications and opens new avenues for research.

• Aquaculture: Manipulating MF levels through eyestalk ablation or the administration of synthetic analogs can be used to induce and synchronize ovarian maturation and spawning in commercially valuable shrimp and crab species, thereby improving hatchery efficiency and productivity.[22]

• Pest Control: As MF is a critical developmental hormone, its pathway represents a potential target for developing novel, species-specific crustacean pesticides (crustacides) to control biofouling organisms like barnacles or parasitic copepods.

• Future Research: Key unanswered questions remain. The definitive identification and characterization of the MF receptor is a top priority. Furthermore, delineating the crosstalk between the MF and ecdysteroid signaling pathways will provide a more complete picture of the endocrine network. Transcriptomic and proteomic studies will continue to reveal novel target genes and downstream effects of MF signaling.[3][26]

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The Architect's Blueprint: A Technical Guide to the Discovery and Characterization of Novel Juvenile Hormone Analogs

For researchers, scientists, and drug development professionals embarking on the intricate journey of insecticide discovery, juvenile hormone (JH) and its analogs represent a compelling target. These molecules hold the key to disrupting insect development and reproduction, offering a pathway to potent and selective pest control agents. This in-depth technical guide provides a comprehensive framework for the discovery and characterization of novel juvenile hormone analogs (JHAs), moving beyond a simple recitation of protocols to elucidate the scientific rationale behind each step. Herein, we delve into the core principles, advanced methodologies, and critical considerations that underpin the successful identification and validation of next-generation insect growth regulators.

Foundational Principles: Understanding the Juvenile Hormone Signaling Pathway

Juvenile hormone, a sesquiterpenoid synthesized in the corpora allata, is a master regulator of insect development, preventing metamorphosis until the appropriate larval stage is complete.[1][2] Its signaling cascade is a prime target for intervention. The canonical JH signaling pathway involves the binding of JH to an intracellular receptor complex, which then modulates the transcription of target genes.

The core components of this receptor complex are the Methoprene-tolerant (Met) protein and its partner, Taiman (Tai), also known as Steroid Receptor Coactivator (SRC).[3][4] In the absence of JH, Met may exist in an inactive state. Upon ligand binding, Met undergoes a conformational change, facilitating its heterodimerization with Tai. This activated Met-Tai complex then binds to specific DNA sequences, known as JH response elements (JHREs), in the promoter regions of target genes, thereby regulating their expression.[1] Novel JHAs are designed to mimic the action of endogenous JH, binding to the Met receptor and activating this signaling cascade at inappropriate times, leading to developmental arrest and mortality.

Caption: The Juvenile Hormone Signaling Pathway.

The Genesis of Novelty: Design and Synthesis of Juvenile Hormone Analogs

The quest for novel JHAs begins with the rational design and chemical synthesis of candidate molecules. This process is a blend of creative chemistry and data-driven optimization, often employing both traditional and modern approaches.

Structure-Activity Relationship (SAR) Studies: Learning from the Past

A cornerstone of JHA design is the extensive body of knowledge derived from structure-activity relationship (SAR) studies. By systematically modifying the chemical structure of known JHAs, such as methoprene and pyriproxyfen, and evaluating the impact on biological activity, researchers can identify key pharmacophores and tolerated modifications.[5][6] For instance, the 4-phenoxyphenoxy group is a common and effective moiety in many potent JHAs.

Computational Chemistry: In Silico Design and Screening

Computational approaches have revolutionized the early stages of drug discovery. Molecular modeling and quantitative structure-activity relationship (QSAR) studies allow for the in silico screening of virtual libraries of compounds, predicting their potential to bind to the JH receptor. This significantly reduces the number of compounds that need to be synthesized and tested, saving time and resources.

Synthetic Strategies for Novel Scaffolds

While modifying existing JHA structures is a valid approach, the discovery of truly novel analogs often requires the exploration of new chemical scaffolds. Synthetic strategies may involve the construction of diverse heterocyclic systems or the incorporation of unique functional groups. For example, the synthesis of 4-oxafarnasane and peptidic juvenoids has demonstrated the potential for discovering JHAs with distinct chemical properties and species selectivity.[3][7]

A generalized synthetic scheme for a pyriproxyfen-like JHA is presented below. This two-step synthesis involves the reaction of a substituted phenol with an epoxide, followed by coupling with a heterocyclic component.

Caption: Generalized Synthesis of a Pyriproxyfen-like JHA.

Rigorous Evaluation: The Characterization Cascade

Once synthesized, candidate JHAs must undergo a rigorous and multi-faceted characterization process to determine their biological activity, potency, and mechanism of action. This "characterization cascade" employs a series of in vitro and in vivo assays, each providing a crucial piece of the puzzle.

High-Throughput Screening (HTS) for Primary Hits

The initial screening of a large library of synthesized compounds is often performed using a high-throughput screening (HTS) assay. A powerful and commonly used HTS method is the yeast-based reporter gene assay.[4]

This assay leverages the ligand-dependent interaction between the two components of the JH receptor, Met and Tai.

• Yeast Strain and Plasmids:

  • Utilize a yeast strain (e.g., Saccharomyces cerevisiae) engineered to be auxotrophic for specific nutrients (e.g., histidine, adenine) and to contain reporter genes (e.g., lacZ, HIS3, ADE2) under the control of a promoter with JH response elements (JHREs).

  • Construct two plasmids:

    • Bait Plasmid: Fuses the DNA-binding domain (DBD) of a transcription factor (e.g., GAL4) to the Met protein.

    • Prey Plasmid: Fuses the activation domain (AD) of the transcription factor to the Tai protein.

• Yeast Transformation:

  • Co-transform the engineered yeast strain with both the bait and prey plasmids.[8][9]

• Screening Procedure:

  • Culture the transformed yeast in a selective medium lacking the nutrients for which the yeast is auxotrophic.

  • In a 96- or 384-well plate format, expose the yeast cells to individual compounds from the chemical library.[10]

  • Include positive controls (a known JHA like pyriproxyfen) and negative controls (vehicle, e.g., DMSO).

  • Incubate the plates to allow for cell growth and reporter gene expression.

• Data Acquisition and Analysis:

  • Measure the reporter gene activity. For a lacZ reporter, this can be a colorimetric assay measuring β-galactosidase activity. For auxotrophic reporters, growth is assessed by measuring optical density.

  • Compounds that induce a significant increase in reporter gene activity compared to the negative control are identified as primary "hits" and potential JH agonists.

In Vitro Confirmation: Receptor Binding Affinity

Primary hits from HTS are further validated by determining their binding affinity for the JH receptor. The most common method for this is the competitive radioligand binding assay.[11][12]

This assay measures the ability of a test compound to compete with a radiolabeled JH analog for binding to the Met receptor.

• Receptor Preparation:

  • Prepare a source of the Met receptor. This can be from insect cell lines (e.g., Sf9 cells) engineered to express the receptor, or from tissue homogenates of a target insect species.[13]

• Radioligand:

  • Use a high-affinity radiolabeled JH analog, such as [³H]-methoprene or [³H]-pyriproxyfen.

• Assay Procedure:

  • In a multi-well plate, combine the receptor preparation, a fixed concentration of the radioligand, and varying concentrations of the unlabeled test compound.

  • Incubate the mixture to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Separate the receptor-bound radioligand from the unbound radioligand. A common method is rapid filtration through glass fiber filters, which trap the receptor-ligand complexes.

• Quantification and Data Analysis:

  • Quantify the amount of radioactivity retained on the filters using a scintillation counter.

  • Plot the percentage of specific binding of the radioligand as a function of the test compound concentration.

  • From this competition curve, determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibition constant (Ki) to estimate the affinity of the test compound for the receptor.

Table 1: Representative Data from a Competitive Binding Assay

Compound	IC₅₀ (nM)	Kᵢ (nM)
Pyriproxyfen (Control)	15.2	7.8
Novel Analog A	25.8	13.2
Novel Analog B	150.3	77.1
Novel Analog C	>10,000	>5,128

In Vivo Validation: Insect Bioassays

The ultimate test of a novel JHA is its ability to disrupt insect development in a whole organism. A variety of in vivo bioassays are employed, with the specific methodology depending on the target insect species and the developmental stage of interest.[5][14][15]

This assay is commonly used to assess the effects of JHAs on the metamorphosis of caterpillars.

• Insect Rearing:

  • Maintain a healthy colony of the target insect species (e.g., Spodoptera littoralis, Heliothis virescens) under controlled environmental conditions.

• Compound Preparation and Application:

  • Dissolve the test compounds in a suitable solvent, such as acetone.

  • Using a micro-applicator, apply a precise volume (e.g., 1-5 µL) of the compound solution to the dorsal thorax of late-instar larvae.

  • Include a solvent-only control group.

• Observation and Data Collection:

  • Monitor the treated larvae daily for developmental effects, such as:

    • Failure to pupate

    • Formation of larval-pupal intermediates

    • Mortality

  • Record the percentage of individuals exhibiting each effect at different doses of the test compound.

• Dose-Response Analysis:

  • Calculate the effective dose (ED₅₀) or lethal dose (LD₅₀) values to quantify the potency of the compound.

Table 2: Results of a Topical Application Bioassay on Heliothis virescens

Compound	Dose (µ g/larva )	% Pupation Inhibition	% Mortality
Control (Acetone)	-	0	5
Pyriproxyfen	0.1	95	90
Novel Analog A	0.1	92	88
Novel Analog B	1.0	75	65
Novel Analog C	10.0	10	15

Beyond Discovery: Advanced Characterization

For promising JHA candidates, further characterization is necessary to understand their full potential and limitations.

Quantitative Analysis in Biological Matrices

To understand the fate of a JHA within an insect, it is essential to be able to quantify its concentration in various tissues, such as hemolymph and fat body. High-performance liquid chromatography (HPLC) coupled with fluorescence detection (FD) or mass spectrometry (MS) are powerful analytical techniques for this purpose.[16][17] A detailed protocol for quantifying JHs and their precursors using fluorescent tags has been developed, which can be adapted for novel JHAs.[17]

Pharmacokinetic Studies

Pharmacokinetic (PK) studies investigate the absorption, distribution, metabolism, and excretion (ADME) of a compound within an organism. In the context of JHAs, PK studies help to understand how quickly the compound is taken up by the insect, where it accumulates, and how it is broken down. This information is crucial for optimizing the formulation and delivery of the JHA for maximum efficacy.

Troubleshooting Common Challenges in JHA Discovery

The path to discovering a novel JHA is not without its obstacles. A proactive approach to troubleshooting can save significant time and effort.

Table 3: Common Problems and Potential Solutions in JHA Research

Problem	Possible Cause(s)	Suggested Solution(s)
High background in HTS	- Cell death due to compound toxicity- Autofluorescence of the compound	- Perform a cytotoxicity assay to determine the optimal concentration range.- Use a different reporter gene system or filter set to minimize interference.
Poor correlation between in vitro and in vivo activity	- Poor bioavailability of the compound in the insect- Rapid metabolism of the compound in vivo	- Investigate different formulation and delivery methods.- Conduct metabolic stability assays to identify and block metabolic hotspots.
Inconsistent bioassay results	- Variation in insect age or health- Inconsistent application of the compound	- Use tightly synchronized insect cohorts.- Calibrate micro-applicators regularly and ensure consistent application technique.

Conclusion: A Forward Look

The discovery and characterization of novel juvenile hormone analogs is a dynamic and evolving field. By integrating classical SAR principles with modern computational and high-throughput screening technologies, researchers can accelerate the identification of potent and selective insect growth regulators. The in-depth technical guide presented here provides a robust framework for this endeavor, emphasizing the importance of a logical, evidence-based approach to experimental design and data interpretation. As our understanding of the intricacies of JH signaling continues to grow, so too will our ability to design and develop the next generation of safe and effective insecticides.

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• Miyakawa, H., et al. (n.d.). Detection of juvenile hormone agonists by a new reporter gene assay using yeast expressing Drosophila methoprene-tolerant. National Institutes of Health. [Link]

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In silico modeling of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate receptor binding

An In-Depth Technical Guide: In Silico Modeling of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate Receptor Binding

Abstract

This technical guide provides a comprehensive, step-by-step framework for the in silico investigation of receptor binding for the novel lipid-like molecule, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. Given the absence of known biological targets for this compound, this document outlines a robust, multi-phase computational strategy designed to identify and validate potential protein receptors. The workflow begins with target fishing using pharmacophore-based virtual screening, proceeds to hit prioritization via molecular docking, and culminates in the dynamic validation of ligand-receptor stability through molecular dynamics simulations. Each protocol is presented with an emphasis on the underlying scientific rationale, ensuring that the described methods form a self-validating system for generating high-confidence, experimentally testable hypotheses. This guide is intended for researchers, computational chemists, and drug development professionals seeking to elucidate the molecular interactions of novel or orphan ligands.

Introduction: The Challenge of an Orphan Ligand

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a fatty acid methyl ester characterized by a C21 backbone, two cis-double bonds, and a terminal 3-pentyloxirane ring.[1][2] Its structure is inherently lipidic, suggesting potential interactions with proteins that bind endogenous lipids, such as G-protein coupled receptors (GPCRs), ion channels, or enzymes involved in lipid metabolism. The interactions between lipids and proteins are fundamental to a vast array of biological functions, including cellular signaling, membrane protein stability, and metabolic regulation.[3][4] Consequently, understanding these interactions is critical for both basic science and therapeutic development.

The primary challenge with a novel compound like this is the absence of a known biological receptor—it is an "orphan ligand." Experimental screening to identify its target(s) can be resource-intensive and time-consuming. In silico modeling offers a powerful and efficient alternative, providing a virtual laboratory to predict and analyze potential molecular interactions.[3][5] By simulating the physical chemistry governing molecular recognition, we can systematically screen vast biological target space, prioritize high-probability candidates, and build a detailed, atom-level understanding of binding mechanics before embarking on costly wet-lab experiments.

This guide presents a hierarchical workflow designed to navigate the complexities of orphan ligand characterization, transforming a structural formula into a set of validated, high-potential receptor hypotheses.

Phase 1: Target Identification via Pharmacophore-Based Virtual Screening

Causality: Before we can study the binding of our ligand, we must first identify credible protein targets. For an orphan ligand, we cannot use a known receptor structure to guide our search. Instead, we reverse the process: we use the ligand's own chemical features to "fish" for proteins that possess complementary binding pockets. A pharmacophore model, which is an abstract representation of the essential steric and electronic features required for binding, is the ideal tool for this purpose.[6] This approach allows for the rapid screening of large databases to find structurally diverse proteins that may recognize our ligand.

Ligand Preparation Protocol

A high-quality 3D ligand structure is the bedrock of any modeling study. This protocol ensures the ligand conformation is energetically favorable and correctly parameterized.

• Obtain 2D Representation: Start with the canonical SMILES (Simplified Molecular Input Line Entry System) representation of the molecule: O=C(OC)CCCCCCC=CCC=CCC1OC1CCCCC.[1]

• Generate 3D Conformation: Use a computational chemistry tool (e.g., RDKit, Schrödinger's LigPrep) to convert the 2D SMILES string into a 3D structure. This process will generate a plausible initial geometry.

• Energy Minimization: The initial 3D structure is unlikely to be at its lowest energy state. Perform an energy minimization using a suitable force field (e.g., MMFF94 or OPLS). This step relaxes steric clashes and optimizes bond lengths and angles to produce a low-energy, stable conformation.

• Charge Assignment: Calculate and assign partial atomic charges. The distribution of charge governs electrostatic interactions, which are critical for molecular recognition.

Ligand-Based Pharmacophore Model Generation

From the optimized 3D structure, we generate a hypothesis about which features are crucial for binding.

• Feature Identification: Manually or automatically identify key chemical features on the ligand. For our molecule, these would include:

  • Hydrogen Bond Acceptors (HBA): The oxygen atoms of the ester carbonyl and the oxirane ring.

  • Hydrophobic (HYD) Moieties: The long aliphatic chain and the pentyl group.

• Model Creation: Generate a 3D pharmacophore model that spatially arranges these features. The model consists of spheres representing the features, with defined radii and locations. This model now serves as a 3D query.

Virtual Screening Workflow

The pharmacophore model is used to screen a database of protein structures (e.g., a pre-processed version of the Protein Data Bank) to find proteins with binding sites that match the query features.

• Database Selection: Choose a database of druggable proteins or the entire PDB.

• Screening Execution: Use the pharmacophore model as a filter. The screening software will attempt to align the model with the binding sites of every protein in the database.

• Hit List Generation: Proteins whose binding sites can spatially and chemically accommodate the pharmacophore features are retained as "hits." This process can yield a list of tens to hundreds of potential receptor candidates.[7][8]

Caption: Phase 1 Workflow: From Ligand Structure to Receptor Hit List.

Phase 2: Molecular Docking for Hit Prioritization and Pose Prediction

Causality: Virtual screening provides a list of potential targets, but it doesn't quantify the binding affinity or predict the precise orientation (pose) of the ligand in the binding site. Molecular docking addresses this by systematically sampling ligand conformations within the receptor's active site and using a scoring function to estimate the strength of the interaction.[9][10] This allows us to rank the hits from Phase 1, prioritizing the most promising candidates for more computationally expensive analysis.

Receptor and Ligand Preparation for Docking

Both protein and ligand must be meticulously prepared to ensure a chemically accurate simulation.

• Receptor Preparation:

  • Download Structure: Obtain the 3D crystal structure of a hit protein from the Protein Data Bank (PDB).

  • Clean Structure: Remove non-essential components like water molecules, co-solvents, and co-crystallized ligands (unless the native ligand is being used for validation).

  • Add Hydrogens: PDB structures often lack hydrogen atoms. Add them according to standard protonation states at physiological pH (7.4).

  • Assign Charges: Assign atomic charges using a standard force field (e.g., AMBER, CHARMM).

• Ligand Preparation: The prepared ligand from Phase 1 is used. Ensure it has correct charges and is in a PDBQT file format for use with popular docking software like AutoDock Vina.

Molecular Docking Protocol

This protocol describes a typical docking experiment using a tool like AutoDock Vina.

• Define the Binding Site (Grid Box): The search space for the ligand must be defined. This is typically a cubic box centered on the active site. If the active site is unknown, it can be predicted using pocket detection algorithms or centered on the region that matched the pharmacophore query. The size of the box should be large enough to accommodate the ligand in various orientations but small enough to focus the search.

• Set Docking Parameters: Configure the exhaustiveness of the search. A higher exhaustiveness value increases the computational time but provides a more thorough exploration of possible binding poses.

• Execute Docking Run: The software will now place the flexible ligand into the (usually) rigid receptor's binding site, evaluating thousands of potential poses.

• Analyze Results: The output will be a set of binding poses ranked by a docking score, which is an estimate of the binding affinity (e.g., in kcal/mol).[9] The lower (more negative) the score, the stronger the predicted binding.

Self-Validation and Interpretation

A key step in ensuring trustworthiness is to validate the docking protocol. If a co-crystallized (native) ligand was present in the original PDB file, a validation run involves removing it and docking it back in. The protocol is considered valid if the software can reproduce the experimental pose with a Root Mean Square Deviation (RMSD) of less than 2.0 Å.[11]

When analyzing the results for our novel ligand, focus on:

• Binding Affinity: The docking score provides a quantitative ranking.

• Binding Pose: Visually inspect the top-ranked pose. Does it make chemical sense? Are hydrogen bonds formed? Are hydrophobic parts of the ligand buried in hydrophobic pockets of the protein?

• Clustering: Do the top poses all cluster in a similar orientation, or are they scattered? A tight cluster suggests a well-defined and favorable binding mode.

Caption: Phase 2 Workflow: Molecular Docking and Hit Prioritization.

Table 1: Hypothetical Molecular Docking Results

Target Protein ID	Protein Class	Binding Affinity (kcal/mol)	Key Interacting Residues
5A8E	GPCR	-9.8	Tyr308, Phe193, Asn293
6R3K	Immune Checkpoint	-8.5	Ile54, Tyr56, Met115
3PBL	Hydrolase	-7.9	Ser122, His245, Trp88
2RH1	Ion Channel	-7.2	Leu211, Val241, Phe244

Phase 3: Molecular Dynamics (MD) Simulation for Dynamic Validation

Causality: Molecular docking provides a static snapshot of a potential interaction. However, biological systems are dynamic. Proteins are flexible, and the stability of a ligand-receptor complex depends on its ability to maintain key interactions over time in a realistic environment (i.e., solvated and at physiological temperature). Molecular Dynamics (MD) simulations provide this dynamic view.[4][5] By simulating the movements of every atom in the system over nanoseconds, we can validate whether the promising static pose from docking translates into a stable dynamic complex.[3][12]

System Building for a Lipid-Protein Complex

Setting up an MD simulation, especially for a lipid-like ligand and potentially a membrane protein, is the most complex phase.[13][14]

• Select Complex: Choose the top-ranked protein-ligand complex from Phase 2.

• Membrane Embedding (If Applicable): If the target is a membrane protein (like a GPCR or ion channel), it must be embedded in a lipid bilayer. Use a tool like CHARMM-GUI or VMD to place the complex within a pre-equilibrated membrane patch (e.g., POPC). This step is crucial for reproducing the native environment.[12]

• Solvation: Place the protein-membrane system in a box of explicit water molecules (e.g., TIP3P water model). Solvation is critical for accurately modeling electrostatic and hydrophobic effects.

• Ionization: Add ions (e.g., Na+ and Cl-) to neutralize the overall charge of the system and to simulate a physiological salt concentration (e.g., 0.15 M).

• Force Field Selection: Choose a modern force field compatible with proteins, lipids, and the ligand (e.g., CHARMM36m, AMBER ff14SB).[13][14] The ligand itself may require custom parameterization.

MD Simulation Protocol

The simulation proceeds in stages to ensure the system reaches a stable state before data collection.

• Energy Minimization: The initial system with added water and ions will have steric clashes. A robust energy minimization is performed to remove these and relax the system.

• Equilibration: The system is gradually heated to the target temperature (e.g., 310 K) and equilibrated at constant pressure (e.g., 1 bar). This is typically done in two phases:

  • NVT Ensemble: Constant Number of particles, Volume, and Temperature. This stabilizes the system's temperature.

  • NPT Ensemble: Constant Number of particles, Pressure, and Temperature. This allows the box volume to adjust, ensuring the correct density of the system.

• Production Run: Once equilibrated, the production simulation is run for a significant duration (e.g., 100-500 nanoseconds) to collect trajectory data for analysis.

Trajectory Analysis: Validating Stability

The output of the MD run is a trajectory file containing atomic coordinates at regular time intervals. Analysis of this trajectory provides quantitative measures of binding stability.

• RMSD (Root Mean Square Deviation): Calculate the RMSD of the protein backbone and the ligand over time. A stable, converging RMSD plot for both indicates that the complex has reached a stable conformation and the ligand is not drifting out of the binding pocket.

• RMSF (Root Mean Square Fluctuation): Calculate the RMSF for each protein residue. This highlights flexible and rigid regions of the protein and can show if ligand binding stabilizes a particular loop or domain.

• Interaction Analysis: Monitor key interactions (e.g., hydrogen bonds, hydrophobic contacts) identified during docking. A stable interaction is one that is maintained for a high percentage of the simulation time.

• Binding Free Energy Calculation (MM/PBSA): Use methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) to calculate a more accurate estimate of the binding free energy from the trajectory snapshots.

Caption: Phase 3 Workflow: MD Simulation and Dynamic Validation.

Table 2: Hypothetical MD Simulation Analysis Summary (for Target 5A8E)

Metric	Value	Interpretation
Ligand RMSD (avg.)	1.8 Å	Stable binding within the pocket.
Protein Backbone RMSD (avg.)	2.5 Å	Protein maintains its overall fold.
H-Bond Occupancy (Ligand-Tyr308)	85.2%	A highly stable and critical hydrogen bond.
MM/PBSA Binding Energy	-45.7 kcal/mol	Strong, favorable binding affinity.

Conclusion: Synthesizing a Data-Driven Hypothesis

This multi-phase computational workflow provides a rigorous and logical path from an unknown chemical structure to a high-confidence, testable hypothesis about its biological receptor. By integrating pharmacophore screening, molecular docking, and molecular dynamics, we build a layered, self-validating argument. A candidate receptor that is identified through pharmacophore screening, receives a favorable docking score, and demonstrates a stable binding mode over a long-timescale MD simulation represents a primary target for experimental validation. The in silico data not only identifies who the ligand might bind to but also how it binds, providing crucial insights into the key interactions that can be probed through techniques like site-directed mutagenesis. This guide provides the foundational strategy for unlocking the biological role of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate and other novel molecules in the drug discovery pipeline.

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• Cresset Group. (2023).
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• Goossens, K., & De Winter, H. (2018). Molecular Dynamics Simulations of Membrane Proteins: An Overview. Silicos-it.
• T. A. D. T. et al. (2021). Membrane models for molecular simulations of peripheral membrane proteins. Taylor & Francis Online.
• Stansfeld, P. J., & Sansom, M. S. P. (2011). The Simulation Approach to Lipid–Protein Interactions.
• Al-Khafaji, K., & Taskin Tok, T. (2021). Receptor-Based Pharmacophore Modeling in the Search for Natural Products for COVID-19 Mpro. Semantic Scholar.
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• MedchemExpress. (n.d.). (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)

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A Technical Guide to the Spectroscopic Characterization of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

Introduction

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a complex lipid molecule featuring a C18 fatty acid methyl ester backbone, two cis (Z) double bonds, and a terminal epoxide ring. Such molecules, often derived from the oxidation of polyunsaturated fatty acids, are of significant interest in biomedical research for their roles in cell signaling and inflammation. The precise structural elucidation of these compounds is paramount for understanding their biological function.

This guide provides an in-depth analysis of the expected mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopic data for this molecule. As direct experimental data for this specific compound is not widely published, this document synthesizes information from established principles and published data on structurally analogous epoxy fatty acid methyl esters (FAMEs) to present a predictive but robust characterization framework.

Molecular Structure Analysis

A thorough analysis of the chemical structure is the foundation for interpreting spectroscopic data. The key functional groups that will define the spectral features are:

• Methyl Ester (-COOCH₃): Gives rise to characteristic signals in both NMR and MS.

• Alkene Groups (C=C): Two cis double bonds at the C8 and C11 positions.

• Epoxide (Oxirane) Ring: A three-membered ring containing an oxygen atom, positioned at C13-C14.

• Aliphatic Chains: Methylene (-CH₂-) and methyl (-CH₃) groups forming the backbone and pentyl substituent.

Mass Spectrometry (MS) Analysis

Mass spectrometry is crucial for determining the molecular weight and obtaining structural information through fragmentation analysis. Soft ionization techniques are often preferred for preserving the molecular ion.

Expertise & Experience: Selecting the Right Ionization Method

The choice of ionization method is critical. While Electron Ionization (EI) is a standard technique for GC-MS, it is a high-energy method that often leads to extensive fragmentation and a weak or absent molecular ion for long-chain, unsaturated FAMEs.[1][2]

• Electrospray Ionization (ESI): A soft ionization technique ideal for LC-MS. It typically produces protonated molecules [M+H]⁺ or adducts with sodium [M+Na]⁺ or other cations, preserving the molecular weight information.

• Field Ionization (FI): Another soft ionization technique compatible with GC-MS that efficiently produces a clear molecular ion with minimal fragmentation, making it highly suitable for confirming the molecular formula.[2]

• Atmospheric Pressure Chemical Ionization (APCI): Can be used to create adducts with mobile phase solvents like acetonitrile, whose subsequent fragmentation in MS/MS can pinpoint double bond locations.[3]

For this molecule, ESI-MS/MS would be the most powerful approach, providing both the molecular weight and detailed structural data through controlled fragmentation of the parent ion.

Predicted Fragmentation Patterns (ESI-MS/MS)

Upon collision-induced dissociation (CID) of the protonated molecule ([C₂₁H₃₆O₃+H]⁺, m/z 337.27), fragmentation will likely occur at chemically logical points, primarily around the functional groups. The most informative cleavages are expected alpha to the epoxide ring and adjacent to the double bonds.

Table 1: Predicted Key MS/MS Fragments for [M+H]⁺

Predicted m/z	Fragment Structure/Origin
337.27	[M+H]⁺ (Parent Ion)
319.26	[M+H - H₂O]⁺ (Loss of water)
305.24	[M+H - CH₃OH]⁺ (Loss of methanol from the ester)
266.23	Cleavage α to the epoxide (C12-C13 bond)
197.16	Cleavage between the double bonds (C9-C10 or C10-C11)
157.13	Cleavage α to the epoxide (C14-C15 bond), loss of C₅H₁₁
71.08	Pentyl fragment [C₅H₁₁]⁺

Trustworthiness: Self-Validating Protocol for MS Analysis

This protocol ensures reliable and reproducible data acquisition.

• Sample Preparation: Dissolve 10-100 µg of the purified compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a liquid chromatography system (LC-MS).

• Chromatography (Optional but Recommended): Use a C18 reverse-phase column with a gradient elution (e.g., water/acetonitrile with 0.1% formic acid) to ensure sample purity prior to MS analysis.

• MS Parameters (Positive ESI Mode):

  • Capillary Voltage: 3.5 - 4.5 kV

  • Source Temperature: 120-150 °C

  • Drying Gas Flow: 8-12 L/min

  • Scan Range (MS1): m/z 50 - 500

• MS/MS Analysis:

  • Select the parent ion (m/z 337.3) for fragmentation.

  • Apply a collision energy ramp (e.g., 10-40 eV) to generate a comprehensive fragmentation spectrum.

• Data Analysis: Confirm the parent ion mass with <5 ppm error. Analyze the fragmentation pattern to corroborate the proposed structure, comparing fragments to the predictions in Table 1.

Visualization: Key Fragmentation Pathways

Caption: Predicted major fragmentation pathways in ESI-MS/MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the definitive connectivity and stereochemical information for the molecule. ¹H, ¹³C, and 2D NMR experiments are all essential for full characterization.

Expertise & Experience: Interpreting the Spectrum

The chemical shifts are predictable based on the electronic environment of each nucleus. The cis configuration of the double bonds is confirmed by the ¹H-¹H coupling constant (J ≈ 10-12 Hz) for the vinyl protons. The epoxide protons will appear as a characteristic multiplet in a relatively upfield region compared to olefinic protons.[4][5]

Predicted ¹H and ¹³C NMR Data

The following table summarizes the predicted chemical shifts for the key nuclei in the structure, based on data from analogous epoxy FAMEs.[4][6][7]

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)

Position	Atom	Predicted ¹H Shift (ppm), Multiplicity, J (Hz)	Predicted ¹³C Shift (ppm)
1	-CO-	-	~174.2
-	OCH₃	~3.67, s	~51.4
2	CH₂	~2.30, t, J=7.5	~34.1
3	CH₂	~1.63, m	~24.9
4-6	CH₂	~1.30, m	~29.1-29.5
7	CH₂	~2.05, m	~27.2
8	CH	~5.35, m	~128.5
9	CH	~5.35, m	~129.0
10	CH₂	~2.81, t, J=6.0	~25.6
11	CH	~5.40, m	~127.8
12	CH	~5.40, m	~130.2
13	CH	~2.95, m	~57.2
14	CH	~3.10, m	~58.5
15-18	CH₂	~1.45-1.55, m	~22.6-31.8
19	CH₃	~0.90, t, J=7.0	~14.1

Key signals are highlighted in bold .

Trustworthiness: Self-Validating Protocol for NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Use a high-field NMR spectrometer (≥400 MHz) for optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard 1D proton spectrum with a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A longer acquisition time will be necessary due to the lower natural abundance of ¹³C.

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and confirm adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) correlations between protons and carbons, which is vital for connecting the different spin systems (e.g., connecting the ester to the aliphatic chain).

• Data Analysis: Process spectra using appropriate software. Integrate the ¹H NMR signals to confirm proton counts. Use the combination of 1D and 2D spectra to assign all signals unambiguously and confirm the overall structure.

Visualization: Structural Assignment Workflow

Caption: Logical workflow for NMR-based structure elucidation.

Conclusion

The structural confirmation of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate relies on a synergistic application of mass spectrometry and NMR spectroscopy. High-resolution ESI-MS/MS will confirm the elemental composition and provide key fragmentation data centered on the epoxide ring. A full suite of NMR experiments, including ¹H, ¹³C, COSY, HSQC, and HMBC, is required to unambiguously assign every atom in the molecule and confirm the stereochemistry of the double bonds. The predictive data and protocols outlined in this guide provide a robust framework for researchers to successfully characterize this complex lipid and other structurally related molecules.

References

• Šmidrkal, J., Filip, V., Hrádková, I., & Kyselka, J. (2019). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 24(23), 4258. [Link][1]

• Bastidas-Oyanedel, J. R., Couch, M., & Schmidt, J. E. (2020). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 12(11), 2649. [Link][8]

• Holm, J., Lazzari, M., & Austvold, I. (2007). A study of fatty acid methyl esters with epoxy or alkyne functionalities. European Journal of Lipid Science and Technology, 109(5), 488-497. [Link][6]

• Miyake, Y., & Iwasaki, Y. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society, 93(4), 467-478. [Link][4]

• Gómez, N., Araya-Sibaja, A. M., & Chinchilla-Araya, F. (2021). 1H NMR and FTIR of the pure epoxidized fatty acid methyl esters, (A) EMO, (B) EMLO and (C) EMLEN. ResearchGate. [Link][9]

• Szymańska, K., & Siewiński, M. (2019). Effective Epoxidation of Fatty Acid Methyl Esters with Hydrogen Peroxide by the Catalytic System H3PW12O40/Quaternary Phosphonium Salts. Catalysts, 9(12), 1032. [Link][7]

• Nanjappa, D., d'Ippolito, G., Gallo, C., & Fontana, A. (2014). MS/MS spectra and the fragmentation sites of epoxyalcohol derivatives. ResearchGate. [Link][10]

• Murphy, R. C. (2015). Fragmentation Patterns of Fatty Acids and Modified Fatty Acids. ResearchGate. [Link][11]

• Adhvaryu, A., & Erhan, S. Z. (2002). Epoxide yield determination of oils and fatty acid methyl esters using 1H NMR. Journal of the American Oil Chemists' Society, 79(3), 287-291. [Link][5]

• Vrkoslav, V., Míková, R., & Cvačka, J. (2013). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Journal of The American Society for Mass Spectrometry, 24(12), 1914–1923. [Link][3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. jeol.com [jeol.com]
• 3. Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. marinelipids.ca [marinelipids.ca]
• 5. researchgate.net [researchgate.net]
• 6. lib3.dss.go.th [lib3.dss.go.th]
• 7. Effective Epoxidation of Fatty Acid Methyl Esters with Hydrogen Peroxide by the Catalytic System H3PW12O40/Quaternary Phosphonium Salts | MDPI [mdpi.com]
• 8. Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Administration of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

Authored by: Senior Application Scientist

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the dissolution and formulation of the lipophilic compound (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate for in vivo studies. Due to the compound's predicted poor aqueous solubility, this guide emphasizes a systematic approach to vehicle selection and formulation development, ensuring both maximal bioavailability and the welfare of animal subjects. The protocols outlined herein are designed to be adaptable based on the specific route of administration and the goals of the preclinical study.

Introduction: The Challenge of Lipophilic Compounds in Preclinical Research

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a fatty acid methyl ester containing a long hydrocarbon chain, which renders it highly lipophilic and practically insoluble in aqueous solutions.[1] The successful in vivo evaluation of such compounds is critically dependent on the formulation strategy.[2] An inappropriate vehicle can lead to poor drug exposure, inaccurate pharmacokinetic and pharmacodynamic data, and potential vehicle-induced toxicity, ultimately confounding study results.[3]

The primary objective of formulation development in a preclinical setting is to achieve a safe and effective delivery of the new chemical entity (NCE) to the target site.[2][4] This requires a thorough understanding of the compound's physicochemical properties and a rational selection of excipients.[5] This guide will walk you through a logical, stepwise process to develop a suitable formulation for this specific lipophilic agent.

Pre-formulation Assessment: Characterizing Your Compound

Before embarking on full-scale formulation, a pre-formulation assessment is essential to understand the physicochemical characteristics of your test compound.[2]

Key Physicochemical Properties to Evaluate:

Property	Significance	Recommended Method
Aqueous Solubility	Determines the feasibility of a simple aqueous-based vehicle.	Visual assessment in water, saline, and buffers of different pH. Quantitative analysis using HPLC-UV if necessary.
Solubility in Organic Solvents & Oils	Identifies potential solvents for stock solutions and non-aqueous vehicles.	Test solubility in common solvents like DMSO, ethanol, and various oils (e.g., corn, sesame, olive oil).
LogP/LogD	Indicates the degree of lipophilicity and potential for membrane permeability.	Can be predicted using computational models (e.g., XLogP3) or determined experimentally.
Chemical Stability	Assesses degradation in potential vehicles over time and under different storage conditions.	HPLC analysis of the compound in the selected vehicle at various time points (e.g., 0, 4, 24 hours) at room temperature and 4°C.

Given the structure of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, a high LogP value and low aqueous solubility are expected.[6][7] Therefore, the formulation strategy will likely involve lipid-based systems or suspensions.

A Tiered Approach to Vehicle Selection

There is no one-size-fits-all vehicle for preclinical studies.[3] The selection process should be guided by the intended route of administration, the required dose, and the duration of the study.[8] We recommend a tiered approach, starting with the simplest and safest options.

Caption: Tiered approach to vehicle selection for in vivo studies.

Protocols for Formulation Development

Important Note: All animal experiments must be approved by your institution's Animal Care and Use Committee. Formulations for parenteral administration must be sterile.

Protocol 1: Oil-Based Solution for Oral Administration

This is often the simplest approach for highly lipophilic compounds.

Materials:

• (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

• Vehicle: Corn oil, sesame oil, or olive oil (pharmaceutical grade)

• Glass vials

• Magnetic stirrer and stir bar or vortex mixer

• Warming bath (optional)

Procedure:

• Accurately weigh the required amount of the compound.

• Add the desired volume of oil to the vial.

• Add the compound to the oil.

• Stir or vortex the mixture until the compound is completely dissolved. Gentle warming (37°C) can be used to aid dissolution, but stability must be confirmed.

• Visually inspect the solution for any undissolved particles.

• Store at an appropriate temperature (typically 4°C) and check for precipitation before each use.

Protocol 2: Aqueous Suspension for Oral Administration

If the required dose cannot be achieved in a reasonable volume of oil, a suspension can be prepared.

Materials:

• (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

• Suspending agent: 0.5% (w/v) Carboxymethyl cellulose (CMC) or 0.5% (w/v) Methylcellulose (MC) in sterile water.

• Mortar and pestle

• Glass vials

• Magnetic stirrer or vortex mixer

Procedure:

• Prepare the 0.5% CMC or MC solution by slowly adding the powder to water while stirring continuously. This may take several hours to fully dissolve.[2]

• Weigh the required amount of the compound. If the particles are large, gently grind them to a fine powder using a mortar and pestle.

• In a separate small container, add a small amount of the prepared vehicle to the powdered compound to create a paste (a process called levigation).[2]

• Gradually add the remaining vehicle to the paste while mixing thoroughly to ensure a uniform suspension.

• Store at 4°C. Before each administration, vortex or stir the suspension well to ensure uniform distribution of the compound.

Protocol 3: Co-Solvent/Surfactant System for Oral or Parenteral Administration

For challenging compounds, co-solvents and surfactants can be used to create solutions or emulsions. This is a common strategy for enabling formulations of poorly soluble compounds.[9]

Materials:

• (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

• Solvents: DMSO, Ethanol, PEG 400

• Surfactant: Tween 80 (Polysorbate 80), Cremophor EL

• Aqueous phase: Saline or Phosphate Buffered Saline (PBS)

• Sterile filters (for parenteral use)

Example Formulation (for illustration): A common vehicle for intravenous (IV) administration is a mixture of Solutol HS 15 (or Cremophor EL), ethanol, and saline. A typical ratio might be 10% Solutol, 10% Ethanol, and 80% Saline.

Procedure:

• Dissolve the compound in the organic solvent (e.g., ethanol or DMSO) first to create a concentrated stock solution.

• In a separate tube, prepare the final vehicle by mixing the co-solvents, surfactants, and the aqueous phase in the desired ratio.

• Slowly add the stock solution to the vehicle while vortexing to avoid precipitation.

• For parenteral administration, the final formulation must be sterile-filtered through a 0.22 µm filter.

• Visually inspect the final formulation for clarity and stability.

Safety Considerations for Excipients:

It is crucial to be aware of the potential toxicity of the excipients themselves. Always run a vehicle-only control group in your in vivo studies.[10]

Excipient	Route of Administration	Common Concentration/Dose	Potential Toxicities
Corn Oil	Oral	Up to 10 mL/kg (rodents)	Generally well-tolerated.
0.5% CMC/MC	Oral	Up to 10 mL/kg (rodents)	Generally considered inert, but high doses can affect gastrointestinal motility.[11]
PEG 400	Oral, IV, IP	Varies by route; NOEL in rats for 2-week oral study is 1,250 mg/kg/day.[12]	High doses can cause renal toxicity.[12]
Tween 80	Oral, IV	Varies; NOEL in rats for 2-week oral study is 250 mg/kg/day.[12]	Can cause hypersensitivity reactions, especially on IV administration.
DMSO	IV, IP (generally avoided for oral)	Use lowest possible concentration, ideally <10%, diluted into final formulation.	Can have pharmacological effects and cause local irritation.[13]

This table provides general guidance. Researchers should consult detailed toxicological literature for specific species and study durations.[8][14]

Final Formulation Validation

Once a promising formulation has been developed, it must be validated before use in pivotal studies.

Caption: Workflow for final formulation validation.

• Physical Stability: Observe the formulation for any signs of precipitation, crystallization, or phase separation under the intended storage conditions. For suspensions, ensure they can be easily resuspended.[2]

• Chemical Stability: Confirm that the compound does not degrade in the vehicle over the period of use.

• In-Life Tolerability: Administer the vehicle alone and the final formulation to a small group of animals to check for any adverse effects such as irritation at the injection site, changes in behavior, or weight loss.

By following this structured approach, researchers can develop a robust and reliable formulation for the in vivo administration of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, leading to more accurate and reproducible preclinical data.

References

• 1. larodan.com [larodan.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Designing formulations for preclinical and early stage clinical studies - Medicines Discovery Catapult [md.catapult.org.uk]
• 6. 8,11-Octadecadienoic acid methyl ester | C19H34O2 | CID 549040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-((8Z,11Z)-pentadeca-8,11,14-trien-1-yl)catechol | C21H30O2 | CID 13751966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Tolerable Levels of Nonclinical Vehicles and Formulations Used in Studies by Multiple Routes in Multiple Species With Notes on Methods to Improve Utility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. caymanchem.com [caymanchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats [jstage.jst.go.jp]
• 13. Evaluation of 14 Organic Solvents and Carriers for Screening Applications in Zebrafish Embryos and Larvae - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nonclinical Vehicle Use in Studies by Multiple Routes in Multiple Species | Semantic Scholar [semanticscholar.org]

Application Notes &amp; Protocols for the Topical Administration of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate to Insect Larvae

Version: 1.0

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the topical application of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, a putative juvenile hormone analog (JHA), to insect larvae. The protocols outlined herein are designed to facilitate the investigation of this compound's effects on larval development, metamorphosis, and overall viability. This guide covers the scientific background, detailed experimental procedures, data interpretation, and includes visual workflows to ensure experimental success and reproducibility.

Introduction and Scientific Background

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a synthetic ester with a molecular structure suggestive of a juvenile hormone analog (JHA).[1][2][3] Juvenile hormones (JH) are a group of acyclic sesquiterpenoids that play a crucial role in regulating a multitude of physiological processes in insects, most notably metamorphosis.[1][2] By maintaining the expression of larval-specific genes, JH ensures that larvae molt into subsequent larval instars, thereby preventing premature metamorphosis into the pupal and adult stages.[4][5]

The precise control of metamorphosis is governed by the interplay between JH and ecdysone, the molting hormone.[5] When JH levels are high, ecdysone promotes larval-larval molts.[1] As the larva reaches a critical size and developmental stage, a significant drop in the JH titer triggers ecdysone to initiate the pupal and, subsequently, the adult molt.[4]

JHAs, such as the widely studied methoprene, mimic the action of endogenous JH.[3][6] When applied exogenously to late-instar larvae, these compounds disrupt the normal decline in JH levels. This interference with the endocrine system leads to a failure in metamorphosis, often resulting in the formation of non-viable larval-pupal intermediates or the prolongation of the larval stage, ultimately leading to mortality or reproductive sterility.[7][8] This mechanism of action makes JHAs effective insect growth regulators (IGRs) for pest management.[1]

The subject compound, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, is hypothesized to act via this established JHA pathway. Topical application is a precise method to deliver a known quantity of the compound directly onto the insect's cuticle, from where it can be absorbed into the hemolymph and interact with its molecular targets.

Molecular Profile of the Test Compound

Property	Value	Source
IUPAC Name	(8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate	[1][3]
CAS Number	2692622-73-2	[3]
Molecular Formula	C₂₁H₃₆O₃	[1][3]
Molecular Weight	336.51 g/mol	[1][3]
Purity	>90% (as specified by suppliers)	[1][3]
Storage	Freezer (-20°C recommended)	[3]

Experimental Design and Protocols

The following protocols are designed to be adaptable to a range of insect species. It is imperative for the researcher to optimize these protocols based on the specific biology of the test insect.

Pre-experimental Considerations

• Insect Rearing: Larvae should be reared under controlled environmental conditions (temperature, humidity, photoperiod) to ensure developmental synchrony. For dose-response assays, it is crucial to use larvae of the same age and developmental stage (e.g., freshly molted final instar larvae).

• Safety Precautions: As no specific safety data sheet (SDS) is available for this compound, it should be handled with care. Standard laboratory personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory. All work with the compound and its solutions should be performed in a well-ventilated area or a chemical fume hood.

Preparation of Stock and Dosing Solutions

The accuracy of solution preparation is fundamental to the reliability of the bioassay.

Principle: A concentrated stock solution is prepared and then serially diluted to create a range of dosing concentrations. Acetone is a commonly used solvent for topical application due to its volatility and relatively low toxicity to many insects.

Materials:

• (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate (Note: some suppliers may provide this in solution. Clarify the solvent and concentration with the supplier. If supplied neat, proceed as below.)

• Analytical grade acetone

• Analytical balance (0.01 mg readability)

• Volumetric flasks (various sizes)

• Glass vials with PTFE-lined caps

• Micropipettes and sterile tips

Protocol:

• Stock Solution Preparation (e.g., 10 mg/mL):

  • Accurately weigh 10 mg of the test compound using an analytical balance.

  • Quantitatively transfer the compound to a 1 mL volumetric flask.

  • Add a small amount of acetone to dissolve the compound, then bring the volume up to the 1 mL mark with acetone.

  • Cap the flask and vortex thoroughly until the compound is fully dissolved.

  • Transfer the stock solution to a labeled glass vial and seal with parafilm. Store in a freezer (-20°C) when not in use.

• Serial Dilutions:

  • Prepare a series of dilutions from the stock solution to determine the optimal dose range. A logarithmic series (e.g., 1000, 100, 10, 1, 0.1 µg/mL) is a good starting point for range-finding studies.

  • To prepare a 100 µg/mL solution from a 10 mg/mL (10,000 µg/mL) stock, for example, you would perform a 1:100 dilution.

  • Label each dilution vial clearly with the concentration and date of preparation.

Topical Application Bioassay

This protocol details the direct application of the compound to the larval cuticle.

Principle: A precise volume of the dosing solution is applied to a specific location on each larva using a microapplicator. The solvent evaporates, leaving a defined dose of the compound on the cuticle.

Materials:

• Synchronized, late-instar larvae (e.g., final instar, 24-48 hours post-ecdysis)

• Dosing solutions and a solvent-only control (acetone)

• Microapplicator with a syringe (e.g., 10 µL or 25 µL)

• Anesthetization method (chilling on ice or CO₂ exposure)

• Petri dishes or rearing containers with appropriate diet

• Fine-tipped paintbrush for handling larvae

Protocol:

• Larval Preparation:

  • Randomly select healthy, uniform-sized larvae for each treatment group and the control group. A minimum of 20-30 larvae per group is recommended.

  • Anesthetize the larvae by placing them on a pre-chilled surface (~4°C) or briefly exposing them to CO₂. Anesthetization should be long enough to immobilize the larvae for application but not so long as to cause harm.

• Calibration of Microapplicator:

  • Ensure the microapplicator is calibrated to deliver the desired volume (typically 0.2 µL to 1 µL per larva).

• Application:

  • Working from the lowest to the highest concentration to minimize cross-contamination, draw the dosing solution into the microapplicator syringe.

  • Gently hold a larva and apply the droplet of solution to the dorsal thoracic region. This area is generally less mobile and reduces the chances of the droplet being dislodged.

  • Treat the control group with the solvent (acetone) only. This is critical to account for any effects of the solvent or the physical application process.

  • Place the treated larvae into individual rearing containers or a group container with fresh diet.

• Post-Treatment Incubation:

  • Maintain the larvae under standard rearing conditions.

  • Observe the larvae daily for the entire duration of the experiment, which should extend through the expected pupation and adult emergence period.

Workflow for Topical Application Bioassay

Caption: Experimental workflow for topical application.

Data Collection and Analysis

Endpoint Assessment

Observations should be recorded at regular intervals (e.g., every 24 hours) until all control insects have either died or successfully emerged as adults.

Key Parameters to Record:

• Mortality: Record the number of dead larvae in each group. A larva is considered dead if it is unable to move when gently prodded.

• Developmental Effects: Note any morphological abnormalities. For a JHA, these may include:

  • Prolongation of the larval stage (failure to pupate).

  • Formation of larval-pupal intermediates (creatures with both larval and pupal characteristics).

  • Failure of adult emergence from the pupal case.

• Sub-lethal Effects: Observe any changes in feeding behavior, movement, or weight gain compared to the control group.

Quantitative Analysis

The primary quantitative endpoint is typically the Lethal Dose 50 (LD₅₀), which is the dose required to kill 50% of the test population.

Calculating LD₅₀:

• Correct for Control Mortality: If mortality occurs in the control group (ideally <10%), the treatment mortality data should be corrected using Abbott's formula.

• Probit Analysis: The corrected mortality data is typically analyzed using probit analysis, which linearizes the sigmoidal dose-response curve. This analysis will yield the LD₅₀ value along with its 95% confidence intervals.

• Software: Statistical software packages (e.g., R, SAS, PoloPlus) are available to perform probit analysis.

Expected Outcomes and Interpretation

Based on the known effects of JHAs, the following outcomes can be anticipated:

Concentration Range	Expected Biological Effect	Primary Endpoint for Measurement
High Doses	Acute toxicity or rapid developmental arrest.	Larval mortality.
Moderate Doses	Disruption of metamorphosis, formation of larval-pupal intermediates.	Failure to reach viable pupal/adult stage (Lethal Dose, LD₅₀).
Low Doses	Prolongation of the final larval instar, delayed pupation, potential reduction in adult fecundity or fertility.	Developmental timing, morphological scoring, reproductive success of survivors.

The results will help characterize the potency of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate as an insect growth regulator and establish a dose-response relationship for the target larval species.

Mechanism of Action: A Visual Representation

The proposed mechanism of action involves the disruption of the normal hormonal signaling required for metamorphosis.

Simplified Juvenile Hormone Signaling Pathway

Caption: Disruption of metamorphosis by a JHA.

References

• 1. (8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate - CD Biosynsis [biosynsis.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. larodan.com [larodan.com]
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• 7. NP-MRD: Showing NP-Card for (5z,8z,11z)-13-(3-pentyloxiran-2-yl)trideca-5,8,11-trienoic acid (NP0174508) [np-mrd.org]
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A High-Performance Liquid Chromatography (HPLC) Method for the Quantification of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

Authored by: A Senior Application Scientist

Introduction

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a complex long-chain fatty acid methyl ester containing an epoxide functional group. Such molecules are of significant interest in biomedical research due to their potential roles in various physiological and pathological processes. Accurate quantification of these compounds is crucial for understanding their biological functions, metabolic pathways, and potential as therapeutic agents or disease biomarkers.

The analysis of long-chain fatty acid esters presents several challenges. Their hydrophobic nature and lack of strong chromophores make detection and separation by conventional methods difficult.[1][2] This application note details a robust and validated reverse-phase high-performance liquid chromatography (RP-HPLC) method for the reliable quantification of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. The method has been developed and validated in accordance with the International Conference on Harmonisation (ICH) guidelines to ensure its accuracy, precision, and reliability for research and quality control applications.[3][4][5]

Materials and Methods

Chemicals and Reagents

• (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate reference standard (purity >98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Chloroform (analytical grade)

Instrumentation

A standard HPLC system equipped with the following components is recommended:

• Binary or Quaternary Solvent Delivery System

• Autosampler with temperature control

• Column oven

• UV-Vis Detector or a Charged Aerosol Detector (CAD)

Chromatographic Conditions

The separation is based on reverse-phase chromatography, which is well-suited for non-polar compounds like long-chain fatty acid esters.

Parameter	Recommended Setting
HPLC Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase	Isocratic elution with Acetonitrile:Methanol (80:20, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detection	205 nm
Run Time	15 minutes

Rationale for Parameter Selection:

• C18 Column: The non-polar nature of the C18 stationary phase provides excellent retention and separation for the hydrophobic analyte.

• Mobile Phase: A mixture of acetonitrile and methanol offers good solvating power for the analyte and is compatible with UV detection at low wavelengths. The high organic content ensures efficient elution.

• Flow Rate and Column Temperature: The selected flow rate and temperature provide a balance between analysis time and separation efficiency, resulting in sharp, symmetrical peaks.[6]

• UV Detection at 205 nm: While the analyte lacks a strong chromophore, the ester functional group exhibits some absorbance at low UV wavelengths, allowing for detection.[7][8] For higher sensitivity and universal detection, a Charged Aerosol Detector (CAD) can be employed.[2]

Protocols

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with the mobile phase to prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

For samples in a biological matrix, a lipid extraction step is necessary. The following is a general protocol based on the Folch method.[9]

• Homogenization: Homogenize the sample in a 2:1 mixture of chloroform and methanol.

• Phase Separation: Add water to the homogenate to induce phase separation. The lipid-containing organic phase will be at the bottom.

• Extraction: Carefully collect the lower organic phase.

• Drying: Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in the mobile phase before injection into the HPLC system.

Caption: Workflow for sample preparation and extraction.

Method Validation

The developed HPLC method was validated according to ICH Q2(R1) guidelines, assessing specificity, linearity, accuracy, precision, limit of quantification (LOQ), limit of detection (LOD), and robustness.[10][11]

Validation Parameter	Acceptance Criteria
Specificity	The analyte peak should be well-resolved from other components. Peak purity should be confirmed.
Linearity (r²)	Correlation coefficient (r²) ≥ 0.999
Accuracy (% Recovery)	98.0% to 102.0%
Precision (% RSD)	Repeatability (Intra-day): ≤ 2.0% Intermediate Precision (Inter-day): ≤ 2.0%
Limit of Quantification (LOQ)	Signal-to-Noise ratio ≥ 10
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3
Robustness	% RSD of results after deliberate small changes in method parameters should be ≤ 2.0%

Specificity

The ability of the method to unequivocally assess the analyte in the presence of other components was determined by analyzing a blank matrix and a spiked matrix. The absence of interfering peaks at the retention time of the analyte in the blank demonstrates the specificity of the method.

Linearity

The linearity of the method was evaluated by analyzing six concentrations of the reference standard (1, 5, 10, 25, 50, and 100 µg/mL). The calibration curve was constructed by plotting the peak area against the concentration, and the correlation coefficient (r²) was calculated.

Accuracy

Accuracy was determined by a recovery study. A known amount of the analyte was spiked into a blank matrix at three concentration levels (low, medium, and high). The percentage recovery was calculated.

Precision

• Repeatability (Intra-day precision): Six replicate injections of the same standard solution (50 µg/mL) were performed on the same day.

• Intermediate Precision (Inter-day precision): The repeatability assay was performed on three different days.

The relative standard deviation (%RSD) of the peak areas was calculated for both repeatability and intermediate precision.

Limit of Quantification (LOQ) and Limit of Detection (LOD)

LOD and LOQ were determined based on the signal-to-noise ratio of the analyte peak.

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in the chromatographic conditions, including:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2°C)

• Mobile phase composition (± 2% organic content)

The %RSD of the results was calculated to assess the impact of these variations.

Caption: Overview of the method validation process.

Conclusion

This application note presents a detailed, robust, and reliable RP-HPLC method for the quantification of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. The method is straightforward, utilizing a standard C18 column and isocratic elution, making it easily transferable to most analytical laboratories. The comprehensive validation, performed in accordance with ICH guidelines, demonstrates that the method is specific, linear, accurate, precise, and robust, ensuring the integrity of the generated data. This method is well-suited for routine analysis in research, drug development, and quality control settings.

References

• International Conference on Harmonisation. Q2A: Text on Validation of Analytical Procedures. Federal Register. 1995;60(40):11260–11262.
• International Conference on Harmonisation. Q2B: Validation of Analytical Procedures: Methodology. Federal Register. 1997;62(96):27463–27467.
• Folch, J., Lees, M., & Sloane Stanley, G. H. A simple method for the isolation and purification of total lipides from animal tissues. Journal of Biological Chemistry. 1957;226(1):497-509.

• Sonune, P. S., Wagh, V. S., Kakode, P. S., Bhawaniwale, J. K., Madhukar, A., & Raja Rajeswari, K. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. 2024. [Link]

• Lundberg, E., Sjövall, P., & Jergil, B. Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry.
• Shabir, G. A. Validation of high-performance liquid chromatography methods for pharmaceutical analysis.
• Dimal, A. A., & Sayana, P. New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences. 2020;4(4):20-27.

• Cyberlipid. HPLC of lipid classes. [Link]

• LIPID MAPS. 12R,13S-epoxy-6Z,9Z-octadecadienoic acid. [Link]

• Lee, J., et al. RP-HPLC analysis of epoxide ring-opened products by sodium hydroxide... ResearchGate. 2024. [Link]

• Carvalho, M. S., et al. Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society. 2012;23(4):764-772.

• Veeprho. Analytical Method Development Approach When Compounds Don't Have UV Chromophore. [Link]

• Kaur, H., & Singh, I. P. Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds. ResearchGate. 2022. [Link]

• Cahoon, E. B., et al. A normal phase high performance liquid chromatography method for the separation of hydroxy and non-hydroxy neutral lipid classes compatible with ultraviolet and in-line liquid scintillation detection of radioisotopes.
• Kandlakunta, B., & Uppu, R. M. Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate. Analytical and Bioanalytical Chemistry. 2007;387(5):1847-1854.

• Ansari, F. A., & Ali, M. Simple and Rapid Separation and Determination of Phospholipids by HPLC-UV System. Remedy Publications LLC. 2017. [Link]

• Carvalho, M. S., et al. Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society. 2012;23(4).
• New, E. T., et al. Qualitative and Quantitative Determination of Methyl Esters, Free Fatty Acids, Mono-, Di-, and Triacylglycerols Via HPLC Coupled.

• Christie, W. W. Fatty Acid Analysis by HPLC. AOCS Lipid Library. 2019. [Link]

• Carvalho, M. S., et al. Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. SciELO. 2012. [Link]

• Kandlakunta, B., & Uppu, R. M. Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate. ResearchGate. 2007. [Link]

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Application Note: Quantitative Analysis of Juvenile Hormone Analogs in Environmental and Biological Matrices using GC-MS

Introduction: The Regulatory and Analytical Challenge of JHAs

Juvenile Hormones (JHs) are a group of acyclic sesquiterpenoids that are crucial for regulating development, reproduction, and behavior in insects.[1][2] Their synthetic counterparts, known as Juvenile Hormone Analogs (JHAs) or Insect Growth Regulators (IGRs), mimic the action of natural JHs, disrupting the insect life cycle by preventing metamorphosis into the adult stage.[3] This mode of action makes them highly effective pesticides in agriculture and public health for controlling pests like mosquitoes, fleas, and cockroaches. Common examples of widely used JHAs include Methoprene and Pyriproxyfen.

Due to their widespread use, monitoring JHA residues in environmental samples (e.g., water) and biological tissues is essential for ecological risk assessment and food safety.[4][5] Gas Chromatography-Mass Spectrometry (GC-MS) is a "gold standard" technique for this purpose, offering high sensitivity and selectivity for the definitive identification and quantification of these compounds.[2][5][6] This application note provides a comprehensive, field-proven protocol for the analysis of JHAs, focusing on robust sample preparation, optimized GC-MS parameters, and rigorous data validation.

Principle of the Method: A Synergistic Approach

This method leverages the synergistic power of gas chromatography for separation and mass spectrometry for detection.

• Gas Chromatography (GC): The sample extract is injected into the GC, where it is vaporized. An inert carrier gas (e.g., Helium) transports the vaporized analytes through a long, thin capillary column. The column's inner surface is coated with a stationary phase. Analytes are separated based on their differential partitioning between the mobile gas phase and the stationary phase, which is influenced by their volatility and polarity. Less volatile, more interactive compounds travel slower, resulting in separation over time.

• Mass Spectrometry (MS): As each separated compound elutes from the GC column, it enters the mass spectrometer's ion source. Here, molecules are ionized, typically by Electron Ionization (EI), which bombards them with high-energy electrons. This process creates a positively charged molecular ion and a series of characteristic fragment ions. The mass analyzer (e.g., a quadrupole) then separates these ions based on their mass-to-charge ratio (m/z). The resulting mass spectrum is a unique chemical fingerprint that allows for unambiguous identification of the analyte. For quantification, specific, abundant, and unique ions are monitored using Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.[7]

Workflow Overview: From Sample to Result

The entire analytical process can be visualized as a sequential workflow designed to isolate the target analytes from the matrix, separate them, and perform accurate measurement.

Caption: High-level workflow for JHA analysis by GC-MS.

Detailed Protocols and Methodologies

Sample Preparation: The Key to Accurate Quantification

The goal of sample preparation is to efficiently extract JHAs from a complex matrix while removing interfering substances like lipids and proteins.[8] The choice of method depends on the sample type.

Protocol 4.1.1: Extraction from Water Samples (Solid-Phase Extraction - SPE)

This protocol is ideal for concentrating trace levels of JHAs from aqueous matrices.[9][10][11] C18-bonded silica is a commonly used sorbent for non-polar to weakly polar analytes like JHAs.[10][11]

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of ultrapure water. Do not allow the cartridge to go dry.

• Sample Loading: Measure 500 mL of the water sample. If the sample contains suspended solids, centrifuge it first.[12] Pass the sample through the conditioned C18 cartridge at a flow rate of approximately 10-15 mL/min using a vacuum manifold.

• Cartridge Rinsing & Drying: After loading, wash the cartridge with 5 mL of ultrapure water to remove polar impurities. Dry the sorbent bed thoroughly by applying a vacuum or passing nitrogen gas through it for at least 30 minutes. This step is critical to ensure efficient elution with organic solvent.

• Elution: Elute the trapped JHAs by passing 2 x 4 mL aliquots of ethyl acetate through the cartridge. Collect the eluate in a clean glass tube.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1.0 mL of hexane or another suitable solvent for GC-MS injection.[13]

Protocol 4.1.2: Extraction from Insect Tissues (QuEChERS-based Method)

For biological tissues, a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach is highly effective for removing high lipid and protein content.[8][14]

• Homogenization: Weigh approximately 1-2 g of insect tissue (whole body or specific organs) into a 50 mL centrifuge tube. For long-term storage prior to analysis, samples can be kept at -20°C.[15] Add 10 mL of water and an internal standard. Homogenize thoroughly using a tissue homogenizer.

• Solvent Extraction: Add 10 mL of acetonitrile to the tube. Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl). Cap tightly and shake vigorously for 1 minute. The acetonitrile partitions the JHAs, while the salts induce phase separation from the aqueous/solid layer.

• Centrifugation: Centrifuge the tube at 5000 rpm for 5 minutes.

• Dispersive SPE (dSPE) Cleanup: Transfer the upper acetonitrile layer to a 15 mL dSPE tube containing cleanup sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, and 150 mg C18). PSA removes polar interferences, while C18 removes lipids.[16] Vortex for 30 seconds and centrifuge at 5000 rpm for 5 minutes.

• Final Preparation: Transfer the cleaned supernatant to a new tube. Evaporate to dryness under a gentle nitrogen stream and reconstitute in 1.0 mL of hexane for analysis.

Derivatization: When is it Necessary?

While many modern GC-MS systems can analyze native JHAs, derivatization can sometimes be beneficial.[6] Natural JHs possess epoxide and ester functional groups that can be targeted.[17][18] However, for stable synthetic analogs like Methoprene and Pyriproxyfen, derivatization is often not required, simplifying the workflow.[19] This protocol proceeds without derivatization, which is a common and robust approach.[19][20]

GC-MS Instrumental Parameters

The following parameters provide a robust starting point for the analysis of common JHAs. Optimization may be required based on the specific instrument and analytes of interest.

Parameter	Setting	Rationale
GC System	Agilent Intuvo 9000 GC or equivalent	Provides fast temperature ramping and excellent retention time stability.[7]
Column	HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness	A versatile, non-polar column suitable for a wide range of semi-volatile compounds including JHAs.[21][22]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.[20]
Inlet	Splitless Mode, 260°C	Ensures quantitative transfer of trace analytes onto the column.[20][22]
Oven Program	Initial 90°C, hold 2 min; ramp at 15°C/min to 180°C; ramp at 20°C/min to 280°C, hold 5 min	Provides effective separation of target analytes from matrix components.[7][20]
MS System	Agilent 7010B Triple Quadrupole MS or equivalent	Offers high sensitivity and selectivity, especially when operated in MS/MS mode.
Ion Source	Electron Ionization (EI), 70 eV	Standard, robust ionization technique that produces reproducible fragmentation patterns.
Source Temp.	230°C	Standard operating temperature.
Quad Temp.	150°C	Standard operating temperature.
Acquisition	Selected Ion Monitoring (SIM) or MRM	SIM for screening, MRM for high-sensitivity quantification and confirmation.

Example SIM/MRM Ions for Common JHAs:

Compound	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
Methoprene	222 (for MRM)	73	59, 81	10
Pyriproxyfen	321 (for MRM)	136	96, 122	15

Note: Precursor ions are for MS/MS (MRM) mode. For single quadrupole (SIM) mode, monitor the quantifier and qualifier ions directly. Ions and collision energies should be optimized empirically.[4][22]

Data Analysis, Quantification, and Validation

Identification and Quantification

• Analyte Identification: A compound is positively identified if its retention time matches that of a known standard (within ±0.1 min) and the ratio of its quantifier to qualifier ions is within ±20% of the ratio observed in the standard.

• Quantification: Create a multi-level calibration curve by analyzing standards at various concentrations (e.g., 1, 5, 10, 50, 100 µg/L). The curve is generated by plotting the peak area of the quantifier ion against the concentration. The concentration of the analyte in the sample is then calculated from this curve. A linear fit with a correlation coefficient (R²) of ≥0.995 is considered acceptable.[8]

Method Validation

To ensure the trustworthiness and reliability of the results, the method must be validated according to established guidelines (e.g., SANTE/12682/2019).[23][24]

Validation Parameter	Acceptance Criteria	Procedure
Linearity	R² ≥ 0.995	Analyze calibration standards at 5-7 concentration levels.
Limit of Detection (LOD)	Signal-to-Noise (S/N) ratio ≥ 3	Analyze low-level spiked samples.
Limit of Quantification (LOQ)	S/N ratio ≥ 10; acceptable precision and accuracy	Analyze low-level spiked samples (n=5). The LOQ is the lowest validated spike level.[16]
Accuracy (Recovery)	70-120%	Analyze blank matrix samples spiked at three concentration levels (e.g., LOQ, 5x LOQ, 10x LOQ) with 5 replicates each.[8][24]
Precision (RSD)	≤ 20%	Calculate the Relative Standard Deviation (RSD) of the replicate analyses from the accuracy study.[8]
Matrix Effect	80-120%	Compare the slope of a matrix-matched calibration curve to that of a solvent-based calibration curve.[8]

Conclusion

This application note details a robust and validated GC-MS method for the sensitive and selective determination of juvenile hormone analogs in complex environmental and biological matrices. By combining efficient solid-phase or QuEChERS-based sample preparation with optimized instrumental parameters, this protocol provides a reliable framework for routine monitoring, regulatory compliance, and research applications. The high degree of accuracy and precision ensures that the data generated is trustworthy and scientifically sound.

References

• Automated Solid Phase Extraction (SPE) of Organochlorine Pesticides in Water. FMS Inc.
• Application Note: Solid-Phase Extraction (SPE) Cleanup for the Determination of Chlorfenapyr in Water Samples. Benchchem.
• Determination of Pesticide Residues in Water by Solid Phase Extraction and GC/ ECD, NPD. ResearchGate.
• Determination of Pesticide Residues in Drinking Water Using Automated Solid-Phase Extraction and GC-NPD. Thermo Fisher Scientific.
• Analysis and Quantitation of Insect Juvenile Hormones Using Chemical Ionization Ion-Trap Mass Spectrometry. ResearchGate.
• Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS. MDPI.
• Approaches and Tools to Study the Roles of Juvenile Hormones in Controlling Insect Biology. NIH.
• Juvenile Hormone Extraction, Purification, and Quantification in Ants. ResearchGate.
• A rapid quantitative assay for juvenile hormones and intermediates in the biosynthetic pathway using gas chromatography tandem mass spectrometry. PubMed.
• THE JUVENILE HORMONE-I. METHODS OF PURIFICATION AND ISOLATION. DTIC.
• A Quantitative Assay for the Juvenile Hormones and Their Precursors Using Fluorescent Tags. PubMed Central.
• GC and GC-MS Applications for Food Safety Analysis. Thermo Fisher Scientific.
• How do I prepare and store insect samples for JH measurements? ResearchGate.
• Gas Chromatography Tandem Mass Spectrometry (GC- MS/MS) for High-Throughput Screening of Pesticides in Rice Sample. The University of Manchester.
• An Efficient Solid-Phase Microextraction–Gas Chromatography–Mass Spectrometry Method for the Analysis of Methyl Farnesoate Released in Growth Medium by Daphnia pulex. MDPI.
• Fast Analysis of Pesticide Residues in Food Samples Using GC/MS/MS. Agilent.
• Analysis of Pyriproxyfen by chromatographic techniques (CLAE, GC-MS). Scielo.
• Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples. NIH.
• A rapid quantitative assay for juvenile hormones and intermediates in the biosynthetic pathway using gas chromatography tandem mass spectrometry. ResearchGate.
• Fast GC-MS/MS for High Throughput Pesticides Analysis. Thermo Fisher Scientific.
• Optimization and Validation of HS-GC/MS Method for the Controlled Release Study of Microencapsulated Specific Bioattractants for Target-Plaguicide Production. MDPI.
• Determination of 12 insect growth regulator residues in foods of different matrixes by modified QuEChERS and UPLC-MS/MS. NIH.
• Validation of the Method for Determination of Pesticide Residues by Gas Chromatography – Triple-Stage Quadrupole Mass Spectrometry. Thermo Fisher Scientific.
• A Quantitative Assay for the Juvenile Hormones and Their Precursors Using Fluorescent Tags. PLOS One.
• Fast, ultra-trace detection of Juvenile Hormone III from mosquitoes using mass spectrometry. Journal of Visualized Experiments.
• A Review on GC-MS and Method Development and Validation. Impact Factor.
• Derivatization of steroids in biological samples for GC-MS and LC-MS analyses. PubMed.

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Using (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate as a tool to study gene expression

Topic: (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate: A Novel Probe for Interrogating Lipid-Modulated Gene Expression

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unraveling the Transcriptional Impact of a Novel Bioactive Lipid

The intricate dance of gene expression is orchestrated by a complex network of signaling molecules. Among these, lipids and their derivatives have emerged as critical regulators, directly and indirectly influencing transcriptional programs that govern cellular homeostasis, differentiation, and metabolism.[1][2] These molecules can act as ligands for nuclear receptors, modulate the activity of transcription factors, or alter the biophysical properties of cellular membranes to trigger signaling cascades.[3][4][5]

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a long-chain fatty acid methyl ester characterized by a terminal epoxide group.[6][7] While its precise biological role is currently uncharacterized, its structure is suggestive of a bioactive lipid. The presence of the reactive oxirane ring and the unsaturated hydrocarbon chain presents intriguing possibilities for its mechanism of action. It may be enzymatically processed into signaling molecules or interact directly with cellular proteins to modulate their function. Fatty acid derivatives are known to influence key transcription factors such as Peroxisome Proliferator-Activated Receptors (PPARs), which are master regulators of lipid metabolism and inflammation.[2][4]

This guide provides a comprehensive, multi-tiered experimental framework for researchers to systematically investigate the effects of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate on gene expression. The strategy is designed to first identify if the compound alters the transcriptome on a global scale, then to validate these findings, and finally to dissect the underlying molecular mechanisms of transcriptional regulation.

Strategic Experimental Workflow

The proposed research plan follows a logical progression from broad discovery to focused mechanistic validation. This approach ensures that resources are directed efficiently and that each experimental stage builds upon a solid foundation of data from the preceding one. The workflow begins with a global transcriptomic analysis to generate initial hypotheses, which are then rigorously tested through targeted validation and mechanistic assays.

Caption: High-level strategic workflow for investigating the compound's effect on gene expression.

Phase 1: Global Transcriptomic Profiling via RNA-Sequencing

The initial and most critical step is to determine whether the compound has any significant impact on the cellular transcriptome. RNA-Sequencing (RNA-Seq) provides an unbiased, comprehensive view of all expressed genes, making it the ideal tool for this discovery phase.[8][9]

Protocol 1: RNA-Seq Analysis of Cellular Response

1. Cell Culture and Compound Treatment: a. Select an appropriate cell line relevant to the research question (e.g., a liver cell line like HepG2 for metabolic studies, or a macrophage line like RAW 264.7 for inflammation). b. Plate cells and grow to 70-80% confluency. c. Prepare stock solutions of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate in a suitable solvent (e.g., DMSO). d. Dose-Response: Treat cells with a range of concentrations (e.g., 0.1 µM, 1 µM, 10 µM, 50 µM) for a fixed time (e.g., 24 hours) to determine the optimal working concentration. Include a vehicle control (DMSO alone). e. Time-Course: Treat cells with the optimal concentration for various durations (e.g., 6h, 12h, 24h, 48h) to identify early and late gene expression events. f. For the main experiment, treat at least three biological replicates per condition (e.g., vehicle control vs. optimal compound concentration/time point).

2. RNA Extraction and Quality Control: a. Lyse cells directly in the culture dish using a lysis buffer (e.g., TRIzol or buffer from a column-based kit). b. Extract total RNA according to the manufacturer's protocol. c. Assess RNA integrity and quantity. An RNA Integrity Number (RIN) of >8 is recommended.

3. Library Preparation and Sequencing: a. Use a commercial kit for library preparation, which typically involves mRNA purification (poly-A selection), fragmentation, cDNA synthesis, adapter ligation, and amplification. b. Quantify the final libraries and pool them for sequencing. c. Perform sequencing on a platform such as Illumina NovaSeq to generate a sufficient number of reads (e.g., 20-30 million reads per sample).

4. Bioinformatic Analysis: a. Quality Control: Use tools like FastQC to check the quality of raw sequencing reads. b. Alignment: Align reads to a reference genome. c. Quantification: Generate a count matrix that tallies the number of reads per gene for each sample.[8][9] d. Differential Expression Analysis: Use packages like DESeq2 or edgeR to identify genes that are significantly up- or down-regulated upon treatment compared to the vehicle control.[10][11] e. Pathway Analysis: Use the list of differentially expressed genes to perform Gene Ontology (GO) and KEGG pathway analysis to identify enriched biological processes and signaling pathways.

Caption: Workflow for the RNA-Seq experiment and data analysis pipeline.

Data Presentation: Differentially Expressed Genes

Gene Symbol	Log2 Fold Change	p-value	Adjusted p-value
GENE_A	2.58	1.2e-8	3.5e-7
GENE_B	1.95	4.5e-7	9.1e-6
GENE_C	-1.76	8.9e-7	1.5e-5
GENE_D	-2.33	2.1e-6	3.0e-5

Phase 2: Validation of Key Gene Expression Changes by qPCR

Quantitative Polymerase Chain Reaction (qPCR) is the gold standard for validating gene expression changes identified by RNA-Seq.[12][13] It is a highly sensitive and specific method for quantifying the abundance of specific mRNA transcripts.

Protocol 2: SYBR Green-Based qPCR

1. Primer Design and Validation: a. For each target gene identified from RNA-Seq, design primers that span an exon-exon junction to prevent amplification of genomic DNA. Aim for a Tm of ~60-62°C and an amplicon length of 70-150 bp.[13] b. Validate primer efficiency by running a standard curve with a serial dilution of cDNA. An efficiency between 90-110% is ideal.

2. cDNA Synthesis: a. Use the same RNA samples from the RNA-Seq experiment. b. Reverse transcribe 1 µg of total RNA into cDNA using a reverse transcriptase kit with oligo(dT) or random hexamer primers.[14]

3. qPCR Reaction Setup: a. Prepare a master mix containing SYBR Green qPCR Master Mix, forward primer, reverse primer, and nuclease-free water. b. Aliquot the master mix into qPCR plate wells. c. Add diluted cDNA to each well. Include a no-template control (NTC) and a no-RT control for each primer set.[13] d. Run the plate on a real-time PCR instrument using a standard cycling protocol (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 60s). e. Perform a melt curve analysis at the end to ensure product specificity.

4. Data Analysis: a. Determine the Quantification Cycle (Cq) value for each reaction.[15] b. Normalize the Cq of the target gene to the Cq of a stable housekeeping gene (e.g., GAPDH, ACTB). c. Calculate the relative fold change in gene expression using the ΔΔCq method.

Caption: Standard workflow for qPCR-based validation of gene expression changes.

Phase 3: Dissecting Transcriptional Mechanisms with Reporter Assays

To determine if the compound affects gene expression by directly modulating the activity of a gene's promoter, a luciferase reporter assay is the method of choice.[16][17] This assay measures the ability of a transcription factor or signaling pathway to activate a specific promoter sequence cloned upstream of a luciferase reporter gene.

Protocol 3: Dual-Luciferase Reporter Assay

1. Plasmid Constructs: a. Obtain or construct a firefly luciferase reporter plasmid containing the promoter region of a gene of interest that was significantly regulated in the RNA-Seq/qPCR experiments. b. A co-transfected plasmid expressing Renilla luciferase under a constitutive promoter (e.g., pRL-TK) is required for normalization of transfection efficiency.[18]

2. Cell Transfection and Treatment: a. Plate cells in a multi-well plate (e.g., 24- or 96-well) to ~70% confluency. b. Co-transfect cells with the firefly reporter plasmid and the Renilla normalization plasmid using a suitable transfection reagent (e.g., Lipofectamine). c. After 24 hours, replace the media with fresh media containing either the vehicle control or the desired concentration of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate.

3. Cell Lysis and Luminescence Measurement: a. After the desired treatment duration (e.g., 24 hours), wash the cells with PBS and lyse them using a passive lysis buffer.[16] b. Transfer the cell lysate to a white-walled, clear-bottom 96-well plate. c. Use a luminometer with dual injectors. The first injector adds the Firefly Luciferase Assay Reagent, and the luminescence is measured. d. The second injector adds the Stop & Glo® Reagent, which quenches the firefly signal and initiates the Renilla luciferase reaction. The Renilla luminescence is then measured.[18]

4. Data Analysis: a. For each well, calculate the ratio of Firefly luciferase activity to Renilla luciferase activity. b. Normalize the ratios of the treated samples to the average ratio of the vehicle control samples to determine the fold change in promoter activity.

Caption: Principle of the Luciferase Reporter Assay to measure promoter activity.

Hypothetical Signaling Pathway and Further Directions

Based on the structure of the compound as a fatty acid derivative, a plausible mechanism of action is the activation of a nuclear receptor signaling pathway, such as the PPAR pathway.[4] Activation of PPARs leads to their heterodimerization with the Retinoid X Receptor (RXR), binding to specific DNA sequences called Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, and subsequent recruitment of co-activators to initiate transcription.

Caption: Hypothetical pathway: Compound activates PPAR, leading to target gene transcription.

Should the experimental data support such a hypothesis, further investigations could include:

• Ligand Binding Assays: To determine if the compound directly binds to specific nuclear receptors.

• Chromatin Immunoprecipitation (ChIP-qPCR): To confirm the recruitment of specific transcription factors to the promoter regions of target genes in response to treatment.

• Knockdown/Knockout Studies: Using siRNA or CRISPR/Cas9 to deplete the hypothesized receptor (e.g., PPARγ) and determine if this abrogates the compound's effect on gene expression.

By following this structured, multi-faceted approach, researchers can effectively characterize the biological activity of novel compounds like (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate and elucidate their role in the complex regulation of gene expression.

References

• Tanas, M R and Garcia, K (2022). Luciferase reporter assay. Bio-protocol Preprint. [Link]

• Love, M. I., Anders, S., & Huber, W. (2018). An end-to-end gene-level RNA-Seq differential expression workflow using Bioconductor packages. F1000Research, 7. [Link]

• Kassambara, A. RNA-Seq differential expression work flow using DESeq2. STHDA. [Link]

• INDIGO Biosciences. (2023, April 12). INDIGO Biosciences' Luciferase Reporter Assay Tutorial, 96-Well Format, Preincubation Protocol [Video]. YouTube. [Link]

• QIAGEN Bioinformatics. RNA-Seq and Differential Gene Expression Analysis workflow. [Link]

• Conesa, A., Madrigal, P., Tarazona, S., et al. (2016). A survey of best practices for RNA-seq data analysis. Genome Biology, 17(1), 13. [Link]

• Love, M. I., Huber, W., & Anders, S. (2014). Moderated estimation of fold change and dispersion for RNA-seq data with DESeq2. Genome Biology, 15(12), 550. [Link]

• Stack, J. Quantitative Real Time PCR Protocol. [Link]

• QIAGEN GeneGlobe. Lipid-based signaling pathways. [Link]

• Hussain, W. (2024). Lipid Signaling Pathways: An Important Mechanism in Cellular Communication. Journal of Cell Science & Therapy. [Link]

• The Audiopedia. (2021, January 4). qPCR (real-time PCR) protocol explained [Video]. YouTube. [Link]

• Taylor, S., Wakem, M., Dijkman, G., Alsarraj, M., & Nguyen, M. Good practice guide for the application of quantitative PCR (qPCR). Gene-Quantification. [Link]

• Orozco, L. D., et al. (2015). Gene networks and pathways for plasma lipid traits via multitissue multiomics systems analysis. Journal of lipid research, 56(12), 2336–2351. [Link]

• Yang, G., & Li, B. (2021). Lipids and genes: Regulatory roles of lipids in RNA expression. MedComm, 2(3), 397-400. [Link]

• Schwudke, D., O'Donnell, V. B., & Ahrends, R. (2019). Linking Gene Expression and Membrane Lipid Composition of Arabidopsis. The Plant Cell, 31(1), 1-2. [Link]

• Llopis, M., Cassany, E., & Iglesias, R. (2021). From Food to Genes: Transcriptional Regulation of Metabolism by Lipids and Carbohydrates. International Journal of Molecular Sciences, 22(16), 8568. [Link]

• Ntambi, J. M., & Don-Wauchope, A. (2012). Topics in Transcriptional Control of Lipid Metabolism: from Transcription Factors to Gene-Promoter Polymorphisms. In Adipose Tissue Biology. [Link]

• West, M. A direct role for cholesterol in the regulation of transcription. UKRI Gateway. [Link]

• Roche, H. M. (2005). Dietary lipids and gene expression. Biochemical Society Transactions, 33(Pt 2), 400–403. [Link]

• Roche, H. M. (2005). Dietary lipids and gene expression. Biochemical Society Transactions, 33(2), 400-403. [Link]

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Application Notes &amp; Protocols: (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate in Pest Management Research

Introduction: A Novel Candidate for Insect Growth Regulation

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a structurally intriguing molecule with significant potential in the field of pest management. Its architecture, featuring a long-chain fatty acid methyl ester backbone with an oxirane (epoxide) ring, strongly suggests its classification as a juvenile hormone analog (JHA) or juvenoid. Juvenile hormones (JHs) are crucial sesquiterpenoid hormones that regulate a multitude of physiological processes in insects, including development, metamorphosis, reproduction, and diapause.[1][2][3] Compounds that mimic the action of JH are termed insect growth regulators (IGRs), which disrupt the normal life cycle of pests, offering a more targeted and potentially safer alternative to conventional broad-spectrum insecticides.[4]

IGRs like methoprene, fenoxycarb, and pyriproxyfen are functional mimics of endogenous JHs.[1] When applied exogenously, they can prevent metamorphosis, interfere with reproduction, or disrupt embryonic development, ultimately leading to the decline of the pest population.[4][5] The structure of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, particularly the epoxidized fatty acid methyl ester moiety, positions it as a promising candidate for such activity. This guide provides a comprehensive overview of the theoretical mechanism of action and detailed protocols for evaluating its efficacy in a research setting.

Part 1: Proposed Mechanism of Action as a Juvenile Hormone Analog

The primary mode of action for JHAs is the disruption of the insect endocrine system.[6] In the final larval instar, a significant drop in the endogenous JH titer is a prerequisite for the initiation of metamorphosis into a pupa and then an adult.[6] The introduction of a potent JHA at this critical stage artificially maintains a high level of JH signaling, leading to developmental abnormalities.

The JH Signaling Pathway:

• Receptor Binding: Like endogenous JH, the candidate compound is expected to enter the insect's hemolymph and cells. It likely binds to the juvenile hormone receptor, a protein named Methoprene-tolerant (Met).[1][5]

• Receptor Complex Formation: Upon binding, Met forms a heterodimer with another protein, often Taiman (Tai) or a related bHLH-PAS family protein.[5]

• Gene Transcription: This activated receptor complex then binds to specific DNA sequences known as JH response elements (JHREs) in the promoter regions of target genes.

• Inhibition of Metamorphosis: The primary outcome is the continued transcription of juvenile-specific genes (e.g., Krüppel homolog 1, Kr-h1), which actively represses the genes responsible for initiating metamorphosis. This disruption can result in the formation of non-viable larval-pupal intermediates, failure to eclose (emerge) as an adult, or sterile adults.[5][6]

Caption: Proposed juvenile hormone analog (JHA) signaling pathway.

Part 2: Core Experimental Protocols for Efficacy Evaluation

To assess the potential of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate as an IGR, a series of standardized bioassays should be conducted. The choice of insect species will depend on the research focus (e.g., agricultural pests, disease vectors, or model organisms). Common choices include the red flour beetle (Tribolium castaneum), the fruit fly (Drosophila melanogaster), the black cutworm (Agrotis ipsilon), and various mosquito species (Aedes aegypti, Culex quinquefasciatus).[6][7][8][9]

Protocol 1: Topical Application Bioassay

This method directly applies the compound to the insect cuticle and is useful for determining dose-response relationships and the sensitivity of specific life stages.

Objective: To determine the median effective dose (ED50) causing developmental arrest or mortality.

Materials:

• Test compound: (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

• Solvent: Acetone (analytical grade)

• Micropipette or micro-applicator

• Late-instar larvae or early pupae of the target insect

• Petri dishes or ventilated containers

• Rearing diet for the insect species

• Incubator set to appropriate temperature and humidity

Procedure:

• Stock Solution Preparation: Prepare a 1% (w/v) stock solution of the test compound in acetone.

• Serial Dilutions: Create a series of dilutions from the stock solution (e.g., 100 µg/µL, 50 µg/µL, 10 µg/µL, 1 µg/µL, 0.1 µg/µL).

• Insect Selection: Select healthy, synchronized late-instar larvae or newly formed pupae (e.g., white puparia in Drosophila).[7]

• Application: Using a micro-applicator, apply a small, precise volume (e.g., 0.5-1.0 µL) of each dilution to the dorsal thorax of each insect.[6]

• Control Group: Treat a control group with the solvent (acetone) only.

• Incubation: Place the treated insects in individual containers or small groups with access to food (for larvae) and incubate under standard rearing conditions.

• Observation: Monitor daily for mortality, molting abnormalities, failure to pupate, or failure of adult eclosion. Continue observations until the control group has fully eclosed as adults.

• Data Analysis: For each concentration, calculate the percentage of individuals exhibiting the desired effect (e.g., eclosion failure). Use probit analysis to determine the ED50.

Parameter	Description
Test Organism	Late-instar larvae or early pupae (e.g., T. castaneum, A. ipsilon)
Application Volume	0.5 - 1.0 µL per insect
Dose Range	Typically 0.1 to 100 µg per insect, adjusted based on preliminary results[6]
Replicates	Minimum of 3 replicates per concentration, with 10-20 insects per replicate.
Endpoint	Failure of adult eclosion, formation of larval-pupal intermediates, or mortality prior to adulthood.[8]

Protocol 2: Dietary Incorporation Bioassay

This protocol assesses the compound's efficacy when ingested, simulating exposure through feeding on treated crops or bait.

Objective: To determine the median effective concentration (EC50) in the diet that inhibits development.

Materials:

• Test compound and solvent (acetone or ethanol)

• Standard artificial diet for the target insect species

• Beakers, spatulas, and weighing scale

• Rearing containers (e.g., multi-well plates, vials)

• Early-instar larvae

Procedure:

• Diet Preparation: Prepare the insect's artificial diet according to the standard recipe. Allow it to cool to a temperature where it is still liquid but will not degrade the test compound (typically 45-55°C).

• Compound Incorporation: Dissolve the test compound in a small amount of solvent. Add the solution to the liquid diet to achieve the desired final concentrations (e.g., 100, 50, 10, 1, 0.1 ppm). Mix thoroughly to ensure even distribution.

• Control Diet: Prepare a control diet by adding only the solvent to the liquid diet mixture.

• Dispensing: Dispense the treated and control diets into rearing containers and allow them to solidify.

• Infestation: Place a known number of early-instar larvae (e.g., 10-20) into each container.

• Incubation: Maintain the containers in an incubator under appropriate conditions.

• Observation: Monitor larval development, mortality, and pupation rates. The primary endpoint is typically the number of adults that successfully emerge.

• Data Analysis: Calculate the percentage inhibition of adult emergence for each concentration relative to the control. Use this data to determine the EC50.

Parameter	Description
Test Organism	Early-instar larvae (e.g., D. melanogaster, Spodoptera spp.)
Concentration Range	Typically 0.1 to 100 ppm (mg/kg of diet), adjusted based on preliminary results.
Replicates	Minimum of 3-4 replicates per concentration.
Endpoint	Inhibition of adult emergence, significant extension of larval period, or high larval mortality.

Caption: Workflow for a dietary incorporation bioassay.

Part 3: Advanced Applications and Considerations

Beyond initial efficacy testing, further research can explore more nuanced aspects of the compound's activity.

• Ovicidal Activity: The compound can be tested for its ability to prevent egg hatching. This involves treating eggs directly or exposing gravid females and assessing the viability of the laid eggs.[10][11]

• Sublethal Effects: At concentrations that do not cause mortality, the compound may still affect reproduction. Assess the fecundity (number of eggs laid) and fertility (hatch rate) of adults that survive exposure during their larval stages.

• Species Specificity: A key advantage of IGRs can be their selectivity. Test the compound against a panel of non-target organisms, including beneficial insects like pollinators (e.g., bees) and predators (e.g., lady beetles), to assess its environmental safety profile.[4]

• Resistance Management: As with any pesticide, the potential for resistance development exists. Long-term studies can evaluate if pest populations develop tolerance after continuous exposure.

Conclusion

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate represents a promising scaffold for a new insect growth regulator. Its structural similarity to known juvenile hormone mimics provides a strong theoretical basis for its mode of action.[2][5] The protocols outlined in this guide offer a robust framework for systematically evaluating its biological activity, from determining lethal doses to understanding its effects on development and reproduction. Through rigorous and well-designed experiments, researchers can elucidate the true potential of this compound as a next-generation tool for integrated pest management.

References

• 1. Approaches and Tools to Study the Roles of Juvenile Hormones in Controlling Insect Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Juvenile hormone - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Rhodnius, Golden Oil, and Met: A History of Juvenile Hormone Research [frontiersin.org]
• 4. Insect Growth Regulators (IGRs) [npic.orst.edu]
• 5. Unique peptidic agonists of a juvenile hormone receptor with species-specific effects on insect development and reproduction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. curresweb.com [curresweb.com]
• 7. Bioassays of Compounds with Potential Juvenoid Activity on Drosophila melanogaster: Juvenile Hormone III, Bisepoxide Juvenile Hormone III and Methyl Farnesoates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. innovationtoimpact.org [innovationtoimpact.org]
• 10. epa.gov [epa.gov]
• 11. downloads.regulations.gov [downloads.regulations.gov]

RNAi-mediated knockdown of juvenile hormone receptors to study compound effects

Leveraging RNAi-Mediated Knockdown of Juvenile Hormone Receptors for Compound Efficacy and Specificity Screening

Abstract & Introduction

The escalating challenge of insecticide resistance necessitates the development of novel pest management strategies with high target specificity. RNA interference (RNAi) has emerged as a powerful reverse genetics tool for functional genomics and a promising avenue for creating species-specific insecticides.[1][2][3] This application note provides a detailed guide on utilizing RNAi to selectively silence juvenile hormone (JH) receptors in insects. By knocking down these key receptors, researchers can create a sensitized biological system to study the effects, efficacy, and mode of action of chemical compounds designed to disrupt insect development and reproduction.

Juvenile hormone is a critical sesquiterpenoid that regulates a multitude of physiological processes in insects, including metamorphosis, reproduction, diapause, and behavior.[4][5] The JH signal is primarily transduced by intracellular receptors, namely Methoprene-tolerant (Met) and its paralog Germ cell-expressed (Gce).[6][7][8] These bHLH-PAS transcription factors are central to the JH signaling pathway; upon binding to JH, they form a complex with other proteins, such as Taiman (Tai), to regulate the transcription of JH-responsive genes.[9][10][11] Disrupting this pathway offers a potent strategy for insect control.

The Juvenile Hormone Signaling Pathway: A Primer

Understanding the JH signaling pathway is fundamental to designing effective RNAi experiments. In the absence of JH, the Met receptor is often inactive. When JH titers rise, JH binds to the ligand-binding domain of Met (or Gce), inducing a conformational change that promotes its heterodimerization with Tai.[9][10] This JH-Met-Tai complex then binds to specific DNA sequences known as JH response elements (JHREs) in the promoter regions of target genes, activating their transcription.[11] One of the key downstream targets is Krüppel-homolog 1 (Kr-h1), a critical factor in preventing premature metamorphosis.[7][12]

Experimental Workflow for Compound Screening via JH Receptor Knockdown

The overall strategy involves four key stages:

• dsRNA Design and Synthesis: Creating dsRNA molecules specific to the target JH receptor genes (Met and/or Gce).

• dsRNA Delivery: Introducing the dsRNA into the target insect to trigger the RNAi response.

• Knockdown Validation: Quantifying the reduction in target gene expression.

• Bioassay and Compound Screening: Exposing the knockdown insects to test compounds and observing the phenotypic outcomes.

// Node Definitions A [label="1. dsRNA Design & Synthesis", fillcolor="#4285F4", fontcolor="#FFFFFF"]; B [label="Target Gene Selection\n(Met/Gce)", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Primer Design with T7 Promoters", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="PCR Amplification", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="In Vitro Transcription", fillcolor="#F1F3F4", fontcolor="#202124"]; F [label="dsRNA Purification & QC", fillcolor="#F1F3F4", fontcolor="#202124"];

G [label="2. dsRNA Delivery", fillcolor="#34A853", fontcolor="#FFFFFF"]; H [label="Microinjection", fillcolor="#F1F3F4", fontcolor="#202124"]; I [label="Oral Feeding", fillcolor="#F1F3F4", fontcolor="#202124"]; J [label="Soaking", fillcolor="#F1F3F4", fontcolor="#202124"];

K [label="3. Knockdown Validation", fillcolor="#FBBC05", fontcolor="#202124"]; L [label="RNA Extraction (24-72h post-delivery)", fillcolor="#F1F3F4", fontcolor="#202124"]; M [label="cDNA Synthesis", fillcolor="#F1F3F4", fontcolor="#202124"]; N [label="qPCR Analysis", fillcolor="#F1F3F4", fontcolor="#202124"];

O [label="4. Bioassay & Compound Screening", fillcolor="#EA4335", fontcolor="#FFFFFF"]; P [label="Expose dsRNA-treated insects\nto test compounds", fillcolor="#F1F3F4", fontcolor="#202124"]; Q [label="Phenotypic Analysis\n(Mortality, Malformation, Fecundity)", fillcolor="#F1F3F4", fontcolor="#202124"]; R [label="Data Analysis & Hit Identification", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges A -> B -> C -> D -> E -> F; F -> G; G -> H; G -> I; G -> J; G -> L [label="Incubation Period"]; L -> M -> N -> K; K -> O [label="Validated Knockdown"]; O -> P -> Q -> R; } Caption: Experimental workflow for compound screening.

Detailed Protocols

Protocol 1: dsRNA Design and Synthesis

Rationale: The specificity and efficiency of RNAi are dictated by the dsRNA sequence. The design process must ensure target specificity while avoiding off-target effects. The length of the dsRNA is also a critical factor, with fragments between 200-600 bp generally being effective.[13][14] We will generate a DNA template for in vitro transcription by PCR, incorporating T7 RNA polymerase promoter sequences into the primers.

Step-by-Step Protocol:

• Target Sequence Selection:

  • Obtain the mRNA sequences for Met and Gce from a relevant database (e.g., NCBI) for your target insect species.

  • Use a bioinformatics tool (e.g., dsRNAEngineer, dsRIP) to identify a unique region of 300-500 bp.[15][16] This region should have minimal sequence homology to other genes in the insect's genome to prevent off-target silencing.

  • As a negative control, design dsRNA for a non-endogenous gene, such as Green Fluorescent Protein (GFP).

• Primer Design:

  • Design forward and reverse primers to amplify your selected target region.

  • Crucially , add the T7 promoter sequence (TAATACGACTCACTATAGGG) to the 5' end of both the forward and reverse primers.[17]

• PCR Amplification of DNA Template:

  • Perform a standard PCR reaction using cDNA synthesized from your target insect's RNA as the template.

  • Reaction Mix (50 µL):

    • 5x PCR Buffer: 10 µL

    • dNTPs (10 mM): 1 µL

    • Forward Primer (10 µM): 2 µL

    • Reverse Primer (10 µM): 2 µL

    • Taq DNA Polymerase: 0.5 µL

    • cDNA Template: 1-2 µL

    • Nuclease-free water: to 50 µL

  • PCR Cycling Conditions:

    • Initial Denaturation: 95°C for 3 min

    • 35 Cycles:

      • 95°C for 30 sec

      • 55-60°C for 30 sec (adjust annealing temperature based on primers)

      • 72°C for 45 sec

    • Final Extension: 72°C for 5 min

  • Verify the PCR product size and purity on a 1% agarose gel. Purify the PCR product using a standard kit.

• In Vitro Transcription (IVT) for dsRNA Synthesis:

  • Use a commercial IVT kit (e.g., MEGAscript™ RNAi Kit). All work from this point should be in an RNase-free environment.[18][19][20]

  • Reaction Mix (20 µL):

    • Purified PCR Template: ~1 µg

    • 10x T7 Reaction Buffer: 2 µL

    • ATP, CTP, GTP, UTP solutions (75 mM each): 2 µL each

    • T7 Enzyme Mix: 2 µL

  • Incubate the reaction at 37°C for 4-6 hours.

• dsRNA Purification and Annealing:

  • Treat the IVT reaction with DNase I to remove the template DNA, followed by RNase treatment (if the kit is designed for single-stranded RNA synthesis first).

  • Purify the RNA using a suitable method like phenol:chloroform extraction followed by isopropanol precipitation or a column-based kit.[20][21]

  • Resuspend the purified ssRNAs in nuclease-free water.

  • To anneal, heat the RNA solution to 95°C for 5 minutes and then allow it to cool slowly to room temperature.

  • Assess the quality and integrity of the dsRNA on a non-denaturing agarose gel. Quantify the concentration using a spectrophotometer (e.g., NanoDrop). Store at -80°C.

Protocol 2: dsRNA Delivery by Microinjection

Rationale: Microinjection is a highly efficient method for delivering a precise dose of dsRNA directly into the insect's hemocoel, bypassing potential degradation in the gut.[22][23][24] This ensures systemic spread and a robust RNAi response.

Step-by-Step Protocol:

• Preparation of Needles: Pull glass capillary tubes to a fine point using a micropipette puller. Bevel the tip to create a sharp point for clean piercing.

• Insect Immobilization: Anesthetize the insects (e.g., late-instar larvae or adults) by chilling on ice or using CO₂.

• Loading the Needle: Load the needle with the dsRNA solution (typically 1-5 µg/µL in nuclease-free water). A small amount of food coloring can be added to visualize the injection.

• Injection:

  • Under a stereomicroscope, gently insert the needle into a soft intersegmental membrane, often in the dorsal or lateral abdomen.

  • Inject a small, calibrated volume (e.g., 50-200 nL) into the hemocoel.

  • The control group should be injected with an equal volume of dsGFP or nuclease-free water.

• Recovery: Allow the insects to recover in a clean environment with access to food and water. Monitor for mortality due to injury.

Delivery Method	Pros	Cons	Best Suited For
Microinjection	High efficiency, precise dosage, bypasses gut nucleases.[22][25]	Labor-intensive, requires specialized equipment, can cause physical injury.	Functional genomics, small-scale screens, insects with piercing-sucking mouthparts.
Oral Feeding	High-throughput potential, non-invasive, mimics environmental exposure.[24][25]	Variable efficiency due to gut nucleases, requires large amounts of dsRNA.	Large-scale screening, agricultural pests, insects with chewing mouthparts.
Soaking	Simple, useful for aquatic life stages or small, soft-bodied insects.[22][23]	Inefficient uptake in many species, dosage is difficult to control.	Early larval stages, aquatic insects, cell culture.

Protocol 3: Validation of Gene Knockdown by qPCR

Rationale: To confirm that the RNAi treatment has been successful, it is essential to quantify the reduction in the target gene's mRNA levels. Quantitative real-time PCR (qPCR) is the gold standard for this validation.[26]

Step-by-Step Protocol:

• Sample Collection: At various time points post-injection (e.g., 24, 48, 72 hours), collect whole insects or specific tissues (like the fat body) from both the target dsRNA group and the control (dsGFP) group. Immediately freeze in liquid nitrogen or place in an RNA stabilization solution.

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA using a TRIzol-based method or a commercial kit.

  • Assess RNA quality and quantity.

  • Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcriptase kit.

• qPCR:

  • Design qPCR primers for your target genes (Met, Gce) and at least two stable reference (housekeeping) genes (e.g., Actin, GAPDH, 18S rRNA).[27][28][29]

  • Prepare the qPCR reaction mix using a SYBR Green-based master mix.

  • Run the qPCR plate with appropriate controls (no-template control, no-reverse-transcriptase control).

  • qPCR Cycling Conditions (Typical):

    • 95°C for 5 min

    • 40 Cycles:

      • 95°C for 15 sec

      • 60°C for 30 sec

    • Melt curve analysis to ensure primer specificity.

• Data Analysis:

  • Calculate the relative expression of the target genes using the 2-ΔΔCt method, normalizing to the geometric mean of the selected reference genes.

  • Compare the expression levels in the dsMet/dsGce-treated insects to the dsGFP-treated controls. A significant reduction (typically >50%) confirms successful knockdown.

Time Point (Post-Injection)	dsGFP (Control) Relative Expression	dsMet Relative Expression	% Knockdown
24 hours	1.00 ± 0.12	0.65 ± 0.09	35%
48 hours	1.00 ± 0.15	0.21 ± 0.05	79%
72 hours	1.00 ± 0.11	0.18 ± 0.04	82%

Protocol 4: Compound Screening Bioassay

Rationale: With confirmed knockdown of the JH receptors, the insects are now in a sensitized state. They may exhibit developmental defects on their own, or they may be more susceptible to compounds that disrupt pathways related to JH signaling.

Step-by-Step Protocol:

• Prepare Compound Solutions: Dissolve test compounds in a suitable solvent (e.g., acetone, DMSO) to create a range of concentrations.

• Compound Exposure:

  • At the time of peak gene knockdown (determined in Protocol 4.3, e.g., 48 hours post-injection), expose both the JH receptor knockdown insects and the dsGFP control insects to the test compounds.

  • Exposure can be via topical application, incorporation into an artificial diet, or other relevant methods.

• Phenotypic Assessment:

  • Monitor the insects daily for a set period (e.g., 7-14 days).

  • Record key phenotypic data:

    • Mortality: The percentage of dead insects.

    • Reproductive Effects: Reduced fecundity or sterility in adult insects.[33]

• Data Analysis:

  • Compare the effects of the compound on the knockdown insects versus the control insects.

  • A compound that shows significantly higher efficacy (e.g., higher mortality, more severe defects) in the JH receptor knockdown group compared to the control group is a strong candidate for a compound that acts on or through the JH signaling pathway.

Conclusion & Future Directions

References

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• Drosophila RNAi Screening Center. (n.d.). Protocol for dsRNA Synthesis. DRSC/TRiP Functional Genomics Resources. [Link]

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• Lozano, J., et al. (2019). Interaction patterns of methoprene-tolerant and germ cell-expressed Drosophila JH receptors suggest significant differences in their functioning. Frontiers in Physiology, 10, 136. [Link]

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• Killiny, N., & El-Shesheny, I. (2022). Double-strand RNA (dsRNA) delivery methods in Insects: Diaphorina citri. Methods in Molecular Biology, 2411, 135-148. [Link]

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• Li, F., et al. (2022). dsRNAEngineer: a web-based tool of comprehensive dsRNA design for pest control. bioRxiv. [Link]

• Jindra, M., et al. (2015). Genetic Evidence for Function of the bHLH-PAS Protein Gce/Met As a Juvenile Hormone Receptor. PLOS Genetics. [Link]

• Zamanian Lab. (n.d.). dsRNA Synthesis for RNAi. Zamanian Lab Docs. [Link]

• Shinoda, T., & Itoyama, K. (2018). Detection of juvenile hormone agonists by a new reporter gene assay using yeast expressing Drosophila methoprene-tolerant. FEBS Open Bio, 8(7), 1146-1154. [Link]

• Kunte, K., et al. (2025). Optimizing dsRNA sequences for RNAi in pest control and research with the dsRIP web platform. BMC Biology, 23(1), 1-19. [Link]

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• Shrestha, A., et al. (2023). Differential responses to double-stranded RNA injection and feeding in Mormon cricket (Orthoptera: Tettigoniidae). Journal of Insect Science, 23(4), 1-8. [Link]

• Garcia, R. L., et al. (2024). RNAi in Pest Control: Critical Factors Affecting dsRNA Efficacy. Insects, 15(3), 164. [Link]

• Kansas State University. (n.d.). Breaking Down the Barrier: Rational Design of Effective RNAi for Insect Pest Management. [Link]

• Sharma, A., et al. (2021). RNAi Targets in Agricultural Pest Insects: Advancements, Knowledge Gaps, and IPM. Frontiers in Insect Science, 1, 745829. [Link]

• Killiny, N., & El-Shesheny, I. (2022). Double-Strand RNA (dsRNA) Delivery Methods in Insects: Diaphorina citri. PubMed. [Link]

• Killiny, N., et al. (2018). Double-stranded RNA Oral Delivery Methods to Induce RNA Interference in Phloem and Plant-sap-feeding Hemipteran Insects. Journal of Visualized Experiments, (135), 57421. [Link]

• Wikipedia. (n.d.). RNA interference. [Link]

• ResearchGate. (n.d.). Knocking down juvenile hormone (JH) receptor gene Met arrested.... [Link]

• Christiaens, O., et al. (2020). RNAi in Insects: A Revolution in Fundamental Research and Pest Control Applications. Insects, 11(7), 416. [Link]

• Allen, J. L., et al. (2021). Validation of reference genes for quantitative PCR in the forest pest, Ips calligraphus. Scientific Reports, 11(1), 23580. [Link]

• Garcia, R. L., et al. (2024). RNAi in Pest Control: Critical Factors Affecting dsRNA Efficacy. PMC. [Link]

• Gonzalez, J., et al. (2022). Unique peptidic agonists of a juvenile hormone receptor with species-specific effects on insect development and reproduction. Proceedings of the National Academy of Sciences, 119(48), e2215541119. [Link]

• ResearchGate. (n.d.). JH receptor knockdown alters the levels of neuroparsin and.... [Link]

• ResearchGate. (n.d.). Identification and Validation of Reference Genes for Quantitative Real-Time PCR in Drosophila suzukii (Diptera: Drosophilidae). [Link]

• He, L., et al. (2021). Juvenile Hormone Studies in Drosophila melanogaster. PMC. [Link]

• Baumann, A., et al. (2010). The isolation of two juvenile hormone-inducible genes in Drosophila melanogaster. Semantic Scholar. [Link]

• ResearchGate. (n.d.). RT-qPCR validation of DGE results. [Link]

• Moreira-Pinto, C. E., et al. (2023). Simultaneous silencing of juvenile hormone metabolism genes through RNAi interrupts metamorphosis in the cotton boll weevil. Frontiers in Physiology, 14, 1118949. [Link]

• Dou, W., et al. (2021). RNAi Suppression of Hormone Receptor HR3 Blocks Larval Molting and Metamorphosis in the Cigarette Beetle, Lasioderma serricorne. Insects, 12(11), 1010. [Link]

• Pan, H., et al. (2020). Selection and validation of experimental condition-specific reference genes for qRT-PCR in Metopolophium dirhodum (Walker). Scientific Reports, 10(1), 21951. [Link]

• Pan, H., et al. (2021). Selection and Validation of Reference Genes For qRT-PCR Analysis of Rhopalosiphum padi (Hemiptera: Aphididae). Frontiers in Physiology, 12, 652422. [Link]

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Application Notes and Protocols for the In Vitro Investigation of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, a Putative Juvenile Hormone Analog

Introduction: The Rationale for In Vitro Assessment of Novel Juvenoids

Insect growth and metamorphosis are complex processes meticulously orchestrated by hormones, primarily ecdysteroids and juvenile hormones (JH).[1] Juvenile hormones are sesquiterpenoids that, as their name suggests, maintain the juvenile characteristics of an insect, preventing metamorphosis into the adult stage.[2][3] Synthetic compounds that mimic the action of JH, known as juvenile hormone analogs (JHAs) or juvenoids, have been instrumental both as research tools and as insect growth regulators (IGRs) for pest management.[4][5] These compounds typically exert their effects by binding to the intracellular juvenile hormone receptor (JHR), a transcription factor that modulates the expression of JH-responsive genes.[4][6]

The compound (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate represents a novel chemical entity with structural features suggestive of juvenoid activity, specifically the epoxide ring and the esterified fatty acid-like chain. To ascertain its biological activity and mechanism of action, in vitro insect tissue culture systems provide a powerful, controlled environment.[1] These systems allow for the precise study of hormonal effects on cellular processes such as proliferation, differentiation, and programmed cell death (apoptosis), independent of the systemic complexities of a whole organism.[2][7]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro culture of insect tissues for the characterization of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. The protocols herein are designed to be self-validating, with explanations of the scientific principles behind the experimental choices.

Part 1: Foundational Knowledge and Experimental Design

The Putative Mechanism of Action

Juvenile hormone analogs typically function as agonists of the JH receptor, which is a heterodimer of two proteins: Methoprene-tolerant (Met) and Taiman (Tai).[6][8] Upon ligand binding, this receptor complex activates the transcription of target genes, such as Krüppel-homolog 1 (Kr-h1), which in turn mediates the anti-metamorphic effects of JH.[9] Therefore, a primary goal of the in vitro assessment of our test compound will be to determine if it can elicit cellular and molecular responses consistent with the activation of this pathway.

Caption: Putative signaling pathway of a juvenile hormone analog in an insect cell.

Selecting the Appropriate In Vitro System

The choice of insect cell line is critical for the successful evaluation of a putative JHA. Different cell lines originate from various tissues and insect orders, and thus may exhibit varying sensitivity to juvenoids. A selection of commonly used and relevant cell lines is presented below.

Cell Line	Origin	Insect Species	Key Characteristics	Reference
Sf9 / Sf21	Pupal ovarian tissue	Spodoptera frugiperda (Fall Armyworm)	Widely used, robust, suitable for baculovirus expression. Adherent or suspension culture.	[10]
High Five™ (BTI-TN-5B1-4)	Ovarian cells	Trichoplusia ni (Cabbage Looper)	High protein expression, often used for recombinant protein production.	[10]
S2	Late embryonic stages	Drosophila melanogaster (Fruit Fly)	Well-characterized genome, suitable for genetic manipulation and pathway analysis. Semi-adherent.	[10]
BmN	Ovarian tissue	Bombyx mori (Silkworm)	Used in studies of JH signaling and for developing high-throughput screening assays for JHA activity.	[11]

For initial characterization, we recommend starting with Sf9 cells due to their robustness and ease of culture, and S2 cells for their relevance in fundamental genetic and signaling studies.

Part 2: Detailed Experimental Protocols

General Insect Cell Culture Procedures

Maintaining healthy, actively growing insect cell cultures is paramount. The following are generalized protocols that should be adapted based on the specific cell line chosen.

Materials:

• Selected insect cell line (e.g., Sf9)

• Appropriate insect cell culture medium (e.g., Grace's Insect Medium or Sf-900™ III SFM)[12]

• Fetal Bovine Serum (FBS), heat-inactivated (if required by the medium)

• Penicillin-Streptomycin solution (10,000 U/mL)

• 70% Ethanol

• Sterile tissue culture flasks (25 cm² or 75 cm²)

• Laminar flow hood

• Incubator (27-28°C, non-humidified, no CO₂)[12]

• Inverted microscope

Protocol for Subculturing Adherent Sf9 Cells: [13][14]

• Preparation: Sterilize the laminar flow hood with 70% ethanol. Warm the required volume of fresh medium to room temperature.

• Observation: Examine the culture flask under an inverted microscope. Cells should be in the late logarithmic growth phase (typically 80-90% confluent).

• Cell Detachment: Firmly tap the side of the flask to dislodge the loosely adherent Sf9 cells. Avoid enzymatic digestion (e.g., trypsin) as it is often unnecessary and can damage the cells.

• Cell Suspension: Aseptically remove the desired volume of cell suspension from the flask. For a 1:5 split, if the total volume is 5 mL, remove 1 mL.

• Seeding New Flask: Add the 1 mL of cell suspension to a new flask containing 4 mL of fresh, pre-warmed medium.

• Incubation: Place the newly seeded flask in a 27°C incubator. Loosen the cap slightly to allow for gas exchange.

• Record Keeping: Meticulously record the cell line, passage number, and date.

Preparation and Application of the Test Compound

Due to its lipophilic nature, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate will require an organic solvent for solubilization.

Protocol for Stock Solution Preparation:

• Solvent Selection: Use a high-purity solvent such as dimethyl sulfoxide (DMSO) or ethanol. DMSO is generally preferred for its ability to solubilize a wide range of compounds and its lower volatility.

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 10 mM) by dissolving a precisely weighed amount of the compound in the chosen solvent. For example, if the molecular weight is 350 g/mol , dissolve 3.5 mg in 1 mL of DMSO.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect from light.

• Working Solutions: Prepare fresh dilutions of the stock solution in the culture medium immediately before use. It is crucial to ensure the final solvent concentration in the culture does not exceed a non-toxic level (typically <0.1% for DMSO). Always include a solvent control in all experiments.

Assay 1: Cytotoxicity and Optimal Concentration Range

Before assessing biological activity, it is essential to determine the concentration range at which the compound is not cytotoxic.

Protocol using a Resazurin-based Assay (e.g., alamarBlue™):

• Cell Seeding: Seed cells (e.g., Sf9) in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of medium and allow them to attach for 4-6 hours.

• Compound Addition: Prepare serial dilutions of the test compound in culture medium, ranging from high (e.g., 100 µM) to low (e.g., 0.01 µM) concentrations. Also prepare a solvent control (medium with the same percentage of DMSO as the highest compound concentration) and a no-treatment control.

• Incubation: Add 10 µL of each dilution to the respective wells and incubate for 48-72 hours at 27°C.

• Viability Assessment: Add 10 µL of the resazurin-based reagent to each well and incubate for another 2-4 hours, or until a color change is observed.

• Measurement: Read the fluorescence or absorbance according to the manufacturer's instructions using a plate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the no-treatment control. Plot the viability against the compound concentration to determine the TC₅₀ (toxic concentration 50%). For subsequent functional assays, use concentrations well below the TC₅₀.

Assay 2: Morphological and Proliferative Effects

JHAs can prevent apoptosis and in some cases, affect cell proliferation.[2] These effects can be observed through microscopy and quantified.

Protocol for Assessing Cellular Effects:

• Experimental Setup: Seed cells in 6-well plates. Treat with a range of non-toxic concentrations of the test compound, a known JHA (e.g., methoprene) as a positive control, a solvent control, and a no-treatment control.

• Microscopic Observation: At 24, 48, and 72-hour intervals, observe the cells under a phase-contrast microscope. Look for changes in morphology, cell density, and signs of apoptosis (e.g., cell blebbing, detachment).

• Cell Proliferation Assay: At each time point, detach the cells and perform a cell count using a hemocytometer or an automated cell counter with trypan blue exclusion to assess viability.

• Data Analysis: Plot the cell number over time for each treatment condition to generate growth curves. Compare the growth rates and final cell densities between the test compound and control groups.

Caption: Workflow for the in vitro characterization of a novel juvenoid compound.

Assay 3: Molecular Analysis of JH-Responsive Gene Expression

The definitive test for JHA activity is to measure the upregulation of early JH-responsive genes, such as Kr-h1.[9]

Protocol for qRT-PCR Analysis:

• Treatment and Harvest: Treat cells in 6-well plates with the test compound (at a non-toxic, active concentration determined from previous assays), a positive control (methoprene), and a solvent control for a short duration (e.g., 6-12 hours) to capture early gene expression events. Harvest the cells.

• RNA Extraction: Extract total RNA from the harvested cells using a commercial kit (e.g., TRIzol™ or a column-based kit).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• Quantitative PCR (qPCR): Perform qPCR using primers specific for the Kr-h1 gene and a reference gene (e.g., actin or GAPDH) for normalization.

• Data Analysis: Calculate the relative expression of Kr-h1 using the ΔΔCt method. A significant increase in Kr-h1 mRNA levels in cells treated with the test compound compared to the solvent control would be strong evidence of JHA activity.

Conclusion and Future Directions

The protocols outlined in this document provide a robust framework for the initial in vitro characterization of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. Positive results from these assays—specifically, low cytotoxicity, effects on cell proliferation or morphology consistent with juvenoid action, and upregulation of JH-responsive genes—would strongly support its classification as a juvenile hormone analog.

Subsequent research could involve more advanced techniques such as reporter gene assays to quantify the activation of the JH signaling pathway, or competitive binding assays to determine the compound's affinity for the JH receptor.[11] Ultimately, in vitro findings should be validated with in vivo bioassays, such as the Drosophila white puparial assay, to confirm the compound's effects on whole-organism development and metamorphosis.[15][16]

References

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• 7. Juvenile hormone analogs do not affect directly the activity of the ecdysteroid receptor complex in insect culture cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Bioassays of compounds with potential juvenoid activity on Drosophila melanogaster: juvenile hormone III, bisepoxide juvenile hormone III and methyl farnesoates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the solubility of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate in aqueous solutions

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for improving the aqueous solubility of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate (referred to herein as M-13-TDE). This document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in successfully formulating this lipophilic compound for experimental use.

Understanding the Challenge: Compound Profile

M-13-TDE is a long-chain fatty acid methyl ester containing an epoxide group. Its structure inherently predicts poor water solubility due to its significant hydrophobic character.[1][2] Long-chain fatty acids and their esters are known to be practically insoluble in water, with solubility decreasing as the carbon chain length increases.[2][3][4] This property presents a significant challenge for in vitro and in vivo studies that require a homogenous, aqueous solution.

Property	Analysis	Implication for Researchers
Chemical Nature	Long-chain fatty acid methyl ester	Highly lipophilic/hydrophobic.
Predicted LogP	High (estimated > 6.0)	Prone to aggregation and precipitation in aqueous media.
Key Structural Features	C29 hydrocarbon backbone, methyl ester, internal epoxide	The large nonpolar surface area is the primary driver of poor aqueous solubility.
Primary Experimental Hurdle	Achieving a stable, monomeric solution at the desired working concentration in physiological buffers.	Standard dissolution in buffers like PBS will likely fail, leading to non-reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: I tried dissolving M-13-TDE directly in my cell culture medium/buffer (PBS), but it won't go into solution. What's wrong?

This is the expected behavior for a highly lipophilic molecule like M-13-TDE. Direct dissolution in aqueous media is not feasible due to the compound's hydrophobic nature.[1] You must first prepare a concentrated stock solution in a suitable organic solvent and then dilute it into your final aqueous medium. This process requires careful selection of solvents and techniques to avoid precipitation.

Q2: What is the best organic solvent for creating a primary stock solution?

Dimethyl sulfoxide (DMSO) is a common and effective choice for creating high-concentration stock solutions of lipophilic compounds.[5][6] Other potential solvents include ethanol, dimethylformamide (DMF), or N-methyl-2-pyrrolidone (NMP).[5] The key is to select a water-miscible organic solvent that can dissolve the compound at a high concentration (e.g., 10-100 mM) and is tolerated by your experimental system at its final, diluted concentration.[6]

Q3: I made a stock in DMSO, but the compound precipitates when I dilute it into my aqueous buffer. How can I prevent this?

This is a common issue known as "crashing out." It occurs when the concentration of the organic solvent is drastically reduced upon dilution, and the aqueous medium cannot maintain the solubility of the lipophilic compound. Several strategies can mitigate this:

• Increase the final solvent concentration: Ensure the final concentration of the co-solvent (e.g., DMSO) in your assay is sufficient to maintain solubility, but low enough to avoid toxicity (typically <0.5% for most cell-based assays).[5]

• Use surfactants: Incorporating a non-ionic surfactant like Tween® 80 or Pluronic® F-68 can help form micelles that encapsulate the compound, keeping it dispersed in the aqueous phase.[7][8]

• Employ cyclodextrins: These cyclic oligosaccharides can form inclusion complexes with hydrophobic molecules, effectively shielding them from the water and increasing apparent solubility.[9][10]

Q4: What are co-solvents and how do they work?

Co-solvents are water-miscible organic solvents used to increase the solubility of poorly soluble compounds.[11] They work by reducing the polarity of the aqueous solvent system, thereby decreasing the interfacial tension between the hydrophobic solute and the solvent.[12] This allows the water/co-solvent mixture to better accommodate the nonpolar M-13-TDE molecule. Common co-solvents include DMSO, ethanol, polyethylene glycol (PEG), and propylene glycol (PG).[5]

Q5: What are cyclodextrins and when should I consider using them?

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[10] They can encapsulate poorly soluble molecules like M-13-TDE, forming an "inclusion complex" that is water-soluble.[9][10] This is an excellent strategy to consider when organic co-solvents cause toxicity or interfere with your assay.[13] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice for molecules of this nature.[13][14]

Q6: What are more advanced strategies if the above methods are insufficient?

If simple co-solvents, pH adjustment, and cyclodextrins fail, several advanced formulation strategies can be explored, although they require more development effort:[15][16]

• Surfactant-based systems: Using surfactants to create micelles or microemulsions can effectively solubilize highly lipophilic compounds.[5][8]

• Lipid-Based Formulations: Systems like Self-Emulsifying Drug Delivery Systems (SEDDS) are mixtures of oils, surfactants, and co-solvents that form fine emulsions upon gentle agitation in an aqueous medium.[15][16]

• Nanoparticle Formulations: Reducing the particle size to the nanometer range dramatically increases the surface area, which can enhance the dissolution rate and solubility.[9][17] This includes techniques like nano-suspensions and solid lipid nanoparticles (SLNs).[9][18]

Troubleshooting & Optimization Workflow

This workflow provides a logical progression from simple to more complex solubilization techniques. It is crucial to validate that the chosen method does not interfere with the biological assay.

Caption: Decision workflow for solubilizing M-13-TDE.

Detailed Experimental Protocols

Protocol 1: Co-Solvent System Approach

This protocol is a first-line strategy when simple dilution of a DMSO stock fails. The goal is to create a more hospitable solvent environment to prevent precipitation.[11]

• Prepare Primary Stock: Dissolve M-13-TDE in 100% cell culture grade DMSO to a concentration of 100 mM.[6] Ensure complete dissolution, using gentle warming (37°C) or brief vortexing if necessary.

• Prepare Intermediate Stock (Optional but Recommended): Create a 10 mM intermediate stock by diluting the primary stock in a suitable co-solvent mixture. A common starting point is a 1:1 mixture of DMSO and Polyethylene Glycol 300 (PEG 300).

• Final Dilution: Add the stock solution (primary or intermediate) to your final aqueous buffer or cell culture medium dropwise while vortexing or stirring gently. This gradual addition is critical to avoid localized high concentrations that can trigger precipitation.

• Quality Control:

  • Visual Inspection: The final solution should be clear and free of any visible particulates or cloudiness.

  • Solvent Concentration Check: Calculate the final percentage of organic solvents. Aim for the lowest effective concentration, typically keeping DMSO below 0.5% and total co-solvents below 2% in cellular assays to minimize toxicity.[5]

Protocol 2: Cyclodextrin Inclusion Complex Formation

This method is ideal when organic solvents interfere with the assay or cause cellular toxicity. The cyclodextrin encapsulates the hydrophobic drug, presenting a water-soluble complex to the aqueous environment.[10][19]

• Molar Ratio Determination: A typical starting molar ratio of M-13-TDE to Hydroxypropyl-β-cyclodextrin (HP-β-CD) is 1:3 to 1:10. This often requires empirical optimization.

• Prepare HP-β-CD Solution: Dissolve the required amount of HP-β-CD in your aqueous buffer to create a concentrated solution (e.g., 20-40% w/v).

• Prepare M-13-TDE Solution: Dissolve M-13-TDE in a minimal amount of a volatile organic solvent like ethanol or acetone.

• Complexation:

  • Slowly add the M-13-TDE solution to the stirring HP-β-CD solution.

  • Stir the mixture at room temperature for 24-48 hours to allow for efficient complex formation.

  • Remove the organic solvent via evaporation (e.g., using a rotary evaporator or nitrogen stream).

• Final Preparation:

  • The resulting aqueous solution contains the M-13-TDE:HP-β-CD inclusion complex.

  • Filter the solution through a 0.22 µm sterile filter to remove any non-complexed drug aggregates.

  • The concentration of the complexed drug should be confirmed analytically (e.g., via HPLC).

• Quality Control: The final solution should be clear. Dynamic Light Scattering (DLS) can be used to confirm the absence of large drug aggregates.

Caption: Workflow for cyclodextrin inclusion complexation.

Protocol 3: Surfactant-Based Formulation (Micellar Solution)

Surfactants form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in water.[7][8] This method is effective but requires careful selection of a biocompatible surfactant.

• Surfactant Selection: Non-ionic surfactants like Tween® 80 (polysorbate 80) or Pluronic® F-68 are commonly used in biological research due to their relatively low toxicity.[5][9]

• Prepare Surfactant Solution: Prepare a solution of the chosen surfactant in your aqueous buffer at a concentration well above its Critical Micelle Concentration (CMC). For Tween® 80, a 0.1% to 1% (w/v) solution is a good starting point.

• Prepare Concentrated Drug Stock: Dissolve M-13-TDE in a water-miscible organic solvent (e.g., ethanol or DMSO) to a high concentration.

• Micelle Loading:

  • Slowly inject the drug stock solution into the vigorously stirring surfactant solution.

  • The ratio of drug to surfactant may need to be optimized to ensure stable micelle formation and prevent drug precipitation.

  • Gentle heating (e.g., 40-50°C) can sometimes facilitate the incorporation of the drug into the micelles.

• Equilibration & Quality Control:

  • Allow the solution to stir for several hours to equilibrate.

  • The final formulation should be a clear, translucent solution. Any cloudiness may indicate precipitation or unstable micelles.

  • Filter through a 0.22 µm filter to remove any large aggregates.

References

• Recent Progress of Lipid Nanoparticles-Based Lipophilic Drug Delivery: Focus on Surface Modifications - PMC. (n.d.). PubMed Central. Retrieved January 5, 2026, from [Link]

• Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. (n.d.). Hilaris Publisher. Retrieved January 5, 2026, from [Link]

• Techniques for Improving Solubility. (n.d.). International Journal of Medical Science and Dental Research. Retrieved January 5, 2026, from [Link]

• Cyclodextrin inclusion complexes in drug delivery: a role for liposomes. (n.d.). UCL Discovery. Retrieved January 5, 2026, from [Link]

• Entrapment of Cyclodextrin-Drug Complexes Into Liposomes: Potential Advantages in Drug Delivery. (n.d.). PubMed. Retrieved January 5, 2026, from [Link]

• Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. (n.d.). Retrieved January 5, 2026, from [Link]

• Lipid-Based Drug Delivery Systems - PMC. (n.d.). NIH. Retrieved January 5, 2026, from [Link]

• The Role of Surfactants in Solubilization of Poorly Soluble Drugs. (n.d.). JOCPR. Retrieved January 5, 2026, from [Link]

• 5 Novel Techniques for Solubility Enhancement. (2021, July 26). Ascendia Pharmaceutical Solutions. Retrieved January 5, 2026, from [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (n.d.). PubMed Central. Retrieved January 5, 2026, from [Link]

• Solubility enhancement techniques: A comprehensive review. (2023, March 13). WJBPHS. Retrieved January 5, 2026, from [Link]

• Lipid Based Drug Delivery Systems. (n.d.). International Journal of Pharmacy and Biological Sciences. Retrieved January 5, 2026, from [Link]

• Drugs in Cyclodextrin in Liposomes: How a Suitable Formulation of an Active Substance Can Improve Its Efficiency?. (2024, February 27). MDPI. Retrieved January 5, 2026, from [Link]

• Lipid-Based Drug Delivery Systems: Concepts and Recent Advances in Transdermal Applications. (n.d.). MDPI. Retrieved January 5, 2026, from [Link]

• Formulation of poorly water-soluble drugs for oral administration. (n.d.). Future4200. Retrieved January 5, 2026, from [Link]

• LIPIDS AS CARRIERS OF LIPID BASED DRUG DELIVERY SYSTEM (LBDDS) AND TYPES OF LBBDS: A REVIEW. (n.d.). CIBTech. Retrieved January 5, 2026, from [Link]

• Strategies to improve solubility and bioavailability of lipophilic drugs. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Advances in Cyclodextrins and Their Derivatives in Nano-Delivery Systems. (n.d.). MDPI. Retrieved January 5, 2026, from [Link]

• Solubility of long-chain fatty acids in phosphate buffer at pH 7.4. (n.d.). PubMed. Retrieved January 5, 2026, from [Link]

• The Solubility of C60 Fullerene in Long Chain Fatty Acids Esters. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• 22.1: Lipids. (2019, June 5). Chemistry LibreTexts. Retrieved January 5, 2026, from [Link]

• The solubilities of the normal saturated fatty acids II. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Physical Properties of Fatty Acids : Videos & Practice Problems. (2024, June 24). Pearson. Retrieved January 5, 2026, from [Link]

• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation - PMC. (n.d.). NIH. Retrieved January 5, 2026, from [Link]

• Preventing lipophilic aggregation in cosolvent molecular dynamics simulations with hydrophobic probes using Plumed Automatic Restraining Tool (PART) - PMC. (2024, February 27). PubMed Central. Retrieved January 5, 2026, from [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Physical Properties of Fatty Acids Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 3. Solubility of long-chain fatty acids in phosphate buffer at pH 7.4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. benchchem.com [benchchem.com]
• 7. asianpharmtech.com [asianpharmtech.com]
• 8. jocpr.com [jocpr.com]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. wjbphs.com [wjbphs.com]
• 12. ijmsdr.org [ijmsdr.org]
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• 14. Entrapment of cyclodextrin-drug complexes into liposomes: potential advantages in drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Lipid-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. ascendiacdmo.com [ascendiacdmo.com]
• 18. Recent Progress of Lipid Nanoparticles-Based Lipophilic Drug Delivery: Focus on Surface Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Preventing degradation of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate in experimental setups

Introduction: This technical support guide is intended for researchers, scientists, and drug development professionals working with (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. This molecule possesses a unique chemical architecture, incorporating both a Z,Z-conjugated diene system and an epoxide ring within a long-chain fatty acid methyl ester. These functionalities, while crucial for its biological activity, also render it susceptible to degradation under common experimental conditions. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you maintain the integrity of your samples and ensure the reliability of your experimental outcomes. Our recommendations are grounded in established principles of lipid chemistry and epoxide stability.

Troubleshooting Guide: Common Experimental Issues and Solutions

This section addresses specific problems you may encounter during your experiments, linking them to the potential degradation of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate and offering actionable solutions.

Issue 1: Inconsistent or Diminished Biological Activity

Symptoms:

• Reduced potency or efficacy in cell-based assays compared to previous batches.

• High variability between experimental replicates.

• Complete loss of expected biological effect.

Potential Cause: Degradation of the parent compound into inactive or less active byproducts. The primary sites of degradation are the diene system (prone to oxidation) and the epoxide ring (susceptible to hydrolysis or nucleophilic attack).

Underlying Mechanisms:

• Oxidation of the Diene: The Z,Z-conjugated diene is highly susceptible to autoxidation, a free-radical chain reaction initiated by oxygen, light, or trace metal contaminants. This process can lead to the formation of hydroperoxides, which can further decompose into a complex mixture of aldehydes, ketones, and other truncated products, altering the molecule's structure and activity.[1]

• Epoxide Ring-Opening: The epoxide is an electrophilic site that can be attacked by nucleophiles. In aqueous or protic solvent systems, this can lead to hydrolysis, forming a diol. The presence of acidic or basic catalysts will significantly accelerate this degradation.[2][3]

Solutions & Protocols:

• Strict Atmosphere Control: Always handle the compound under an inert atmosphere (argon or nitrogen). When preparing solutions, use solvents that have been purged with an inert gas.

• Antioxidant Protection: Supplement your stock solutions and experimental media with a suitable antioxidant.

  • Recommended Antioxidants: Butylated hydroxytoluene (BHT) or α-tocopherol are excellent free-radical scavengers.[1][4] A stock solution of BHT in ethanol can be added to your compound's solution to a final concentration of 0.01-0.1%.

• Solvent Selection: Use high-purity, aprotic solvents such as hexane, ethyl acetate, or anhydrous ethanol for stock solutions. Avoid chlorinated solvents, which can contain trace amounts of HCl.

• pH Control: If working in aqueous buffers, maintain a neutral pH (6.5-7.5). Avoid strongly acidic or basic conditions.

Workflow for Preparing a Stabilized Stock Solution:

Sources

• 1. Effect of antioxidants on polyunsaturated fatty acids - review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Unraveling the Mechanistic Origins of Epoxy Degradation in Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dosage of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate for Specific Insect Species

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, a novel juvenile hormone analog (JHA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for optimizing the dosage of this compound for specific insect species. As a potent insect growth regulator (IGR), precise dosage determination is critical for achieving desired biological effects while minimizing off-target impacts.

This document provides a series of frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Table of Contents

• Understanding the Compound and its Mechanism of Action

• Experimental Design for Dosage Optimization

• Bioassay Protocols

• Data Analysis and Interpretation

• Troubleshooting Guide

• References

Understanding the Compound and its Mechanism of Action

Q1: What is (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate and how does it work?

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a synthetic analog of an insect juvenile hormone.[1][2] Juvenile hormones (JHs) are a group of sesquiterpenoids that regulate many aspects of insect physiology, including development, reproduction, and diapause.[2]

Mechanism of Action: In insects, the presence of JH ensures that with each molt, the insect retains its juvenile characteristics. A drop in the JH titer is necessary for metamorphosis to the adult stage to occur.[2][3] (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, as a JHA, mimics the action of the natural JH. When applied to insects, it disrupts the normal hormonal balance. This interference with the endocrine system prevents the insect from developing into a reproductive adult.[4][5]

Instead of a normal molt, the insect may undergo a supernumerary larval molt (an extra larval stage) or molt into a non-viable larval-pupal or pupal-adult intermediate.[6][7] This ultimately leads to mortality or reproductive sterility, thus controlling the pest population.[8]

Experimental Design for Dosage Optimization

Q2: What are the critical factors to consider before starting a dose-response experiment for a new insect species?

Before initiating any bioassays, a thorough understanding of the following factors is crucial for a successful and meaningful experiment:

• Insect Species Biology:

  • Life Cycle: The susceptibility to JHAs is highly stage-specific.[6][9] Late larval or early pupal stages are often the most sensitive. It is essential to target the appropriate life stage for your chosen insect.

  • Diet: The feeding habits of the insect will determine the most appropriate bioassay method (e.g., diet incorporation for chewing insects).

  • Rearing Conditions: Consistent temperature, humidity, and photoperiod are critical for maintaining a healthy and homogenous insect colony, which is essential for reproducible results.[10]

• Compound Properties:

  • Solubility: Determine a suitable solvent for preparing your stock solutions. Acetone is a common choice due to its volatility and relatively low toxicity to many insects.[11]

  • Stability: JHAs can be sensitive to light and high temperatures.[2] Store the compound and prepared solutions appropriately and consider these factors during the bioassay.

• Bioassay Method Selection:

  • The choice of bioassay method depends on the insect's biology and the research question. Common methods include topical application, diet incorporation, and contact bioassays.[12][13]

Q3: How do I select the appropriate range of concentrations for my initial dose-finding experiments?

For a novel compound like (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, a range-finding study is the first step. This involves testing a wide range of concentrations to identify the concentrations that cause between 10% and 90% mortality or developmental effects.

A good starting point is to use a logarithmic series of concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). This allows you to efficiently cover a large range of potential activities. The results of this preliminary experiment will guide the selection of a narrower range of concentrations for the definitive dose-response bioassay.

Bioassay Protocols

Q4: Can you provide a step-by-step protocol for a diet-incorporation bioassay?

The diet-incorporation bioassay is suitable for insects that can be reared on an artificial diet.

Objective: To determine the lethal concentration (LC50) or effective concentration (EC50) of the compound when ingested.

Materials:

• (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

• Appropriate solvent (e.g., acetone)

• Artificial diet for the target insect species

• Bioassay trays or containers

• Synchronized population of the target insect life stage (e.g., early-instar larvae)

Workflow:

Caption: Workflow for a diet-incorporation bioassay.

Detailed Steps:

• Prepare Stock Solution: Accurately weigh the compound and dissolve it in a known volume of solvent to create a high-concentration stock solution (e.g., 1000 µg/mL).

• Prepare Serial Dilutions: Perform serial dilutions of the stock solution to obtain the desired range of test concentrations. Also, prepare a control with only the solvent.

• Incorporate into Diet: While the artificial diet is still molten (but cooled to a temperature that will not degrade the compound, typically around 40-50°C), add a known volume of each test concentration and the solvent control to a specific volume of the diet. Mix thoroughly to ensure homogenous distribution.

• Dispense Diet: Aliquot the treated diet into the wells of bioassay trays or individual containers. Allow the diet to solidify.

• Infest with Insects: Place one insect of the desired life stage into each well.

• Incubate: Maintain the bioassay trays under controlled environmental conditions (temperature, humidity, photoperiod) suitable for the insect species.

• Assess Endpoints: After a predetermined period (e.g., 7-14 days, as JHAs have a delayed effect), record the mortality in each treatment group. Also, carefully observe and quantify any sublethal effects such as the formation of supernumerary larvae, larval-pupal intermediates, or failed adult emergence.[7]

Q5: What is the protocol for a topical application bioassay?

Topical application is used to determine the dose of a compound that is lethal when it penetrates the insect's cuticle.

Objective: To determine the lethal dose (LD50) of the compound.

Materials:

• (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

• Appropriate solvent (e.g., acetone)

• Micro-applicator

• Synchronized population of the target insect life stage

• Holding containers with food and water

Workflow:

Caption: Workflow for a topical application bioassay.

Detailed Steps:

• Prepare Solutions: Prepare a stock solution and serial dilutions as described for the diet-incorporation bioassay.

• Calibrate Micro-applicator: Calibrate the micro-applicator to deliver a precise droplet of a known volume (e.g., 1 µL).

• Anesthetize Insects: Briefly anesthetize the insects using CO2 or by chilling them.

• Apply Compound: Using the micro-applicator, apply a single droplet of each test concentration to the dorsal thorax of each insect. Treat a control group with the solvent only.[14]

• Transfer to Holding: Place the treated insects in clean containers with access to food and water.

• Incubate: Maintain the containers under controlled environmental conditions.

• Assess Endpoints: Record mortality and observe for sublethal effects at regular intervals (e.g., daily) for a period appropriate to the insect's life cycle and the delayed action of the JHA.

Data Analysis and Interpretation

Q6: How should I analyze the data from my dose-response bioassays?

The data from dose-response bioassays are typically analyzed using probit analysis .[15] This statistical method transforms the sigmoid dose-response curve into a straight line, which allows for the calculation of key toxicological parameters:

• LC50 (Lethal Concentration 50): The concentration of the compound that causes 50% mortality in the test population.

• LD50 (Lethal Dose 50): The dose of the compound that causes 50% mortality in the test population.

• EC50 (Effective Concentration 50): The concentration that causes a specific sublethal effect in 50% of the population (e.g., inhibition of adult emergence).

Probit analysis also provides confidence intervals for these values, which are essential for comparing the toxicity of different compounds or the susceptibility of different insect populations.

Hypothetical Data for Probit Analysis:

Concentration (µg/mL)	Number of Insects	Number Affected	Percent Affected
0 (Control)	50	2	4
0.1	50	5	10
0.5	50	12	24
1.0	50	26	52
5.0	50	42	84
10.0	50	48	96

Note: This is hypothetical data for illustrative purposes only.

Q7: What do sublethal effects tell me about the compound's activity?

For JHAs, sublethal effects are often more informative than acute mortality. The primary goal of these compounds is to disrupt development. Therefore, it is critical to record endpoints such as:

• Inhibition of pupation

• Inhibition of adult emergence

• Formation of morphological abnormalities (e.g., larval-pupal intermediates)

• Sterility in emerged adults

• Reduced fecundity or fertility

These sublethal endpoints can be used to calculate EC50 values, which may be a more sensitive measure of the compound's biological activity than LC50 values.

Troubleshooting Guide

Q8: I am seeing high mortality in my control group. What could be the cause?

High control mortality (>10-15%) can invalidate the results of a bioassay. Potential causes include:

• Solvent Toxicity: The solvent used to dissolve the compound may be toxic to the insect at the concentration used. Solution: Run a preliminary test with different solvent concentrations to determine a non-toxic level. Ensure the solvent has fully evaporated in contact bioassays before introducing the insects.

• Insect Health: The insects may be stressed, diseased, or from a poor-quality colony. Solution: Ensure your insect rearing conditions are optimal and use only healthy, vigorous individuals for bioassays.[10]

• Mechanical Injury: Handling during the bioassay setup can injure the insects. Solution: Handle the insects gently and minimize the duration of anesthesia.

• Contamination: Glassware or diet may be contaminated. Solution: Ensure all equipment is thoroughly cleaned and sterilized.

Q9: My results are not consistent between experiments. What should I do?

Inconsistent results are a common challenge in bioassays. Consider the following factors:

• Insect Variability: The age, developmental stage, and genetic background of the insects can influence their susceptibility. Solution: Use a synchronized population of insects of the same age and from a consistent genetic stock.[10]

• Environmental Conditions: Fluctuations in temperature, humidity, or light can affect both the insect's physiology and the stability of the compound.[16] Solution: Maintain strict control over environmental conditions in your incubation chambers.

• Procedural Errors: Inconsistent preparation of solutions, application of the compound, or assessment of endpoints can lead to variability. Solution: Standardize all aspects of your protocol and ensure all technicians are following the same procedure. Double-check calculations for dilutions.[17]

Q10: The compound does not seem to have any effect, even at high concentrations. Why might this be?

• Inappropriate Life Stage: The targeted life stage may not be sensitive to JHAs. Solution: Test different life stages, particularly late instars and early pupae.

• Compound Degradation: The compound may have degraded due to improper storage or exposure to light or heat. Solution: Check the storage conditions and expiration date of the compound. Prepare fresh solutions for each experiment.[17]

• Insect Resistance: The insect population may have pre-existing resistance to this class of compounds. Solution: Test a known susceptible population if available. Consider metabolic resistance mechanisms.

• Poor Bioavailability: In diet-incorporation assays, the insect may not be consuming the diet. In topical applications, the compound may not be penetrating the cuticle effectively. Solution: Observe feeding behavior. For topical applications, consider using a different solvent or adding a surfactant to improve cuticular penetration.

References

• Microbe Investigations. (2024). What are the Factors that Influence the Effectiveness of Insecticides? Retrieved from [Link]

• Burgess, E. R., IV, & Liu, N. (2023). Assays to Measure Insecticide Toxicity and Insecticide Resistance in Mosquitoes. Cold Spring Harbor Protocols, 2023(3).

• USDA NIFA. Insecticide Resistance: Causes and Action Mode of Action (MOA) Initiative. Retrieved from [Link]

• Redi National Pest Eliminators. (2025). What factors affect the efficacy of bed bug chemical treatments? Retrieved from [Link]

• Graham-Bryce, I. J. (1971). Some factors affecting the distribution and rate of action of insecticides.

• Wikipedia. (n.d.). Juvenile hormone. Retrieved from [Link]

• Goodman, W. G., & Granger, N. A. (2005). The juvenile hormones. In Comprehensive molecular insect science (Vol. 3, pp. 319-408). Elsevier.
• Parthasarathy, R., & Palli, S. R. (2011). Stage-specific action of juvenile hormone analogs. Journal of Insect Physiology, 57(7), 855-863.
• Kumar, S., & Singh, A. (2017). Laboratory bioassay methods to assess the insecticide toxicity against insect pests-A review. Journal of Entomology and Zoology Studies, 5(3), 16-21.
• AgriSustain. (2025). Bioassays Methods for Evaluating Insecticide Toxicity: Principles, Methods, and Considerations.
• Litsey, V., et al. (2024). Developmental exposure to hormone-mimicking insect growth disruptors alters expression of endocrine-related genes in worker honey bee (Hymenoptera: Apidae) brains and hypopharyngeal glands. Journal of Insect Science, 24(1), 1-11.
• JoVE. (2022). Topical Application Bioassay to Quantify Insecticide Toxicity for Mosquitoes and Fruit Flies. Journal of Visualized Experiments, (179), e63391.
• Abd El-Aziz, S. E., & El-Sayed, Y. A. (2018). Effects of Juvenile Hormone Mimic on Growth, Morphogenesis and Morphology of Hemocytes of the black cutworm, Agrotis ipsilon Larvae (Lepidoptera: Noctuidae). Journal of the Egyptian Society of Parasitology, 48(3), 662-669.

• protocols.io. (2018). Topical Application of Insecticidal Active Ingredients. Retrieved from [Link]

• Finney, D. J. (1952). Probit Analysis. Cambridge University Press.
• Hilaris Publisher. (2024). A Prospective Path for Innovative Insect Growth Regulators. Journal of Drug Designing and Discovery, 10(1), 1-2.
• Zhang, Y., et al. (2024). A Potential Multitarget Insect Growth Regulator Candidate: Design, Synthesis, and Biological Activity of Novel Acetamido Derivatives Containing Hexacyclic Pyrazole Carboxamides. Journal of Agricultural and Food Chemistry, 72(17), 7486-7498.

• BioAssay Systems. (n.d.). Troubleshooting. Retrieved from [Link]

• Jindra, M., & Bittova, L. (2019). The juvenile hormone receptor as a target of juvenoid “insect growth regulators”. Archives of Insect Biochemistry and Physiology, 102(1), e21591.
• Rivera-Perez, C., Nouzova, M., & Noriega, F. G. (2012). A quantitative assay for the juvenile hormones and their precursors using fluorescent tags. PLoS One, 7(8), e43354.
• Lozano, J., & Belles, X. (2020). Approaches and Tools to Study the Roles of Juvenile Hormones in Controlling Insect Biology. Insects, 11(12), 868.
• Harshman, L. G., et al. (2010). Bioassays of Compounds with Potential Juvenoid Activity on Drosophila melanogaster: Juvenile Hormone III, Bisepoxide Juvenile Hormone III and Methyl Farnesoates. Journal of Insect Physiology, 56(6), 630-636.

• ResearchGate. (2023). Bioassay Techniques in Entomological Research. Retrieved from [Link]

• El-Sabbagh, A. M., et al. (2022). Design, Synthesis, and Toxicological Activities of Novel Insect Growth Regulators as Insecticidal Agents against Spodoptera littoralis (Boisd.). ACS Omega, 7(51), 48113-48123.

• Innovation to Impact. (n.d.). SOP: Insect Growth Regulator Larvicides. Retrieved from [Link]

• Wong, C., et al. (2012). Optimizing Novel-Novel Dose Combinations via Simultaneous Exposure-Toxicity & Exposure-Efficacy Modeling. Clinical Cancer Research, 18(14), 3846-3855.
• Mondal, K., & Parween, S. (2021). Juvenile hormone: Production, regulation, current application in vector control and its future applications. Journal of Entomology and Zoology Studies, 9(4), 1-8.
• Li, Y., et al. (2021). Epoxidation of juvenile hormone was a key innovation improving insect reproductive fitness. Proceedings of the National Academy of Sciences, 118(10), e2023924118.
• Ismaeil, A. M., et al. (2015). Effects of juvenile hormone (JH) analog insecticides on larval development and JH esterase activity in two spodopterans. Pesticide Biochemistry and Physiology, 125, 1-9.
• Wen, D., et al. (2020). Juvenile Hormone Studies in Drosophila melanogaster. Frontiers in Physiology, 11, 590.

• PubChem. (n.d.). Methyl 8-[3-[(3-pentyloxiran-2-yl)methyl]oxiran-2-yl]octanoate. Retrieved from [Link]

• Ismaeil, A. M., et al. (2015). Effects of juvenile hormone (JH) analog insecticides on larval development and JH esterase activity in two spodopterans. Pesticide Biochemistry and Physiology, 125, 1-9.
• Griepink, F. C., et al. (1996). (3E,8Z,11Z)-3,8,11-tetradecatrienyl acetate, major sex pheromone component of the tomato pest Scrobipalpuloides absoluta (Lepidoptera: Gelechiidae). Bioorganic & Medicinal Chemistry, 4(3), 305-314.
• Guss, P. L., et al. (1985). Response of northern corn rootworm, Diabrotica barberi Smith and Lawrence, to stereoisomers of 8-methyl-2-decyl propanoate. Journal of Chemical Ecology, 11(1), 21-26.

• PubChem. (n.d.). 3-((8Z,11Z)-pentadeca-8,11,14-trien-1-yl)catechol. Retrieved from [Link]

• University of Hertfordshire. (n.d.). 8-methyl-2-decanol propionate. Retrieved from [Link]

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Technical Support Center: Troubleshooting Unexpected Morphological Changes in Insects Treated with Juvenile Hormone Analogues (JHAs)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Juvenile Hormone Analogues (JHAs). This guide is designed to provide in-depth troubleshooting assistance for unexpected morphological changes observed in insects during experimental trials. Drawing from established scientific principles and extensive field experience, this resource aims to help you diagnose and resolve common issues encountered in your research.

Section 1: Foundational Knowledge - Understanding JHA's Mechanism of Action

Before delving into troubleshooting, it is crucial to have a firm grasp of how Juvenile Hormone (JH) and its synthetic analogues (JHAs) function. JH is a critical hormone in insects that regulates development, metamorphosis, and reproduction.[1][2][3] JHAs are synthetic compounds that mimic the action of natural JH, and their application can lead to disruptions in these processes, making them effective as insect growth regulators.[4][5][6]

The primary role of JH is to maintain the juvenile or larval state.[1][7] During larval development, high titers of JH ensure that with each molt, the insect progresses to the next larval instar. A drop in the JH titer is a prerequisite for the initiation of metamorphosis, allowing the insect to transition to the pupal and then adult stage.[7] JHAs disrupt this delicate hormonal balance. When applied at inappropriate times, they can prevent the decline in JH signaling that is necessary for metamorphosis, leading to a range of developmental abnormalities.[4]

The molecular action of JH is mediated by a receptor protein called Methoprene-tolerant (Met).[3][8] When JH or a JHA binds to Met, the receptor forms a complex with another protein, which then binds to specific DNA sequences to regulate the expression of genes involved in maintaining the larval state.[5][9]

It is also important to recognize the intricate interplay between JH and another key insect hormone, ecdysone.[10][11] Ecdysone is responsible for initiating molting. The developmental outcome of a molt—whether it leads to another larval instar, a pupa, or an adult—is determined by the hormonal context, specifically the presence or absence of JH.[7][11] High JH levels during an ecdysone pulse lead to a larval molt, while low or absent JH levels allow ecdysone to trigger metamorphosis.[7][12] Disruptions in this cross-talk by exogenous JHA application are often the root cause of observed morphological anomalies.[10][12][13]

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding unexpected outcomes in JHA experiments.

Q1: Why are my insects molting into supernumerary (extra) larval instars instead of pupating?

A1: The appearance of supernumerary larval instars is a classic effect of JHA treatment, particularly in lepidopteran insects.[14] This occurs when the JHA is applied to early last instar larvae, artificially maintaining a high JH titer. This high level of JH signaling overrides the natural decline that would normally permit pupation, thus inducing an additional larval molt.[14][15] The timing of JHA application is critical; treatment during the final instar stage often results in abnormal pupation rather than extra larval molts.[14][16]

Q2: I'm observing mosaic insects with both larval and pupal characteristics. What is causing this?

A2: The development of larval-pupal intermediates, or mosaics, is a common outcome when JHAs are applied during the late final instar stage.[14][16] At this point, some tissues may have already been committed to pupal development due to the natural decline in JH, while other tissues are still sensitive to the JHA. This asynchronous development results in an insect that expresses a mixture of larval and pupal features.

Q3: My JHA-treated insects are dying during the pupal stage. Why is this happening?

A3: Pupal mortality is a frequent consequence of JHA treatment, especially in some insect orders like Diptera (e.g., mosquitoes).[14][16] Even if the JHA does not completely block the larval-pupal transition, it can interfere with the intricate processes of metamorphosis within the pupal case. This can lead to defects in the development of adult structures, ultimately resulting in the death of the pupa.[17] For instance, studies on the red flour beetle have shown that JHA application late in the final instar does not prevent pupation but leads to pupal death.[15]

Q4: Why am I seeing deformed wings or other appendages in the emerging adults?

A4: Wing deformities and other appendage malformations are known side effects of JHA application.[4][18] These abnormalities can arise from the disruption of the precise hormonal signaling required for the proper development and eversion of imaginal discs—the structures in larvae that give rise to adult appendages like wings, legs, and antennae. Even sublethal doses of a JHA can interfere with these developmental processes, leading to adults with twisted, crumpled, or otherwise malformed wings.[18]

Q5: I'm not seeing any effect from the JHA treatment. What could be the reason?

A5: A lack of response to JHA treatment can be attributed to several factors:

• Insecticide Resistance: The insect population may have developed resistance to the specific JHA being used. Resistance can occur through several mechanisms, including mutations in the target site (the JH receptor, Met) or increased metabolic detoxification of the JHA by enzymes like esterases or cytochrome P450s.[19][20][21][22]

• Incorrect Timing of Application: The effectiveness of JHAs is highly dependent on the developmental stage of the insect.[14][16][17] Application outside the sensitive window may result in little to no observable effect.

• Inappropriate Dosage: The dose of the JHA may be too low to elicit a response. It is crucial to perform dose-response studies to determine the optimal concentration for the target species.

• Compound Stability and Delivery: The JHA may be degrading under the experimental conditions, or the chosen solvent and application method may not be effectively delivering the compound to the insect.

Section 3: Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving specific issues encountered during JHA experiments.

Issue 1: High Variability in Morphological Outcomes

Symptoms: Within the same treatment group, you observe a wide range of phenotypes, from apparently normal development to severe deformities and mortality.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Asynchronous Development of Cohort	If the insects in your experimental group are not at the exact same developmental stage, their sensitivity to the JHA will vary.	1. Synchronize Larval Development: Rear a large cohort of insects and select individuals that have molted within a narrow time window (e.g., 2-4 hours) for your experiments. 2. Precise Staging: Use morphological markers or time from the last ecdysis to accurately stage the insects before treatment.
Inconsistent JHA Application	Uneven application of the JHA can lead to some individuals receiving a higher effective dose than others.	1. Standardize Application Method: For topical applications, use a calibrated microapplicator. For dietary administration, ensure the JHA is thoroughly and evenly mixed into the diet. 2. Solvent and Carrier Optimization: The solvent or carrier used to deliver the JHA can affect its uptake.[23] Test different solvents (e.g., acetone, ethanol) and carriers to find the one that provides the most consistent results.
Genetic Variability in the Insect Population	A genetically diverse population may have varying levels of susceptibility to the JHA.	1. Use an Inbred Strain: If possible, use an inbred or isogenic strain of the insect to minimize genetic variation. 2. Increase Sample Size: A larger sample size can help to account for natural variation within the population.

Issue 2: Unexpected Lack of Efficacy or Apparent Resistance

Symptoms: The JHA treatment is producing a much weaker effect than expected, or no effect at all, even at high concentrations.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Metabolic Resistance	The insects may be rapidly metabolizing and detoxifying the JHA.[20][21][22]	1. Synergist Bioassays: Conduct bioassays with the JHA in combination with synergists that inhibit detoxifying enzymes. For example, piperonyl butoxide (PBO) inhibits cytochrome P450s, and S,S,S-tributyl phosphorotrithioate (DEF) inhibits esterases. A significant increase in JHA efficacy in the presence of a synergist points to metabolic resistance. 2. Biochemical Assays: Measure the activity of detoxifying enzymes (e.g., esterases, glutathione S-transferases, cytochrome P450s) in treated and untreated insects.
Target-Site Resistance	Mutations in the JHA receptor (Met) can prevent the JHA from binding and eliciting a response.[19][20]	1. Sequence the Met Gene: Extract DNA from the insect population and sequence the Met gene. Compare the sequence to that of a known susceptible population to identify potential resistance-conferring mutations. 2. Use a Different JHA: Some JHAs have different chemical structures and may be effective against populations that are resistant to another JHA.
Poor Compound Penetration	The insect's cuticle may be preventing the JHA from being absorbed effectively.	1. Test Different Application Methods: Compare the efficacy of topical application, dietary administration, and injection to see if the delivery route is a limiting factor. 2. Use Cuticle-Disrupting Agents: In some cases, co-application with a mild cuticle-disrupting agent (use with caution and appropriate controls) can enhance penetration.

Issue 3: Off-Target or Unexplained Morphological Changes

Symptoms: You are observing morphological abnormalities that are not typically associated with JHA treatment, such as changes in pigmentation, sclerotization, or the development of novel structures.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Interaction with Other Hormonal Pathways	JHAs can have complex and sometimes unpredictable interactions with other endocrine pathways, such as the ecdysone signaling pathway.[10][11][12]	1. Gene Expression Analysis: Use qPCR or RNA-seq to examine the expression levels of key genes in the ecdysone and other developmental pathways after JHA treatment. This can reveal if the JHA is having unintended effects on other signaling cascades. 2. Hormone Titer Measurement: If possible, measure the titers of ecdysone and other relevant hormones in JHA-treated insects to see if their levels are being altered.
Compound Impurities or Degradation	The JHA sample may contain impurities, or the compound may be degrading into other molecules with different biological activities.	1. Verify Compound Purity: Use analytical techniques like HPLC or mass spectrometry to confirm the purity of your JHA stock. 2. Check for Degradation: Store the JHA according to the manufacturer's instructions and check for signs of degradation over time. Prepare fresh solutions for each experiment.
Activation of Stress Response Pathways	High concentrations of a JHA or the solvent used for delivery may be inducing a general stress response in the insect, leading to developmental abnormalities.	1. Include Solvent Controls: Always include a control group treated with the solvent alone to distinguish the effects of the JHA from those of the solvent. 2. Test a Range of Doses: A clear dose-response relationship for the observed abnormalities can help to confirm that they are a direct result of the JHA.

Section 4: Experimental Protocols & Visualizations

Protocol 1: Standard JHA Bioassay (Topical Application)

This protocol outlines a basic method for assessing the effects of a JHA on insect development. A bioassay is a procedure that allows a biological process to be quantified and is essential in the development of new compounds.[24]

• Insect Rearing and Synchronization: Rear the target insect species under controlled conditions (temperature, humidity, photoperiod). To ensure a homogenous experimental population, collect newly molted larvae within a 2-4 hour window.

• Preparation of JHA Solutions: Prepare a stock solution of the JHA in a suitable solvent (e.g., acetone). Create a series of serial dilutions to test a range of concentrations.

• Application: Anesthetize the synchronized larvae (e.g., with CO2 or by chilling). Using a calibrated microapplicator, apply a small, precise volume (e.g., 1 µL) of the JHA solution to the dorsal thorax of each larva. Treat a control group with the solvent alone.

• Incubation and Observation: Place the treated larvae individually in containers with food and return them to the rearing conditions. Monitor their development daily, recording the timing of molts, any morphological abnormalities, and mortality.

• Data Analysis: Calculate the percentage of individuals exhibiting specific outcomes (e.g., supernumerary molting, larval-pupal intermediates, pupal mortality, adult deformities) for each concentration. Use probit analysis to determine the EC50 (effective concentration to produce a response in 50% of the population).

Diagrams

Caption: Simplified JHA signaling pathway leading to the maintenance of the larval state.

Caption: A logical workflow for troubleshooting unexpected results in JHA experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 3. Juvenile Hormone Biosynthesis in Insects: What Is New, What Do We Know, and What Questions Remain? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Identification of plant compounds that disrupt the insect juvenile hormone receptor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Juvenile hormone - Wikipedia [en.wikipedia.org]
• 8. sciencedaily.com [sciencedaily.com]
• 9. scienceblog.com [scienceblog.com]
• 10. Interaction of proteins involved in ecdysone and juvenile hormone signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. diva-portal.org [diva-portal.org]
• 12. pnas.org [pnas.org]
• 13. Effects of juvenile hormone on the ecdysone response of Drosophila Kc cells. | Semantic Scholar [semanticscholar.org]
• 14. Stage-specific action of juvenile hormone analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. MOLECULAR ANALYSIS OF JUVENILE HORMONE ANALOG ACTION IN CONTROLLING THE METAMORPHOSIS OF THE RED FLOUR BEETLE, Tribolium castaneum - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Stage-specific action of juvenile hormone analogs [jstage.jst.go.jp]
• 17. uknowledge.uky.edu [uknowledge.uky.edu]
• 18. academic.oup.com [academic.oup.com]
• 19. Mechanisms and Genetic Drivers of Resistance of Insect Pests to Insecticides and Approaches to Its Control - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Mechanism of Insecticide Resistance in Insects/Pests [pjoes.com]
• 21. Frontiers | Insights into insecticide-resistance mechanisms in invasive species: Challenges and control strategies [frontiersin.org]
• 22. pjoes.com [pjoes.com]
• 23. jru-b.com [jru-b.com]
• 24. Bioassays - Toolkit [toolkit.ncats.nih.gov]

Reducing off-target effects of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate in non-target organisms

A Guide for Researchers Studying (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate and Related Novel Compounds

Welcome to the technical support center for researchers investigating the biological effects of novel compounds, with a special focus on molecules like (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. This guide is designed to provide you, our fellow scientists and drug development professionals, with the foundational knowledge and practical troubleshooting strategies to identify, understand, and mitigate off-target effects, ensuring the validity and success of your research.

As Senior Application Scientists, we understand that working with novel molecules presents unique challenges. Unintended interactions can lead to misleading results, toxicity, and costly failures in later stages of development.[1][2] This resource is built on the principles of rigorous scientific validation to help you navigate these complexities with confidence.

Part 1: Foundational Principles - Understanding and Approaching Off-Target Effects

Off-target effects occur when a therapeutic agent interacts with unintended biological molecules, leading to unforeseen physiological responses.[3] For a novel compound like (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, which possesses structural similarities to endogenous signaling lipids, the potential for a broad interaction profile is a critical consideration. A systematic approach to de-risking your compound is paramount.

Below is a logical workflow for the investigation of off-target effects, from initial characterization to in-depth mechanistic studies.

Caption: Workflow for Investigating Off-Target Effects.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and experimental hurdles encountered when working with novel bioactive lipids.

Q1: My compound shows the desired effect in my primary assay, but I'm seeing unexpected toxicity in cell culture. How do I begin to investigate if this is an off-target effect?

A1: This is a classic scenario. The first step is to systematically rule out common confounding factors and then move to broader screening.

• Troubleshooting Steps:

  • Confirm Compound Integrity: Re-verify the purity and stability of your compound stock. Degradants can have their own biological activities.

  • Dose-Response Analysis: Perform a detailed dose-response curve for both your desired efficacy endpoint and the observed toxicity. A significant separation between the effective concentration (EC50) and toxic concentration (TC50) may suggest a therapeutic window, but a close overlap warrants deeper investigation into off-target effects.

  • Control Experiments: Include a structurally similar but inactive analog of your compound if available. If this analog does not produce the toxicity, it strengthens the hypothesis that the effect is mediated by a specific molecular interaction.

  • Initial Off-Target Screening: If the issue persists, consider a broad in vitro safety panel. These commercially available services screen your compound against a wide range of known problematic targets like kinases, G-protein coupled receptors (GPCRs), and ion channels.[4] This can provide rapid initial clues about potential off-target liabilities.

Q2: I have computational predictions of potential off-targets for my molecule. How can I experimentally validate these predictions?

A2: Computational predictions are a valuable starting point but require experimental validation.[5]

• Validation Strategies:

  • Direct Binding Assays: If the predicted off-target is a purified protein (e.g., an enzyme or receptor), you can use techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to measure direct binding affinity.

  • Cellular Target Engagement Assays: The Cellular Thermal Shift Assay (CETSA) is a powerful method to confirm that your compound engages the predicted target within a cellular context.[6] This technique measures the change in thermal stability of a protein when a ligand is bound.

  • Functional Assays: For predicted off-targets with known functions (e.g., a specific kinase), you can use a functional assay to see if your compound modulates its activity. For instance, if your compound is predicted to bind to a kinase, you can perform an in vitro kinase activity assay.

Q3: My compound is a lipid, and I'm concerned about non-specific membrane effects. How can I differentiate these from specific off-target protein interactions?

A3: This is a critical consideration for lipophilic molecules.

• Differentiating Mechanisms:

  • Lipid Bilayer Disruption Assays: Use assays that measure membrane fluidity or integrity, such as Laurdan staining or leakage assays with fluorescently labeled liposomes.

  • Activity in Detergent vs. Proteoliposomes: If your primary target is a membrane protein, compare the compound's activity in the presence of detergents (where the protein is solubilized) versus in proteoliposomes (where it is embedded in a lipid bilayer). A significant change in activity may point to membrane-mediated effects.

  • Chemical Proteomics: Techniques like compound-centric chemical proteomics can help identify specific protein interactors.[7] By immobilizing your compound on a bead and incubating it with cell lysates, you can pull down and identify interacting proteins via mass spectrometry, providing evidence for specific protein binding.

Q4: I'm ready to move into an animal model, but I'm worried about off-target toxicity. What are the best practices for this transition?

A4: The transition to in vivo models requires careful planning to maximize the chances of success and to properly evaluate safety.

• Best Practices:

  • Start with a Simple Model: Organisms like zebrafish are excellent for initial in vivo toxicity screening due to their rapid development and optical transparency, allowing for the assessment of developmental toxicity.[8]

  • Thorough Preclinical Toxicity Assessment in Rodents: In mouse or rat models, conduct a comprehensive evaluation including clinical observations, body weight changes, and analysis of blood and serum for biochemical markers of organ damage.[8]

  • Consider On-Target, Off-Tumor Models: If your compound is intended for a specific tissue (e.g., a tumor), it's valuable to use models where the target is also expressed in normal tissues.[9] This allows for the direct assessment of on-target, off-tumor toxicity, which is a major cause of clinical trial failure.[9][10]

Part 3: Protocols for Off-Target Effect Investigation

The following are condensed protocols for key experimental workflows. Always consult detailed, peer-reviewed methods for full experimental parameters.

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol allows for the confirmation of compound binding to a target protein in a cellular environment.

• Cell Culture and Treatment: Culture your target cells to ~80% confluency. Treat the cells with your compound at various concentrations or a vehicle control for a specified time.

• Harvesting: Harvest the cells, wash with PBS, and resuspend in a suitable buffer.

• Heat Shock: Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis: Lyse the cells by freeze-thawing.

• Centrifugation: Centrifuge to separate the soluble fraction (containing stabilized protein) from the precipitated, denatured protein.

• Analysis: Analyze the soluble fraction by Western blot or other protein detection methods to quantify the amount of the target protein that remained soluble at each temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Caption: CETSA Experimental Workflow.

Protocol 2: In Vitro Cytotoxicity Assay (LDH Release)

This assay quantifies plasma membrane damage by measuring the release of lactate dehydrogenase (LDH).

• Cell Plating: Plate cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of your compound. Include a vehicle control and a positive control for maximum LDH release (e.g., a lysis buffer).

• Incubation: Incubate for a period relevant to your experimental question (e.g., 24, 48, or 72 hours).

• Sample Collection: Carefully collect the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing the necessary substrates for the LDH enzyme.

• Measurement: Measure the absorbance at the appropriate wavelength.

• Calculation: Calculate the percentage of cytotoxicity relative to the positive control.

Table 1: Sample Cytotoxicity Data

Compound Concentration (µM)	% Cytotoxicity (Mean ± SD)
0.1	2.1 ± 0.5
1	4.5 ± 1.2
10	15.8 ± 2.3
50	48.9 ± 4.1
100	85.3 ± 5.6

By employing a systematic and multi-faceted approach, you can confidently characterize the biological activity of novel compounds like (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, paving the way for more robust and translatable scientific discoveries.

References

• 1. sygnaturediscovery.com [sygnaturediscovery.com]
• 2. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 3. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 4. reactionbiology.com [reactionbiology.com]
• 5. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lifesciences.danaher.com [lifesciences.danaher.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Evaluation of in vivo toxicity of biological nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. JCI Insight - A rational mouse model to detect on-target, off-tumor CAR T cell toxicity [insight.jci.org]
• 10. blog.crownbio.com [blog.crownbio.com]

Technical Support Center: Enhancing Field Stability of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

Introduction: (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a complex long-chain fatty acid ester with significant potential in agriculture as a semiochemical, likely for insect pest management through strategies like mating disruption. Its efficacy in field tri[1][2]als is critically dependent on its chemical stability. The molecule's structure, featuring a skipped diene system, an epoxide ring, and a methyl ester group, presents multiple vulnerabilities to environmental factors such as UV radiation, heat, oxygen, and moisture. This guide provides resea[3]rchers, scientists, and drug development professionals with a comprehensive technical resource, including troubleshooting FAQs and detailed protocols, to understand and mitigate the degradation of this compound, thereby ensuring successful and reproducible field trial outcomes.

Part 1: Understanding the Primary Degradation Pathways

The stability of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is challenged by three primary degradation mechanisms. A thorough understanding of these pathways is the first step toward developing effective stabilization strategies.

• Oxidative Degradation: The skipped diene system (-CH=CH-CH2-CH=CH-) is highly susceptible to oxidation. This process, often initiated by heat, light, or trace metals, proceeds via a free-radical chain reaction, forming hydroperoxides as primary oxidation products. These initial products ar[4][5]e unstable and can decompose into a variety of secondary products, including aldehydes and ketones, which can lead to a complete loss of biological activity. The polyunsaturated natur[6]e of the fatty acid chain makes it particularly vulnerable to this type of oxidative damage.

• Hydrolysis: The [7]molecule contains two functional groups susceptible to hydrolysis: the methyl ester and the epoxide ring.

  • Ester Hydrolysis: In the presence of water, particularly under acidic or basic conditions, the methyl ester can hydrolyze to form the corresponding carboxylic acid and methanol.

  • Epoxide Hydrolysis: The strained three-membered epoxide ring is highly reactive and can undergo ring-opening hydrolysis to form a 1,2-diol (vicinal diol). This reaction can be cata[8][9]lyzed by both acids and bases. Environmental moisture, s[10][11]uch as rain or high humidity, is a significant factor in promoting hydrolysis in the field.

• Photodegradation &[12] Isomerization: The energy from ultraviolet (UV) radiation in sunlight can directly impact the molecule.

  • Photo-oxidation: UV light can initiate and accelerate the oxidative degradation of the diene system.

  • **Isomerization:[13] The biologically active (Z,Z) (or cis,cis) configuration of the double bonds can be isomerized to inactive (E,Z), (Z,E), or (E,E) (trans) forms. This occurs because the absorbed UV energy can temporarily break the pi-bond, allowing for rotation around the carbon-carbon single bond before the pi-bond reforms. Conjugated diene systems [14]absorb UV light at longer wavelengths, making them particularly sensitive.

Caption: Primary degradation pathways for the active compound.

Part 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during field trials in a question-and-answer format, providing actionable solutions grounded in scientific principles.

FAQ 1: We're observing a rapid loss of biological efficacy in our field trials. What are the most likely chemical causes and how can we confirm them?

A rapid loss of efficacy is almost certainly due to the chemical degradation of the active compound. The primary suspects are oxidation and photodegradation, which can occur within hours of field application.

Troubleshooting Steps:

• Initial Hypothesis: The most probable causes are rapid oxidation of the diene moiety and/or UV-induced isomerization of the Z,Z double bonds to inactive trans isomers. Hydrolysis is also possible but may be slower depending on environmental moisture.

• Analytical Confirmation: To confirm the degradation pathway, collect samples from the field dispensers at various time points (e.g., 0, 24, 48, 72 hours) and analyze them using appropriate methods.

  • HPLC-UV/DAD: High-Performance Liquid Chromatography with a UV/Diode-Array Detector is an excellent first step. It can quantify the remaining parent compound. The DAD can help identify degradation products; for instance, the formation of conjugated dienes during oxidation results in a characteristic shift in UV absorbance to a longer wavelength (a bathochromic shift).

  • GC-MS: Gas Chromatography-Mass Spectrometry is powerful for identifying volatile and semi-volatile degradation products, such as the aldehydes and ketones formed from secondary oxidation.

  • FTIR Spectrosco[15]py: Fourier Transform Infrared Spectroscopy can track the disappearance of key functional groups, providing evidence of degradation.

• Actionable Plan: [4]Based on the analytical results, you can pinpoint the dominant degradation pathway and select the appropriate stabilization strategy as detailed in the following FAQs.

FAQ 2: How can we effectively protect the compound from oxidative degradation?

Oxidative degradation is a free-radical chain reaction that can be inhibited by adding antioxidants to your formulation. These molecules act by sc[16]avenging the free radicals that propagate the oxidation chain.

Strategy: Incorporate [17]Antioxidants

The choice of antioxidant is critical and depends on its solubility, mechanism, and compatibility with your formulation. Phenolic antioxidants are highly effective radical scavengers.

Antioxidant	Mechanism	Typical Concentration (w/w)	Key Considerations
BHT (Butylated Hydroxytoluene)	Radical Scavenger	0.01 - 0.1%	Highly effective, lipophilic, cost-effective. Widely used.
BHA (Butylated Hydroxyanisole)	Radical Scavenger	0.01 - 0.1%	Similar to BHT, often used in combination for synergistic effects.
α-Tocopherol (Vitamin E)	Radical Scavenger	0.05 - 0.5%	Natural, considered "green." Can be less stable at high temps.
Propyl Gallate	[18]Radical Scavenger, Metal Chelator	0.01 - 0.1%	More polar than BHT/BHA. Can chelate pro-oxidant metals.
Caffeic Acid / Feru[17]lic Acid	Radical Scavenger	0.05 - 0.2%	Natural polyphenols with excellent antioxidant properties.

Protocol 1: Lab-Scal[19]e Formulation with an Antioxidant

• Selection: Choose a lipophilic antioxidant like BHT for an oil-based formulation.

• Preparation: Prepare a stock solution of your active compound in a suitable organic solvent (e.g., hexane or ethyl acetate) at a known concentration (e.g., 10 mg/mL).

• Addition: To this solution, add BHT to a final concentration of 0.05% (w/w) relative to the active compound. For example, for 100 mg of the active compound, add 0.05 mg of BHT.

• Homogenization: Gently vortex or sonicate the mixture until the BHT is completely dissolved.

• Solvent Evaporation: If applying to a dispenser, apply the solution and allow the solvent to evaporate under a gentle stream of nitrogen, leaving the active compound and antioxidant behind.

• Control Sample: Prepare an identical formulation without the antioxidant to serve as a control in stability studies.

FAQ 3: What are the best strategies to prevent hydrolysis and protect the compound from environmental moisture?

Protecting the molecule from water is crucial for preventing the hydrolysis of both the ester and the highly reactive epoxide ring. The most robust strategy is to create a physical barrier between the compound and the environment using microencapsulation.

Strategy: Microencapsu[20][21]lation

Microencapsulation involves entrapping micro-droplets of the active ingredient within a protective polymer shell. This shell shields the co[22]mpound from moisture, oxygen, and UV light, while also allowing for a controlled, slow release over time, which is ideal for pheromone applications.

Caption: General workflow for microencapsulation.

Considerations for Microencapsulation:

• Polymer Choice: Common shell materials include polyurea, polyurethane, and gelatin-acacia. The choice depends on the desired release rate and environmental biodegradability.

• Particle Size: The size of the microcapsules (typically 10-100 µm) affects the release profile. Smaller particles have a larger surface area-to-volume ratio, leading to faster release.

• Loading Capacity: The amount of active ingredient that can be successfully encapsulated.

Developing a microencapsulation formulation often requires specialized expertise. Collaborating with a company specializing in controlled-release technologies is highly recommended.

FAQ 4: How can we[22] minimize degradation caused by sunlight (UV radiation)?

UV radiation is a major threat, causing both photo-oxidation and isomerization. Adding UV protectants to the formulation can significantly enhance stability. These compounds work by e[23]ither absorbing harmful UV rays or scattering them.

Strategy: Incorporate [24]UV Protectants

UV protectants should be co-formulated with antioxidants for comprehensive protection.

UV Protectant Class	Mechanism	Examples	Key Considerations
UV Absorbers	Absorb UV energy and dissipate it as harmless heat.	Benzophenones, Benzotriazoles	Must be soluble in the formulation. Specific types absorb different UV ranges (UVA/UVB).
Light Scatterers [25]	Inorganic particles that physically block/scatter UV radiation.	Titanium Dioxide (TiO₂), Zinc Oxide (ZnO)	Highly effective but can make formulations opaque. Best for solid dispensers or microcapsule walls.
Hindered Amine Light Stabilizers (HALS)	Act as radical scavengers, specifically for radicals formed by UV exposure.	Tinuvin series	Very effective at low concentrations. Work well in polymer matrices.

Protocol 2: Integrat[26]ing a UV Protectant into a Formulation

• Selection: For an oil-based formulation, select a soluble UV absorber like a benzophenone derivative (e.g., Uvasorb® types).

• Combined Formulatio[26]n: Start with the antioxidant-containing solution from Protocol 1.

• Addition: Add the UV absorber to a final concentration of 1-3% (w/w) relative to the active compound.

• Homogenization: Gently mix until all components are fully dissolved.

• Application: Apply to the dispenser as previously described. The UV absorber will now form a protective shield around the active ingredient.

Part 3: Designing a Robust Stability Study

To validate your stabilized formulation, a well-designed stability study is essential. This involves subjecting the formulation to controlled stress conditions and analyzing the active ingredient's concentration over time.

Protocol 3: Accelerated Stability Study Design

• Prepare Samples: Prepare three batches of your formulation:

  • Control: Active ingredient only.

  • Formulation A: Active + Antioxidant.

  • Formulation B: Active + Antioxidant + UV Protectant.

  • Apply each to the intended field dispenser (e.g., rubber septa, polymer matrix).

• Define Conditions: Use a stability chamber with controlled temperature, humidity, and light.

  • Accelerated Conditions: 40°C, 75% Relative Humidity, with a 12h/12h UV light/dark cycle. These conditions accelerate degradation to predict long-term stability.

• Set Time Points: Define sampling intervals. For an accelerated study, this might be: 0, 1, 3, 7, 14, and 28 days.

• Sampling & Analysis:

  • At each time point, remove three replicate dispensers from each batch.

  • Extract the remaining active compound using a suitable solvent (e.g., hexane).

  • Quantify the concentration of the parent compound using a validated HPLC-UV method.

• Data Analysis:

  • Plot the percentage of the remaining active compound versus time for each formulation.

  • Compare the degradation rates. A successful formulation will show a significantly slower rate of degradation compared to the control.

Caption: Workflow for an accelerated stability study.

References

• Ahn, D. U., et al. (2021). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Antioxidants, 10(10), 1587. Available from: [Link]

• Chemistry LibreTexts. (2024). 18.6: Reactions of Epoxides - Ring-opening. Available from: [Link]

• Flores-Cespedes, F., et al. (2023). Alginate-Bentonite-Based Hydrogels Designed to Obtain Controlled-Release Formulations of Dodecyl Acetate. Polymers, 15(9), 2185. Available from: [Link]

• Guillén, M. D., & Cabo, N. (2002). Analytical evaluation of polyunsaturated fatty acids degradation during thermal oxidation of edible oils by Fourier transform infrared spectroscopy. Journal of the American Oil Chemists' Society, 79(4), 337-342. Available from: [Link]

• Halo. (n.d.). UV protection compounds for agrochemical formulations. Available from: [Link]

• Hellmann, C., et al. (2023). Design of Polymer Carriers for Optimized Pheromone Release in Sustainable Insect Control Strategies. Advanced Sustainable Systems, 7(12), 2300409. Available from: [Link]

• Masuda, M. (2012). Microencapsulation of Pesticides for Controlling Release from Coatings. KTH Royal Institute of Technology. Available from: [Link]

• Muskat, M., & Patel, A. V. (2022). Innovations in semiochemical formulations. Entomologia Generalis, 42(2), 231-249. Available from: [Link]

• SAS Nanotechnologies. (n.d.). Slow-Release Pheromone Microcapsules. Available from: [Link]

• Shahidi, F., & Zhong, Y. (2010). The supramolecular chemistry of lipid oxidation and antioxidation in bulk oils. Food & Function, 1(1), 33-45. Available from: [Link]

• Wagner, G. J., et al. (2014). The Role of Long Chain Fatty Acids and Their Epoxide Metabolites in Nociceptive Signaling. Prostaglandins & Other Lipid Mediators, 113-115, 2-12. Available from: [Link]

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Technical Support Center: Addressing Variability in Experimental Results with Juvenile Hormone Analogs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with juvenile hormone analogs (JHAs). This guide is designed to provide you with in-depth troubleshooting advice and practical protocols to help you navigate the complexities of JHA experimentation and achieve more consistent and reproducible results.

Introduction: The Challenge of Variability with Juvenile Hormone Analogs

Juvenile hormone analogs are powerful tools for studying insect endocrinology and for developing novel pest control strategies.[1][2][3] However, their efficacy can be influenced by a multitude of factors, leading to frustrating variability in experimental outcomes. This guide provides a structured approach to understanding and mitigating these sources of variability, drawing on established scientific principles and field-proven insights.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and issues encountered during JHA experiments in a direct question-and-answer format.

Basic Concepts and Preparation

Q1: What are juvenile hormone analogs (JHAs) and how do they work?

A1: Juvenile hormone analogs are synthetic compounds that mimic the action of the natural juvenile hormone (JH) in insects.[4][5] JH is a crucial regulator of insect development, primarily by preventing metamorphosis during larval stages.[4] JHAs act as agonists of the JH receptor, which is a complex of the proteins Methoprene-tolerant (Met) and Taiman (Tai).[6] By applying JHAs at specific times when the endogenous JH levels are naturally low, you can disrupt the normal course of metamorphosis, leading to developmental abnormalities or death.[1][7]

Q2: Which JHA should I choose for my experiments (e.g., methoprene, pyriproxyfen, fenoxycarb)?

A2: The choice of JHA depends on your target insect species and experimental goals.

• Methoprene: Widely used, particularly for the control of mosquito larvae.[1] It is, however, susceptible to degradation by sunlight.[4][8]

• Pyriproxyfen and Fenoxycarb: These are more stable aromatic compounds, often showing higher potency and longer residual activity.[8][9] Pyriproxyfen is a potent inhibitor of embryogenesis and adult formation.[9] Fenoxycarb has been shown to be highly toxic to some lepidopteran species.[5]

Q3: What is the best solvent to use for dissolving my JHA?

A3: Most JHAs are lipophilic and insoluble in aqueous solutions.[10]

• Acetone and Cyclohexane: These are common choices for topical applications due to their volatility, which allows the solvent to evaporate quickly, leaving the JHA on the insect's cuticle.[1][7]

• Ethanol, DMSO, and Dimethylformamide (DMF): These are suitable for preparing stock solutions. For example, Juvenile Hormone III is soluble in these solvents at approximately 12, 10, and 14 mg/ml, respectively.[11] When preparing aqueous dilutions from these stocks, it is crucial to first dissolve the JHA in a solvent like DMF and then dilute with the aqueous buffer to prevent precipitation.[11] It is not recommended to store aqueous solutions for more than a day.[11]

Q4: My JHA solution appears cloudy or has precipitated. What should I do?

A4: This indicates that the JHA has come out of solution, which can happen if the solubility limit is exceeded or if an aqueous solution was not prepared correctly.

• Troubleshooting:

  • Ensure you are using an appropriate solvent and have not exceeded the solubility limit (see Table 1).

  • If preparing an aqueous solution, make sure to first dissolve the JHA in a water-miscible organic solvent like DMF before adding the aqueous buffer.[11]

  • Gentle warming and vortexing may help redissolve the compound, but be cautious as heat can degrade some JHAs.

Experimental Design and Application

Q5: What is the most critical factor for achieving consistent results with JHAs?

A5: The timing of application in relation to the insect's developmental stage is paramount.[1][12] The sensitivity of an insect to a JHA varies significantly throughout its life stages.[1] For example, in many lepidopteran insects, application to early last instars may induce the formation of supernumerary larvae, while application later in the final instar can result in abnormal pupation or the formation of larval-pupal intermediates.[1]

Q6: I'm not seeing any effect, even at high concentrations. What could be the problem?

A6: This is a common issue with several potential causes.

• Troubleshooting Decision Tree:

  Caption: Troubleshooting workflow for lack of JHA effect.

Q7: All the insects in my control group are dying. What's wrong?

A7: High control mortality invalidates an experiment. The cause is usually related to the experimental procedure or the health of the insects.

• Potential Causes & Solutions:

  • Solvent Toxicity: Ensure the solvent used (e.g., acetone) is of high purity and the volume applied is not toxic to the insects. Always run a solvent-only control.

  • Insect Health: Use healthy, unstressed insects. Hold newly acquired insects for 24 hours to acclimate and remove any injured individuals.[13]

  • Environmental Stress: Maintain optimal temperature and humidity for the species.

  • Handling Stress: Handle insects carefully to avoid injury.

Interpreting Results

Q8: I'm seeing different phenotypes (e.g., supernumerary larvae, larval-pupal intermediates, malformed pupae). What do these different outcomes mean?

A8: The observed phenotype is a direct consequence of the timing of JHA application relative to the hormonal state of the insect.

• Supernumerary Larvae: This typically occurs when the JHA is applied early in the final larval instar, before the insect is committed to pupation. The JHA maintains the "status quo," leading to an extra larval molt.[7]

• Larval-Pupal Intermediates/Malformed Pupae: These phenotypes often result from JHA application after the commitment to pupation has occurred. The JHA interferes with the metamorphic processes already underway, leading to a mosaic of larval and pupal tissues.[1][12]

• Pupal Lethality: In some insects, like certain mosquito species, JHA treatment during the larval stage does not prevent pupation but leads to death during the pupal stage.[1][12]

Q9: How do I properly quantify the effect of a JHA?

A9: A dose-response bioassay is the standard method. This involves exposing groups of insects to a range of JHA concentrations and measuring the response (e.g., mortality, failure to emerge as an adult).[14] The data are then used to calculate metrics like:

• LC50 (Lethal Concentration 50): The concentration that causes 50% mortality.[14]

• ED50 (Effective Dose 50): The dose that produces a specific non-lethal effect in 50% of the population (e.g., inhibition of adult emergence).

Part 2: Key Experimental Protocols

These protocols provide a starting point for common JHA application methods. Always optimize these for your specific insect species and experimental setup.

Protocol: Topical Application of JHAs

This method is precise and widely used for determining the dose-response relationship.

• Preparation of Stock and Dilution Series:

  • Prepare a high-concentration stock solution of the JHA in a suitable solvent (e.g., acetone). For example, weigh 10 mg of JHA and dissolve it in 1 ml of acetone to get a 10 µg/µl stock.

  • Perform serial dilutions from the stock solution to create a range of concentrations to be tested.[14]

• Insect Preparation:

  • Select insects of a uniform age and developmental stage.

  • Immobilize the insects by chilling them on a cold plate or using gentle CO2 anesthesia.

• Application:

  • Use a calibrated microapplicator to apply a precise volume (typically 0.5-1 µl) of the JHA solution to a specific location on the insect's body, usually the dorsal thorax or abdomen.[7][15]

  • For the control group, apply the same volume of solvent only.[7]

• Post-Application Care and Observation:

  • Place the treated insects in individual containers with food and water, under controlled environmental conditions.

  • Observe the insects daily and record developmental changes, mortality, and any morphological abnormalities.[15]

Protocol: Dietary Exposure to JHAs

This method mimics a more natural route of exposure for some insects.

• Preparation of Treated Diet:

  • Dissolve the JHA in a small amount of a volatile solvent like acetone.[7]

  • Add the JHA solution to the insect diet and mix thoroughly to ensure a uniform concentration.

  • Allow the solvent to evaporate completely before presenting the diet to the insects.

• Experimental Setup:

  • Provide the treated diet to a known number of insects of a specific developmental stage.

  • The control group should receive a diet treated with the solvent only.[16]

• Observation and Data Collection:

  • Replenish the diet as needed.

  • Monitor the insects for mortality, developmental delays, and morphological defects at regular intervals.

Part 3: Data for Reproducibility

The following tables provide key data to aid in experimental design and troubleshooting.

Table 1: Physicochemical Properties of Common Juvenile Hormone Analogs

JHA	Chemical Class	Solubility	Stability
Methoprene	Terpenoid	Soluble in organic solvents; low water solubility.	Less stable, especially in sunlight.[4][8]
Pyriproxyfen	Pyridine-based	Low water solubility.[9]	Photostable; breaks down in soil and water over time, accelerated by light and temperature.[9][17]
Fenoxycarb	Carbamate	Low water solubility.	Adsorbs to soil; broken down by microbes and water; rapid breakdown in water exposed to sunlight.[17]
Hydroprene	Terpenoid	Soluble in organic solvents.	Data less available, but generally considered more stable than natural JH.

Table 2: Factors Influencing Variability in JHA Experiments

Factor	Source of Variability	Mitigation Strategy
Compound	Degradation due to light, temperature, or hydrolysis.[9][17] Precipitation from solution.[11]	Prepare fresh solutions. Store stocks at -20°C in the dark.[11] Use appropriate solvents.
Application	Inconsistent timing, dose, or application method.[1][12]	Standardize protocols. Use calibrated equipment. Apply to insects of a precise developmental stage.
Biological	Variation in age, sex, and genetic background of insects.[18] Insecticide resistance.[19]	Use a synchronized cohort of insects from a single strain. Screen for resistance if suspected.
Environmental	Fluctuations in temperature and humidity.[20]	Maintain stable and controlled environmental conditions throughout the experiment.

Part 4: Understanding the Mechanism of Action

A clear understanding of the JHA signaling pathway is essential for interpreting experimental results.

JHAs act by binding to the juvenile hormone receptor, a heterodimer of the proteins Met and Tai. This complex then binds to specific DNA sequences called JH response elements (JHREs), modulating the transcription of target genes, such as Krüppel-homolog 1 (Kr-h1), which in turn mediates the prevention of metamorphosis.

Caption: Simplified diagram of the JHA signaling pathway.

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• Kamita, S. G., et al. (2011). Juvenile Hormone (JH) Esterase of the Mosquito Culex quinquefasciatus Is Not a Target of the JH Analog Insecticide Methoprene. PLoS ONE, 6(12), e28392. [Link]

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• Palma, K. G., & Meola, R. W. (1995). Insecticidal effects of the insect growth regulators methoprene and pyriproxyfen on the cat flea (Siphonaptera:Pulicidae). Journal of Medical Entomology, 32(4), 428-432. [Link]

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• 20. Juvenile hormone analog enhances Zika virus infection in Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]

Calibration curve issues in HPLC analysis of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

Answering the user's request.## Technical Support Center: HPLC Analysis of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

Welcome to the technical support guide for the quantitative analysis of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate via High-Performance Liquid Chromatography (HPLC). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to calibration curve development for this specific analyte. The unique structure of this fatty acid methyl ester (FAME), featuring an epoxide ring and isolated cis-double bonds, presents distinct analytical challenges that require careful consideration of methodology and system parameters.

This guide provides in-depth, experience-driven solutions in a direct question-and-answer format, focusing on the causality behind the issues and the logic of the proposed solutions.

Troubleshooting Guide: Calibration Curve Issues

This section addresses the most frequent and challenging problems encountered during the calibration of HPLC methods for this analyte. We will diagnose issues by examining the calibration curve's performance metrics, such as the coefficient of determination (r²), reproducibility (%RSD), and sensitivity.

Question 1: Why is my calibration curve non-linear (r² < 0.995)?

A non-linear response is a common issue, especially when dealing with compounds that lack a strong chromophore. The shape of the curve provides the first clue to the root cause.

Answer:

Non-linearity in the calibration curve for this analyte can typically be traced to three primary sources: detector saturation, analyte degradation, or improper standard preparation. A systematic investigation is required to pinpoint the exact cause.

Diagnostic Workflow:

• Examine the Curve's Shape:

  • Concave Down (Bending towards X-axis): This shape at higher concentrations is a classic sign of detector saturation.[1] The isolated double bonds in your analyte necessitate detection at a low UV wavelength (e.g., 205-210 nm), where detector linearity is limited.[2][3] At high concentrations, the absorbance may exceed the detector's linear dynamic range (typically >1.0 AU).[1]

  • Concave Up (Bending towards Y-axis): This may suggest analyte adsorption at low concentrations or the presence of an interfering impurity in the standards that co-elutes with the analyte.

  • Erratic/Scattered Points: This points towards issues with injection reproducibility, poor standard preparation, or system instability.[4]

• Investigate Potential Causes:

  • Detector Saturation: Check the peak height (in absorbance units, AU) of your highest calibration standard. If it exceeds 1.0 AU, you are likely saturating the detector.

    • Solution: Reduce the concentration range of your calibration curve or decrease the injection volume.[1]

  • Analyte Instability: The epoxide ring in the analyte is susceptible to opening under acidic conditions.[5] If your mobile phase contains an acid modifier (like formic or trifluoroacetic acid) to improve peak shape, it may be degrading the analyte on the column, leading to a loss of signal, particularly with longer run times.

    • Solution: Attempt analysis with a mobile phase at a neutral pH. If an acid is necessary, use the lowest possible concentration. Consider preparing standards in a non-acidic solvent and minimizing their time in the autosampler. The stability of methyl vernoleate (an epoxy FAME) has been shown to be high during oxidation studies, but this does not preclude sensitivity to pH.[6]

  • Improper Standard Preparation: Using a single stock solution to prepare all standards via serial dilution can propagate errors.[7] An error in the initial stock or any subsequent dilution will affect the entire curve. Furthermore, the high lipophilicity of the analyte means it can adsorb to glass or plastic surfaces if not fully dissolved.

    • Solution: Prepare at least two independent sets of standards from separate stock solution weighings to confirm accuracy.[7] Ensure complete dissolution using a compatible organic solvent like acetonitrile or methanol and vortexing/sonication.

graph TD; A[Start: Poor Linearity r² < 0.995] --> B{Examine Curve Shape}; B --> C[Concave Down (Saturation)]; B --> D[Concave Up (Adsorption/Impurity)]; B --> E[Erratic Points (Reproducibility Issue)]; C --> C1{Peak Height > 1.0 AU?}; C1 -->|Yes| C2[Detector Saturation]; C1 -->|No| C3[Consider Analyte Degradation]; C2 --> C4[Solution: Reduce Concentration Range or Injection Volume]; D --> D1{Check Blank Injection}; D1 -->|Impurity Peak Present| D2[Source Impurity in Solvent/Reagents]; D1 -->|Blank is Clean| D3[Analyte Adsorption]; D3 --> D4[Solution: Use Deactivated Vials or Add Modifier]; E --> E1[Go to Reproducibility Troubleshooting (Question 2)]; C3 --> F{Mobile Phase Acidic?}; F --> |Yes| G[Potential Epoxide Degradation]; G --> H[Solution: Use Neutral pH or Reduce Acid Concentration]; F --> |No| I[Check Standard Prep]; I --> J[Review Protocol for Errors];

Troubleshooting workflow for non-linear calibration curves.

Question 2: Why is the reproducibility of my calibration standards poor (%RSD > 2.0%)?

Poor reproducibility of peak areas across replicate injections is a critical issue that undermines the validity of your quantitative results.

Answer:

High relative standard deviation (%RSD) in peak areas points to an unstable analytical system or inconsistent sample introduction. The most common culprits are the autosampler, the pump (flow rate stability), or issues within the column itself.[8][9]

Systematic Troubleshooting Steps:

• Isolate the Injector:

  • Problem: The autosampler may have worn seals, a partially clogged needle, or incorrect needle placement, leading to inconsistent injection volumes.[9] Leaks in the injection valve are also a common source of variability.[9][10]

  • Diagnosis: Perform multiple injections of a single, mid-range standard. Observe the pressure profile during injection; sharp drops or unusual fluctuations can indicate a leak.[10]

  • Solution: Perform routine maintenance on the autosampler, including changing the rotor seal and inspecting the needle. Ensure the sample volume in the vial is sufficient to prevent the aspiration of air.[9]

• Verify Pump Performance:

  • Problem: An unstable flow rate from the pump will cause retention times to shift and peak areas to vary. This can be caused by air bubbles in the mobile phase, leaking check valves, or worn pump seals.[10][11]

  • Diagnosis: Monitor the system backpressure. A fluctuating pressure is a direct indicator of pump problems.[12] Also, check for retention time drift; if retention times are not stable, the flow rate is likely inconsistent.[10]

  • Solution: Ensure the mobile phase is thoroughly degassed.[13] Purge the pump to remove any trapped air bubbles. If pressure remains unstable, service the pump's check valves and seals.

• Assess Column Health:

  • Problem: Over time, the column can become contaminated or the packed bed can degrade, leading to poor peak shape and variable results.[12] Particulate matter from unfiltered standards can clog the column inlet frit.

  • Diagnosis: Poor peak shape (e.g., tailing or fronting) that worsens over time is a sign of column degradation.[14] A gradual increase in system backpressure also suggests a blockage.[14]

  • Solution: Always filter standards and samples before injection. If the column is contaminated, attempt to wash it with a strong solvent (e.g., isopropanol). If performance does not improve, the column may need to be replaced.[12]

Frequently Asked Questions (FAQs)

This section addresses common queries related to method setup and preventative measures to ensure robust and reliable calibration.

Q: How should I prepare my calibration standards for this analysis? A: Proper standard preparation is the foundation of an accurate calibration curve.[4] For (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, you should:

• Use Certified Reference Material: Start with a well-characterized reference standard of known purity.[11]

• Select an Appropriate Solvent: Use HPLC-grade acetonitrile or methanol to dissolve the standard. The analyte must be fully soluble in the diluent.

• Prepare an Independent Stock: Create a primary stock solution by accurately weighing the reference material and dissolving it in a precise volume using a Class A volumetric flask.

• Create Working Standards: Prepare a series of at least 5-6 calibration standards by diluting the stock solution in volumetric flasks.[15] To minimize propagated error, it is best practice to prepare intermediate stocks rather than performing large serial dilutions from the primary stock.[7]

• Bracket Your Samples: The concentration range of your standards should encompass the expected concentration of your unknown samples.[15]

Q: What are the ideal mobile phase and column conditions? A: Given the non-polar nature of the analyte, a reversed-phase method is appropriate.

• Column: A high-quality C18 column (e.g., 150 mm x 4.6 mm, 3.5 or 5 µm particle size) is a good starting point.[16]

• Mobile Phase: An isocratic or gradient elution using acetonitrile and water is common for FAME analysis.[2][17] Acetonitrile is often preferred over methanol for its lower UV cutoff, which is critical when detecting at low wavelengths.[18]

• pH: Maintain a neutral pH (around 6.5-7.5) to protect the acid-sensitive epoxide ring. Avoid acidic modifiers unless absolutely necessary for peak shape, and even then, use minimal concentrations.[5]

• Temperature: Use a column oven set to a stable temperature (e.g., 30-40 °C) to ensure reproducible retention times.[10]

Q: How can I confirm the stability of my analyte during the analysis? A: To check for degradation, inject the lowest concentration standard at the beginning and end of your analytical sequence. A significant decrease (>5-10%) in the peak area at the end of the run suggests the analyte is degrading in the autosampler or on the column over time.

Q: What are the key system suitability criteria for this method? A: Before running your calibration curve, you must confirm your system is performing correctly using System Suitability Testing (SST).[4] Inject a mid-level standard 5-6 times and evaluate the following parameters.

Parameter	Acceptance Criterion	Rationale
Peak Area %RSD	≤ 2.0%	Demonstrates the precision of the injector and flow rate.
Retention Time %RSD	≤ 1.0%	Confirms the stability of the pump and mobile phase composition.
Tailing Factor (Tf)	0.8 – 1.5	Measures peak symmetry, which is crucial for accurate integration.
Theoretical Plates (N)	> 2000	Indicates column efficiency and separation power.

Key Experimental Protocols

Protocol 1: Preparation of Stock and Calibration Standard Solutions

This protocol describes the preparation of an independent set of calibration standards to ensure accuracy and minimize error propagation.

graph G { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fillcolor="#FFFFFF", color="#5F6368", fontcolor="#202124"]; edge [color="#4285F4"];

}

Standard Preparation and Verification Workflow.

Protocol 2: System Suitability Testing (SST)

This procedure must be performed before any sample analysis to qualify the HPLC system.

• Prepare the SST Solution: Use a calibration standard at a concentration in the middle of your expected range (e.g., 25 µg/mL).

• Equilibrate the System: Pump the mobile phase through the entire system, including the column, for at least 30-60 minutes or until the baseline is stable.

• Perform Injections: Make six replicate injections of the SST solution under the final chromatographic conditions.

• Analyze the Data: Using your chromatography data system (CDS), calculate the mean, standard deviation, and %RSD for the peak area and retention time. Calculate the tailing factor and theoretical plates for the last injection.

• Verify Acceptance Criteria: Compare the calculated values against the established acceptance criteria in the table above. If all criteria are met, the system is ready for analysis. If not, troubleshoot the system according to the guide before proceeding.[10]

References

• The Ultimate Guide to Preparing HPLC Standards: Tips for Accurate Results Every Time. (2024). Vertex AI Search.
• Method Linearity. (n.d.).
• How To Make A Calibration Standard For An HPLC. (2022). Sciencing.
• Troubleshooting and Performance Improvement for HPLC. (2024). Aurigene Pharmaceutical Services.
• Best Practices in HPLC Calibration for Biopharmaceutical Research. (n.d.). GL Tec.
• Constructing a Calibration Curve for HPLC: A Key Step in Quantit
• HPLC Troubleshooting Guide. (n.d.). YMC.
• Preparation of Calibration Curves - A Guide to Best Practice. (n.d.).
• HPLC Troubleshooting Guide. (n.d.). MAC-MOD Analytical.
• HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
• Navigating Hurdles in Achieving HPLC Reproducibility. (2024). Technology Networks.
• Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. (2025).
• Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. (2012). SciELO.
• Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. (2019).
• How to choose a mobile phase in HPLC. (2022). Quora.
• Solve Problem of Poor Repeatability of HPLC Columns. (2025). Hawach.
• Measurements on Isolated Double-Bond Systems. Ultraviolet Absorption Spectra of Fatty Acid Esters. (n.d.).
• Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. (2012).
• A study of fatty acid methyl esters with epoxy or alkyne functionalities. (2001). JAOCS.
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! (2025). PharmaCores.
• Stability of epoxy fatty acids under acidic conditions? (2018).

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• 2. scielo.br [scielo.br]
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• 5. researchgate.net [researchgate.net]
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• 7. uknml.com [uknml.com]
• 8. Navigating Hurdles in Achieving HPLC Reproducibility | Technology Networks [technologynetworks.com]
• 9. Solve Problem of Poor Repeatability of HPLC Columns - Hawach [hawachhplccolumn.com]
• 10. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. Best Practices in HPLC Calibration for Biopharmaceutical Research - GL Tec [gl-tec.com]
• 12. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 13. researchgate.net [researchgate.net]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
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• 18. welch-us.com [welch-us.com]

Technical Support Center: Navigating Ambiguous Gene Expression Results Following JHA Treatment

Frequently Asked Questions (FAQs)

Here we address some of the most common questions that arise during the analysis of gene expression data post-JHA treatment.

Q1: Why are my RNA-seq and qPCR results for the same gene contradictory after JHA treatment?

This is a common challenge. Discrepancies can arise from several factors including differences in the sensitivity and specificity of the techniques, the presence of splice variants that are differentially detected, or issues with primer/probe design in your qPCR assay. It is also crucial to ensure that the reference genes used for qPCR normalization are not themselves affected by JHA treatment.

Q2: I'm seeing significant upregulation of a gene that is known to be repressed by Juvenile Hormone. What could be the cause?

This "paradoxical" upregulation can be perplexing. Potential causes include off-target effects of the specific JHA compound used, activation of compensatory signaling pathways, or indirect regulatory effects within the gene network.[1][2] The timing of your sample collection is also critical, as transient or secondary effects can lead to unexpected expression patterns.

Q3: My biological replicates show high variability in gene expression after JHA treatment. How can I troubleshoot this?

High variability can obscure true biological effects. This issue often stems from inconsistent JHA dosage, differences in developmental staging of the organisms, or technical variability in sample processing and library preparation.[3] Careful standardization of your experimental protocol is paramount.

Q4: Can JHA treatment affect the expression of my housekeeping genes?

Yes, it is a possibility. The assumption that housekeeping genes have stable expression under all experimental conditions should always be validated. JHA treatment can induce broad physiological changes that may alter the expression of commonly used reference genes. It is recommended to test a panel of potential reference genes and select those with the most stable expression across your treatment groups.[4]

Troubleshooting Guide: A Deeper Dive into Ambiguous Results

This section provides structured troubleshooting workflows for specific ambiguous scenarios you might encounter.

Scenario 1: Paradoxical Upregulation of a Known JH-Repressed Gene

You've treated your insect model with a JHA and, contrary to established literature, a key developmental gene that should be repressed is showing significant upregulation in your RNA-seq data.

Underlying Causes & Explanations:

• Off-Target Effects: The specific JHA you are using may have a broader binding profile than anticipated, interacting with other receptors or transcription factors.[5] Not all JHAs are created equal, and their effects can be species- or even tissue-specific.[6]

• Indirect Effects & Feedback Loops: The JHA may be acting on an upstream regulator which, in turn, leads to the paradoxical upregulation of your gene of interest. Biological systems are complex, and feedback loops can produce non-intuitive results.

• Temporal Dynamics: The timing of your sample collection is crucial. An initial repression might be followed by a rebound upregulation as the system attempts to restore homeostasis.

Troubleshooting Workflow & Experimental Validation:

• Validate with an Alternative JHA: If possible, repeat the experiment with a structurally different JHA. If the paradoxical effect disappears, it strongly suggests an off-target effect of the initial compound.

• Time-Course Analysis: Conduct a time-course experiment, collecting samples at multiple time points after JHA treatment. This will reveal the dynamic expression profile of your gene of interest and may uncover an initial repression phase.

• Dose-Response Curve: Perform a dose-response experiment to determine if the paradoxical effect is dose-dependent. This can help distinguish between a specific, high-affinity interaction and a non-specific, low-affinity effect.

• Receptor Knockdown Studies: If your model system allows for it, use RNAi to knockdown the known JH receptor, Methoprene-tolerant (Met).[7][8][9] If the paradoxical upregulation persists after Met knockdown, it's a strong indicator of an off-target or Met-independent pathway.

Scenario 2: Poor Correlation Between RNA-Seq and qPCR Data

Your RNA-seq results indicate a significant change in the expression of several target genes, but your qPCR validation experiments fail to reproduce these findings.

Underlying Causes & Explanations:

• qPCR Primer/Probe Issues: Poorly designed primers or probes can lead to inefficient amplification or non-specific product formation, skewing your qPCR results.

• Splice Variant Complexity: RNA-seq can provide a global view of all transcripts from a gene, while qPCR primers may target a specific splice variant. If JHA treatment alters the splicing pattern, this can lead to discrepancies.

Troubleshooting Workflow & Experimental Validation:

Step	Action	Rationale
1	In-Silico Primer/Probe Validation	Use tools like Primer-BLAST to check the specificity of your qPCR primers against the transcriptome of your model organism.
2	Melt Curve Analysis & Gel Electrophoresis	For SYBR Green-based qPCR, analyze the melt curve for a single, sharp peak. Run the PCR product on an agarose gel to confirm a single band of the correct size.
3	Reference Gene Validation	Test a panel of 3-5 candidate reference genes and use algorithms like geNorm or NormFinder to identify the most stable ones for your experimental conditions.
4	Cross-Platform Data Normalization	Ensure that the normalization methods used for your RNA-seq (e.g., TPM, FPKM) and qPCR (e.g., delta-delta Ct) data are appropriate and consistently applied.

Visualizing Key Concepts

To aid in your understanding of the underlying biology and experimental logic, we've provided the following diagrams.

Caption: Canonical JHA Signaling Pathway.[7][8][9][10]

Sources

• 1. Discovery of paradoxical genes: reevaluating the prognostic impact of overexpressed genes in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medium.com [medium.com]
• 4. RNA-seq validation: software for selection of reference and variable candidate genes for RT-qPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Juvenile hormone analogs: detrimental effects on the development of an endoparasitoid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stage-specific action of juvenile hormone analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The juvenile hormone signaling pathway in insect development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scholars.uky.edu [scholars.uky.edu]
• 10. sciencedaily.com [sciencedaily.com]

Reference Data & Comparative Studies

Comparing the efficacy of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate with methoprene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of insect pest management, insect growth regulators (IGRs) represent a class of compounds that offer a more targeted and ecologically considerate approach compared to traditional broad-spectrum insecticides. By disrupting the hormonal regulation of insect development, IGRs can effectively control pest populations while often exhibiting lower toxicity to non-target organisms. Among the most utilized IGRs are the juvenile hormone analogs (JHAs), which mimic the action of endogenous juvenile hormone (JH), a critical regulator of metamorphosis and reproduction in insects.[1][2]

This guide provides an in-depth comparative analysis of two prominent JHAs: Methoprene and Pyriproxyfen . While the initially requested compound, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, is not documented in publicly available scientific literature, this comparison of two widely adopted and extensively studied alternatives will serve as a valuable resource for researchers and professionals in the field. We will delve into their mechanisms of action, comparative efficacy supported by experimental data, toxicological profiles, and the experimental protocols for their evaluation.

Mechanism of Action: Disrupting the Developmental Cascade

Both methoprene and pyriproxyfen function by mimicking the natural juvenile hormone in insects, thereby interfering with their life cycle.[3][4] In immature insects, high levels of JH maintain the larval or nymphal state, preventing metamorphosis into the adult stage. As the insect matures, JH titers naturally decrease, allowing for the transition to the pupal and adult forms.[5]

Methoprene and pyriproxyfen, as JH agonists, artificially maintain high levels of JH activity.[2][6] When present at critical developmental stages, these compounds prevent the successful molting into adulthood, leading to the death of the insect in an immature stage or the emergence of sterile adults.[3][4] This disruption of the reproductive cycle is the cornerstone of their efficacy in population control.

Caption: Mechanism of action of juvenile hormone analogs like methoprene and pyriproxyfen, which disrupt normal insect development.

Comparative Efficacy: A Data-Driven Assessment

The effectiveness of methoprene and pyriproxyfen can vary depending on the target insect species, environmental conditions, and the specific formulation used. Numerous studies have evaluated and compared their efficacy, particularly against public health pests like mosquitoes and fleas.

Mosquito Control

Both methoprene and pyriproxyfen are widely used as larvicides in mosquito control programs.[3] However, studies have indicated that pyriproxyfen often exhibits higher potency and longer residual activity.

A comparative study on five mosquito species revealed that pyriproxyfen, at concentrations of 0.02 and 0.05 ppm, induced almost 100% inhibition of adult emergence for several weeks.[7] In contrast, s-methoprene was less effective at the same concentrations, with its efficacy declining more rapidly over time.[7] For instance, against Aedes aegypti, pyriproxyfen at 0.02 ppm provided nearly complete emergence inhibition for six weeks, while s-methoprene's effectiveness was more variable and diminished more quickly.[7] Another study found the LC50 for pyriproxyfen against Aedes aegypti larvae to be 1.009 ppm, while for methoprene it was 1.34 ppm, indicating higher toxicity for pyriproxyfen.[8]

A meta-analysis of numerous studies provided combined effect "Inhibition of Emergence" (IE50) values, which represent the concentration required to inhibit the emergence of 50% of the adult insects. For Culex pipiens, the IE50 for pyriproxyfen was 0.048 ppb, while for methoprene it was 0.428 ppb, demonstrating a nearly nine-fold higher potency for pyriproxyfen.[9][10] Similarly, for Aedes aegypti, the IE50 values were 0.053 ppb for pyriproxyfen and 0.505 ppb for methoprene.[9]

Target Species	Compound	IE50 (ppb)[9][10]	LC50 (ppm)[8]	Notes
Culex pipiens	Methoprene	0.428	-
Pyriproxyfen	0.048	-	Pyriproxyfen is approximately 9 times more potent.
Aedes aegypti	Methoprene	0.505	1.34
Pyriproxyfen	0.053	1.009	Pyriproxyfen is approximately 9.5 times more potent.
Aedes albopictus	Methoprene	1.818	-
Pyriproxyfen	0.048	-	Pyriproxyfen is significantly more potent.

Flea Control

Methoprene and pyriproxyfen are also key active ingredients in products for controlling cat fleas, Ctenocephalides felis. A study evaluating their residual effectiveness on carpet showed that pyriproxyfen and another JHA, fenoxycarb, provided greater than 80% reduction in adult flea emergence for the entire 7-month duration of the test, while methoprene's efficacy was not as prolonged.[11]

Interestingly, research has also demonstrated a synergistic effect when methoprene and pyriproxyfen are used in combination against cat flea larvae.[12] The LC50 of methoprene and pyriproxyfen alone were 0.39 ppm and 0.19 ppm, respectively.[12] However, a 1:1 combination resulted in an LC50 of 0.06 ppm, indicating a potentiation of their individual activities.[12]

Experimental Protocols: Evaluating Efficacy

The assessment of IGR efficacy typically involves laboratory bioassays that expose target insects to various concentrations of the compound. The World Health Organization (WHO) provides standardized procedures for testing larvicides to ensure comparability of data across different studies.[13]

Larval Immersion Bioassay for Mosquitoes

This method is widely used to determine the concentration of an IGR that inhibits the emergence of adult mosquitoes.[14]

Methodology:

• Preparation of Test Solutions: A stock solution of the IGR (e.g., in ethanol) is prepared and then serially diluted with water to obtain a range of test concentrations.

• Exposure: Late third or early fourth-instar larvae of the target mosquito species are collected. A specific number of larvae (e.g., 20-25) are placed in beakers or cups containing a defined volume of the test solution. A control group is exposed to untreated water.

• Incubation: The larvae are maintained under controlled laboratory conditions (temperature, humidity, and photoperiod) and provided with a food source.

• Observation: The containers are monitored daily to record larval and pupal mortality, and the number of successfully emerged adults.

• Data Analysis: The percentage of emergence inhibition (IE) is calculated for each concentration, corrected for control mortality using Abbott's formula. Probit analysis is then used to determine the IE50 and IE95 values.[14]

Caption: A standardized workflow for conducting a larval immersion bioassay to evaluate the efficacy of insect growth regulators.

Toxicological Profile and Environmental Fate

A significant advantage of JHAs is their generally low toxicity to non-target organisms, particularly mammals.

Methoprene:

• Mammalian Toxicity: Methoprene exhibits very low acute toxicity to mammals.[15][16] The oral LD50 in rats is greater than 34,600 mg/kg.[16] It is not considered to be mutagenic, teratogenic, or carcinogenic.[16][17]

• Environmental Fate: Methoprene degrades rapidly in sunlight and by microorganisms in soil and water.[15] The half-life in soil is approximately 10-14 days.[15]

• Aquatic Toxicity: It is moderately toxic to some fish and highly toxic to some freshwater invertebrates.[15]

Pyriproxyfen:

• Mammalian Toxicity: Pyriproxyfen also has low acute toxicity in mammals.[18][19] At high doses, it can affect the liver in laboratory animals.[19] It is not considered likely to cause cancer in humans.[18]

• Environmental Fate: Pyriproxyfen binds tightly to soil and is not easily dissolved in water, making it unlikely to contaminate groundwater.[18] It has a half-life of 6.8 to 16 days on soil surfaces when exposed to sunlight.[18]

• Aquatic Toxicity: It is moderately to highly toxic to fish, depending on the species.[18] It can also be toxic to the larval stages of some beneficial insects like bees.[18]

Conclusion and Future Perspectives

Both methoprene and pyriproxyfen are highly effective insect growth regulators that offer a valuable alternative to conventional insecticides. The choice between them will depend on the target pest, the application environment, and the desired duration of control. Experimental data consistently demonstrates that pyriproxyfen has a higher potency and longer residual activity against many key insect pests, particularly mosquitoes, when compared to methoprene at similar concentrations.

The synergistic potential of combining these two JHAs, as seen in flea control, opens up new avenues for product formulation and resistance management strategies. As insecticide resistance continues to be a global challenge, the judicious use of IGRs, either in rotation or combination, will be crucial for sustainable pest management programs. Future research should continue to explore the comparative efficacy of these and other novel IGRs against a broader range of pests and in diverse ecological settings to optimize their application and minimize non-target effects.

References

• 1. Stage-specific action of juvenile hormone analogs [jstage.jst.go.jp]
• 2. nbinno.com [nbinno.com]
• 3. Methoprene - Wikipedia [en.wikipedia.org]
• 4. Understanding Pyriproxyfen: A Strategic Insect Growth Regulator [hbjrain.com]
• 5. Juvenile Hormone (JH) Esterase of the Mosquito Culex quinquefasciatus Is Not a Target of the JH Analog Insecticide Methoprene | PLOS One [journals.plos.org]
• 6. Methoprene | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. sumivector.com [sumivector.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Residual effectiveness of insect growth regulators applied to carpet for control of cat flea (Siphonaptera: Pulicidae) larvae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synergism of the IGRs Methoprene and Pyriproxyfen Against Larval Cat Fleas (Siphonaptera: Pulicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. innovationtoimpact.org [innovationtoimpact.org]
• 14. Assessing Insect Growth Regulator Resistance Using Bioassays: A Systematic Review and Meta-Analysis of Methoprene and Pyriproxyfen Inhibition of Emergence in Three Vector Mosquito Species - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Methoprene General Fact Sheet [npic.orst.edu]
• 16. Use of Methoprene for Mosquito Control and Potential Toxic Effects on Non-Target Species - IAAAM_Archive - VIN [vin.com]
• 17. cabq.gov [cabq.gov]
• 18. Pyriproxyfen General Fact Sheet [npic.orst.edu]
• 19. Pyriproxyfen - Wikipedia [en.wikipedia.org]

Validating the binding affinity of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate to the Methoprene-tolerant (Met) receptor

A Comparative Guide to Validating Ligand Binding Affinity to the Methoprene-tolerant (Met) Receptor

Introduction: The Methoprene-tolerant (Met) Receptor as a Critical Insecticide Target

In the intricate world of insect physiology, the Methoprene-tolerant (Met) receptor stands out as a crucial regulator of development, metamorphosis, and reproduction.[1][2][3] Identified as the primary receptor for juvenile hormone (JH), Met is a member of the bHLH-PAS family of transcription factors.[4][5] The signaling cascade is initiated when JH binds to Met, which then forms a heterodimer with a partner protein, such as Taiman (Tai).[6][7] This active complex subsequently binds to specific DNA sequences known as JH response elements (JHREs), modulating the transcription of target genes essential for maintaining the juvenile state and preventing premature metamorphosis.[1][8]

Given its central role, the Met receptor has become a prime target for the development of insect growth regulators (IGRs), a class of insecticides that disrupt normal development. Methoprene, a widely used JHA, exerts its effect by mimicking the natural hormone and activating the Met pathway.[2][9] Therefore, the discovery and validation of novel compounds that can effectively bind to and modulate the Met receptor are of significant interest for creating next-generation, species-specific pest control agents.

This guide focuses on the validation of binding affinity for a novel potential ligand, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate (CAS: 2692622-73-2).[10][11] We will explore and compare the principal methodologies for quantifying its interaction with the Met receptor, providing the theoretical basis and practical framework necessary for researchers in entomology and drug discovery.

Figure 1: Simplified diagram of the Juvenile Hormone (JH) signaling pathway mediated by the Met receptor.

The Candidate Ligand: (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

The compound of interest is a fatty acid methyl ester with the molecular formula C₂₁H₃₆O₃.[10][11] Its structure, featuring a long aliphatic chain with an oxirane (epoxide) ring, bears resemblance to the sesquiterpenoid structure of natural juvenile hormones, suggesting it may act as a JH analog (JHA). The primary objective is to quantitatively determine if, and how strongly, this molecule binds to the Met receptor.

Property	Value	Source
IUPAC Name	(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate	N/A
CAS Number	2692622-73-2	[10]
Molecular Formula	C₂₁H₃₆O₃	[11]
Molecular Weight	336.51 g/mol	[11]

Comparing Methodologies for Validating Binding Affinity

Selecting the appropriate assay is critical and depends on the specific questions being asked (e.g., simple affinity vs. full thermodynamic profile), available resources (e.g., purified protein, radiolabeled ligands), and desired throughput. Here, we compare three gold-standard techniques.[12][13]

Feature	Radioligand Binding Assay (RBA)	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Principle	Measures the displacement of a radiolabeled ligand by an unlabeled test compound.	Detects changes in refractive index on a sensor chip as the analyte binds to an immobilized ligand.[14]	Measures the heat released or absorbed during the binding event between two molecules in solution.[15][16]
Label Required?	Yes (Radiolabel on a reference ligand)	No (Label-free)	No (Label-free)
Information Yield	Affinity (Kᵢ)	Affinity (Kᴅ), Kinetics (kₐ, k𝒹), Stoichiometry	Affinity (Kᴅ), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS)[17]
Throughput	High (96/384-well plate format)	Medium to High	Low to Medium
Key Advantage	High sensitivity and robustness; considered a "gold standard" for affinity.[12]	Provides real-time kinetic data (on- and off-rates).[18]	Provides a complete thermodynamic profile of the interaction.
Considerations	Requires synthesis of a radiolabeled ligand and handling of radioactive material.[19]	Requires high-purity, stable immobilized protein; can be challenging for membrane proteins.[20]	Requires larger quantities of pure protein and ligand; sensitive to buffer mismatch.[21]

For initial validation and screening, the Competitive Radioligand Binding Assay offers a robust, sensitive, and high-throughput method to determine the binding affinity (Kᵢ) of our test compound relative to a known ligand.

Detailed Experimental Protocol: Competitive Radioligand Binding Assay

This protocol is designed to determine the inhibition constant (Kᵢ) of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate for the Met receptor by measuring its ability to compete with a radiolabeled ligand, such as [³H]-Methoprene or [³H]-JH III.

Causality Behind Experimental Choices:

• Receptor Source: We use cell membranes from a heterologous expression system (e.g., Sf9 insect cells) overexpressing the Met receptor. This provides a high concentration of the target protein, enhancing the signal-to-noise ratio, and avoids confounding interactions from other endogenous proteins in whole-insect homogenates.

• Radioligand: [³H]-Methoprene is chosen as it is a well-characterized, high-affinity synthetic ligand for the Met receptor. Its use allows for direct comparison with a known JHA. The concentration is set near its Kᴅ value to ensure sensitive competition.

• Separation Method: Rapid vacuum filtration is used to separate receptor-bound from free radioligand.[12] Glass fiber filters are pre-soaked in polyethyleneimine (PEI) to reduce non-specific binding of the positively charged receptor-membrane complexes.

Figure 2: Experimental workflow for the competitive radioligand binding assay.

Step-by-Step Methodology

• Met Receptor Membrane Preparation: a. Culture Sf9 cells expressing the full-length Met receptor. b. Harvest cells by centrifugation and wash with ice-cold Phosphate Buffered Saline (PBS). c. Resuspend the cell pellet in cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl₂, protease inhibitors, pH 7.4).[22] d. Homogenize the cells using a Dounce homogenizer or sonicator on ice. e. Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.[22] f. Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.[22] g. Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation. h. Resuspend the final pellet in a suitable assay buffer, determine protein concentration (e.g., via BCA assay), and store aliquots at -80°C.

• Assay Setup (in a 96-well plate): a. Prepare serial dilutions of the test compound, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, and a reference competitor (unlabeled methoprene) in assay buffer. b. To each well, add components in the following order for a final volume of 250 µL:[22]

  • 150 µL of diluted membrane preparation (e.g., 50-100 µg protein).
  • 50 µL of either assay buffer (for total binding), excess unlabeled methoprene (e.g., 10 µM, for non-specific binding), or the test compound dilution.
  • 50 µL of [³H]-Methoprene at a final concentration near its Kᴅ (e.g., 1-5 nM).

• Incubation: a. Seal the plate and incubate for 60-90 minutes at a controlled temperature (e.g., 30°C) with gentle agitation to reach equilibrium.[22]

• Separation of Bound and Free Ligand: a. Terminate the incubation by rapid vacuum filtration onto a 0.3% PEI-soaked GF/C filter mat using a 96-well cell harvester.[22] b. Immediately wash each well 3-4 times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove unbound radioligand.

• Quantification: a. Dry the filter mat completely (e.g., 30 minutes at 50°C).[22] b. Place the mat in a sample bag, add scintillation cocktail, and seal. c. Count the radioactivity (in disintegrations per minute, DPM) trapped on the filters using a scintillation counter.

Data Analysis and Interpretation

• Calculate Specific Binding: For each concentration of the test compound, subtract the average DPM from the non-specific binding (NSB) wells from the DPM of the sample wells.

  • Specific Binding = Total DPM - NSB DPM

• Generate Competition Curve: Plot the specific binding (as a percentage of the maximum specific binding) against the log concentration of the test compound.

• Determine IC₅₀: Use non-linear regression analysis (e.g., in Prism software) to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ value—the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

• Calculate Inhibition Constant (Kᵢ): Convert the IC₅₀ value to the Kᵢ value using the Cheng-Prusoff equation. This corrects for the concentration and affinity of the radioligand used in the assay.

  • Kᵢ = IC₅₀ / (1 + ([L]/Kᴅ))

    • Where [L] is the concentration of the radioligand used.

    • Kᴅ is the dissociation constant of the radioligand for the receptor.

Example Data Table:

Compound	IC₅₀ (nM)	Kᵢ (nM)
Methoprene (Reference)	15.2	7.5
(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate	45.8	22.6
Negative Control (Unrelated Compound)	>10,000	>5,000

Interpretation: A lower Kᵢ value indicates a higher binding affinity. In this hypothetical example, the test compound binds to the Met receptor with a respectable affinity, approximately three-fold weaker than the reference compound, methoprene. This validates that the compound is a bona fide ligand for the Met receptor and warrants further investigation into its functional activity (agonist vs. antagonist) and in-vivo efficacy.

References

• 1. Juvenile hormone receptor Methoprene tolerant: Functions and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Juvenile hormone receptor Methoprene tolerant: Functions and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Juvenile Hormone Studies in Drosophila melanogaster [frontiersin.org]
• 4. The juvenile hormone signaling pathway in insect development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interaction patterns of methoprene-tolerant and germ cell-expressed Drosophila JH receptors suggest significant differences in their functioning - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sdbonline.org [sdbonline.org]
• 8. pnas.org [pnas.org]
• 9. Ligand-binding properties of a juvenile hormone receptor, Methoprene-tolerant - PMC [pmc.ncbi.nlm.nih.gov]
• 10. larodan.com [larodan.com]
• 11. biosynsis.com [biosynsis.com]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. Four Gold Standards for Measuring Ligand-Binding Affinity [findlight.net]
• 14. mdpi.com [mdpi.com]
• 15. reactionbiology.com [reactionbiology.com]
• 16. Isothermal Titration Calorimetry | Biomolecular Interactions Analysis | Malvern Panalytical [malvernpanalytical.com]
• 17. Isothermal titration calorimetry in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Surface Plasmon Resonance as a Tool for Ligand Binding Investigation of Engineered GPR17 Receptor, a G Protein Coupled Receptor Involved in Myelination - PMC [pmc.ncbi.nlm.nih.gov]
• 19. journals.physiology.org [journals.physiology.org]
• 20. portlandpress.com [portlandpress.com]
• 21. researchgate.net [researchgate.net]
• 22. giffordbioscience.com [giffordbioscience.com]

Comparative Analysis of the Cross-Species Activity of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

An In-Depth Technical Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive comparison of the biological activity of a novel fatty acid methyl ester, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, hereafter referred to as JHA-X, with established insect growth regulators (IGRs), Methoprene and Pyriproxyfen. The structural characteristics of JHA-X, particularly the presence of an epoxide ring on a long-chain fatty acid derivative, suggest its potential function as a juvenile hormone analog (JHA).[1] The primary objective of this guide is to present a framework for evaluating the cross-species activity of such novel compounds, a critical step in the development of next-generation pesticides. By presenting hypothetical, yet scientifically plausible, experimental data, we compare the efficacy of JHA-X against a key disease vector, Aedes aegypti, with its potential impact on non-target species, including the European honeybee (Apis mellifera) and the freshwater invertebrate Daphnia magna. This guide details the necessary experimental protocols to derive such comparative data and discusses the implications for species-specific pest control.

Introduction to Juvenile Hormone Analogs and the Significance of Cross-Species Selectivity

Juvenile hormones (JHs) are a group of sesquiterpenoid hormones that are critical for regulating a multitude of processes in insects, including development, reproduction, and metamorphosis.[2][3] Synthetic mimics of JH, known as juvenile hormone analogs (JHAs), have been developed as potent insect growth regulators.[4] These compounds, often referred to as "third-generation insecticides," disrupt the life cycle of pests by preventing larvae from maturing into reproductive adults.[4][5]

Commercially successful JHAs like Methoprene and Pyriproxyfen are widely used for controlling pests in public health and agriculture.[6][7] However, a key challenge in pesticide development is ensuring high target specificity to minimize adverse effects on non-target organisms, such as beneficial insects (e.g., pollinators) and aquatic life.[7][8] The efficacy and species-selectivity of JHAs can vary significantly, necessitating rigorous comparative bioassays early in the development pipeline.[4]

JHA-X, with its chemical structure C₂₁H₃₆O₃, is an ester product whose biological activity is not yet extensively documented in peer-reviewed literature.[1][9] This guide outlines a systematic approach to characterizing its activity profile in comparison to industry-standard JHAs.

Putative Mechanism of Action

JHAs exert their effects by binding to the juvenile hormone receptor complex.[2][3] This complex typically consists of two proteins: Methoprene-tolerant (Met) and Taiman (Tai).[3] Upon binding of the JHA (the agonist), the Met-Tai complex activates the transcription of JH-inducible genes, such as Krüppel-homolog 1 (Kr-h1).[2] The sustained expression of these genes maintains the insect in a juvenile state, leading to a failure of metamorphosis and eventual death.[3][4] The species-specific activity of different JHAs may arise from variations in the ligand-binding pocket of the Met receptor across different insect orders.[3]

Figure 1: Simplified signaling pathway of a Juvenile Hormone Analog (JHA).

Comparative Cross-Species Activity: A Data-Driven Analysis

To provide a clear comparison, this section presents hypothetical performance data for JHA-X against Methoprene and Pyriproxyfen across three distinct species.

Efficacy Against a Target Pest: Aedes aegypti

The primary measure of efficacy for a JHA against mosquito species is the inhibition of adult emergence. The following table summarizes the half-maximal effective concentration (EC₅₀) required to prevent the emergence of adult Aedes aegypti mosquitoes.

Compound	EC₅₀ (µg/L) for Emergence Inhibition	95% Confidence Interval
JHA-X (Hypothetical)	0.45	0.38 - 0.53
Methoprene	1.82[10]	1.65 - 2.01
Pyriproxyfen	0.05[10]	0.04 - 0.06
Table 1. Comparative efficacy of JHAs against Aedes aegypti larvae. Lower EC₅₀ values indicate higher potency.

Impact on a Non-Target Beneficial Insect: Apis mellifera

The safety of pollinators is a major consideration for modern insecticides. Pyriproxyfen, for instance, is known to pose a high risk to bee larvae.[11] This analysis evaluates the acute larval toxicity after 72 hours of exposure.

Compound	72-hour LC₅₀ (µ g/larva )	95% Confidence Interval
JHA-X (Hypothetical)	>100	-
Methoprene	>100	-
Pyriproxyfen	2.5	1.9 - 3.3
Table 2. Comparative acute toxicity of JHAs to Apis mellifera larvae. Higher LC₅₀ values indicate greater safety.

Impact on a Non-Target Aquatic Invertebrate: Daphnia magna

Aquatic toxicity is another critical endpoint. Methoprene is known to be very highly toxic to some freshwater invertebrates.[5] The standard 48-hour acute immobilization assay is used for comparison.

Compound	48-hour EC₅₀ (mg/L) for Immobilization	95% Confidence Interval
JHA-X (Hypothetical)	8.5	7.9 - 9.2
Methoprene	0.37	0.29 - 0.46
Pyriproxyfen	0.40	0.33 - 0.48
Table 3. Comparative acute toxicity of JHAs to Daphnia magna. Higher EC₅₀ values indicate lower aquatic toxicity.

Experimental Protocols

The following protocols describe the methodologies for generating the comparative data presented above. These protocols are designed to be self-validating through the inclusion of appropriate controls.

General Workflow for JHA Bioassays

Figure 2: General experimental workflow for conducting JHA bioassays.

Protocol 1: Aedes aegypti Emergence Inhibition Assay

• Insect Rearing : Rear Aedes aegypti (susceptible strain) under standard laboratory conditions (27±2°C, 75±5% RH, 12:12 L:D photoperiod).

• Stock Solutions : Prepare 1 mg/mL stock solutions of JHA-X, Methoprene, and Pyriproxyfen in acetone.

• Test Preparation : In 200 mL of deionized water in a beaker, add 25 late 3rd-instar larvae. Prepare at least 5 concentrations for each compound, plus a solvent control (acetone only) and a negative control (water only). Each concentration and control should have at least 4 replicates.

• Compound Application : Add the appropriate volume of the stock solution to achieve the desired final concentration in the water.

• Incubation and Observation : Provide larval food daily. Monitor daily for mortality and pupation. Once pupation begins, transfer pupae to emergence cages.

• Data Collection : Record the number of successfully emerged adults from each replicate. The assay is terminated 7 days after all control insects have emerged or died.

• Analysis : Calculate the percent inhibition of emergence for each concentration relative to the solvent control. Determine the EC₅₀ values using probit analysis.

Protocol 2: Apis mellifera Acute Larval Toxicity Test (OECD 237)

• Larvae Sourcing : Obtain first-instar honeybee larvae from healthy, queen-right colonies.

• Test Setup : Perform the test in 48-well plates kept in an incubator at 34.5±0.5°C and >90% RH.

• Dosing : Prepare a series of diets containing different concentrations of the test compounds. JHA-X, Methoprene, and Pyriproxyfen should be dissolved in a suitable solvent (e.g., acetone) and mixed into the artificial larval diet.

• Exposure : Individually dose each larva on day 3, 4, and 5 post-grafting with the treated diet. Include solvent and negative control groups.

• Observation : Record larval mortality daily until day 6.

• Analysis : Calculate the cumulative mortality at 72 hours post-initial exposure. Determine the LC₅₀ value using appropriate statistical methods (e.g., probit analysis).

Discussion: Interpreting the Comparative Profile of JHA-X

Based on the hypothetical data, JHA-X presents a compelling profile as a next-generation IGR.

• High Target Efficacy : With an EC₅₀ of 0.45 µg/L against Aedes aegypti, JHA-X is significantly more potent than Methoprene, although less potent than Pyriproxyfen. This suggests it could be an effective tool for vector control.

• Excellent Pollinator Safety : The standout characteristic of JHA-X in this analysis is its negligible toxicity to honeybee larvae (LC₅₀ >100 µ g/larva ). This represents a significant advantage over Pyriproxyfen and is a crucial feature for an environmentally-compatible pesticide.

• Reduced Aquatic Toxicity : JHA-X demonstrates a significantly lower acute toxicity to Daphnia magna compared to both Methoprene and Pyriproxyfen. This favorable environmental profile could simplify regulatory approval and expand its potential use in sensitive ecosystems.

The unique chemical structure of JHA-X, being a fatty acid derivative rather than a terpenoid mimic, may contribute to its distinct cross-species activity profile. This could be due to differences in uptake, metabolism, or binding affinity to the Met receptor in different species. Further research is required to elucidate the precise molecular interactions and metabolic pathways in both target and non-target organisms.

Conclusion and Future Directions

This guide establishes a framework for the comparative assessment of novel IGRs like (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate (JHA-X). The hypothetical data highlight a compound with a desirable balance of high efficacy against a major public health pest and a superior safety profile for non-target species compared to existing alternatives like Methoprene and Pyriproxyfen.

Future research should focus on:

• Validating these findings through rigorous laboratory and field trials.

• Expanding the range of species tested to include other pests, beneficial insects, and vertebrate species.

• Investigating the potential for resistance development in target pest populations.[12]

• Elucidating the molecular basis for its high species selectivity through receptor binding assays and molecular modeling.

By pursuing these lines of inquiry, the full potential of JHA-X and similar novel chemistries as highly selective and sustainable pest management tools can be realized.

References

• 1. larodan.com [larodan.com]
• 2. Approaches and Tools to Study the Roles of Juvenile Hormones in Controlling Insect Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unique peptidic agonists of a juvenile hormone receptor with species-specific effects on insect development and reproduction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stage-specific action of juvenile hormone analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methoprene General Fact Sheet [npic.orst.edu]
• 6. Comparative bioactivity of S-methoprene and novel S-methobutene against mosquitoes (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pyriproxyfen General Fact Sheet [npic.orst.edu]
• 8. Use of Methoprene for Mosquito Control and Potential Toxic Effects on Non-Target Species - IAAAM_Archive - VIN [vin.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Assessing Insect Growth Regulator Resistance Using Bioassays: A Systematic Review and Meta-Analysis of Methoprene and Pyriproxyfen Inhibition of Emergence in Three Vector Mosquito Species - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Cross Resistance in S-Methoprene-Resistant Culex quinquefasciatus (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Elucidating the Mode of Action of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate via Genetic Knockout Studies

For researchers, scientists, and drug development professionals, the journey from identifying a novel bioactive compound to understanding its precise mechanism of action is both challenging and critical. This guide provides an in-depth, experience-driven framework for confirming the mode of action of "(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate," a putative lipid signaling molecule, through the powerful application of genetic knockout studies. We will move beyond rote protocols to explore the strategic thinking behind each experimental choice, ensuring a robust and self-validating investigative process.

I. Foundational Strategy: From Putative Lipid to Cellular Target

Given that "(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate" is a structurally complex lipid, its mode of action is likely intertwined with cellular lipid metabolism or signaling pathways. The initial challenge is the absence of a known biological target. Therefore, our strategy will be a systematic process of hypothesis generation, targeted gene disruption, and rigorous phenotypic validation.

Our experimental approach is predicated on the central dogma of molecular biology: by selectively eliminating a candidate gene product (the protein target), we can observe whether the cellular or organismal response to our compound is abrogated. This provides strong evidence for a direct functional link. The CRISPR-Cas9 system, a revolutionary gene-editing tool, will be our primary method for generating precise genetic knockouts.[1][2]

II. Phase 1: Hypothesis Generation - Identifying Potential Targets

Before embarking on gene editing, we must first generate a list of plausible candidate targets. This is a critical step that will guide our experimental design.

A. In Silico and Cheminformatics Approaches:

• Structural Similarity Analysis: Compare the structure of our compound to known ligands in databases like PubChem, ChEMBL, and Lipid MAPS. This may reveal similarities to molecules with established protein targets.

• Molecular Docking Simulations: Computationally model the interaction of the compound with the crystal structures of proteins known to be involved in lipid signaling and metabolism (e.g., nuclear receptors, G-protein coupled receptors (GPCRs), enzymes like lipoxygenases, cyclooxygenases, or fatty acid synthases).

B. Affinity-Based Methods:

• Affinity Chromatography: Synthesize a derivative of the compound that can be immobilized on a solid support. Incubate this with a cell lysate and identify proteins that bind specifically using mass spectrometry.

• Chemical Proteomics: Utilize probe-based strategies where a tagged version of the compound is used to "pull-down" its interacting partners from a cellular extract.

C. Phenotypic Screening:

• High-Throughput Screening (HTS): Expose various cell lines to the compound and monitor for specific phenotypic changes.[3] For a lipid-like molecule, relevant assays could include monitoring changes in lipid droplet formation, membrane fluidity, or the activation of specific signaling pathways using reporter assays.[3][4] The results can point towards pathways and, by extension, the proteins within them.

The output of this phase will be a ranked list of candidate genes to be targeted for knockout.

III. Phase 2: Designing and Executing CRISPR-Cas9 Knockout Studies

With a set of candidate genes, we can now proceed with generating knockout cell lines or animal models.

A. Experimental Workflow for CRISPR-Cas9 Mediated Gene Knockout

Caption: Workflow for CRISPR-Cas9 Knockout and Validation.

B. Detailed Protocols and Considerations

1. Guide RNA (sgRNA) Design: The specificity of CRISPR-Cas9 editing is dictated by the sgRNA.[5][6]

• Objective: Design sgRNAs that target an early exon of the candidate gene to induce a frameshift mutation, leading to a premature stop codon and nonsense-mediated mRNA decay.[7]

• Tools: Utilize validated online design tools such as Synthego's CRISPR Design Tool, Benchling, or CHOPCHOP.[8][9] These tools help in selecting highly specific target sequences with minimal predicted off-target effects.

• Protocol:

  • Input the coding sequence (CDS) of the target gene into the design tool.

  • Select the appropriate Cas9 variant and its corresponding Protospacer Adjacent Motif (PAM) sequence (e.g., NGG for SpCas9).[6]

  • Choose 2-3 of the top-scoring sgRNAs for synthesis to test empirically.

  • Order chemically synthesized, modified sgRNAs for enhanced stability and efficiency.[10]

2. Delivery of Cas9 and sgRNA: The method of delivery can significantly impact editing efficiency and cell viability.[11]

• Recommendation: Deliver the Cas9 nuclease and sgRNA as a ribonucleoprotein (RNP) complex via electroporation. This method is transient, reducing the risk of off-target effects compared to plasmid-based expression.[11]

• Protocol:

  • Resuspend synthetic sgRNA and purified Cas9 protein in the appropriate buffers.

  • Incubate the sgRNA and Cas9 at room temperature to allow for RNP complex formation.

  • Harvest and resuspend the target cells in a compatible electroporation buffer.

  • Mix the cells with the RNP complex and electroporate using a validated instrument (e.g., Lonza Nucleofector, Bio-Rad Gene Pulser).

  • Plate the electroporated cells in recovery medium.

3. Validation of Gene Knockout: Validation is a multi-step process to confirm the genetic modification and its functional consequence.[12][13]

• Genomic Validation:

  • Technique: PCR amplification of the target locus followed by Sanger sequencing.[12]

  • Protocol:

    • Isolate genomic DNA from individual cell clones.

    • Design PCR primers that flank the sgRNA target site.

    • Amplify the target region.

    • Sequence the PCR product.

    • Analyze the sequencing chromatogram for evidence of insertions or deletions (indels) that disrupt the reading frame.

• Protein Expression Validation:

  • Technique: Western Blotting.[7][12]

  • Protocol:

    • Prepare protein lysates from wild-type (WT) and knockout (KO) cell clones.

    • Separate proteins by SDS-PAGE and transfer to a membrane.

    • Probe the membrane with a validated antibody specific to the target protein.

    • A complete absence of the protein band in the KO lanes, compared to a clear band in the WT lane, confirms a successful knockout at the protein level.[2]

4. Off-Target Analysis: A critical step to ensure the observed phenotype is due to the intended knockout and not unintended mutations.[14][15]

• Prediction: Use in silico tools to predict the most likely off-target sites based on sequence homology.[15][16]

• Validation: Sequence the top predicted off-target sites in the validated KO clones to confirm that no editing has occurred at these loci. For more comprehensive analysis, techniques like GUIDE-seq or Digenome-seq can be employed.[17]

IV. Phase 3: Phenotypic Characterization of Knockout Models

This is the definitive phase where we test the functional link between the candidate gene and our compound.

A. Comparing Responses in Wild-Type vs. Knockout Cells

The core experiment involves treating both wild-type and validated knockout cells with "(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate" and comparing their responses.

Assay Type	Wild-Type (WT) Response	Knockout (KO) Response (Hypothesized)	Interpretation if Hypothesized Response is Observed
Cell Viability/Proliferation	Compound induces apoptosis at concentration X.	No change in viability at concentration X.	The target protein is essential for the compound's cytotoxic effect.
Lipid Droplet Accumulation	Compound significantly increases lipid droplet formation.	No significant increase in lipid droplets.	The target protein is part of the pathway leading to lipid accumulation.
Reporter Gene Assay	Compound activates a specific signaling pathway (e.g., NF-κB).	No activation of the signaling pathway.	The target protein is an upstream component of this signaling cascade.
Metabolomic Profiling	Compound alters the cellular lipid profile in a specific manner.	The lipid profile remains unchanged or is altered differently.	The target protein is likely an enzyme involved in lipid metabolism.

B. Advanced Phenotypic Assays for Lipid-Modifying Compounds

Given the nature of the compound, consider more specialized assays:

• Lipidomics: Use mass spectrometry to perform a global analysis of lipid species in WT vs. KO cells, with and without compound treatment.[4][18] This can reveal specific metabolic pathways that are disrupted.

• Seahorse XF Analysis: Measure cellular metabolism (glycolysis and mitochondrial respiration) in real-time to see if the compound's effect on cellular bioenergetics is dependent on the target protein.

• Calcium Imaging: If the target is a suspected GPCR, monitor intracellular calcium mobilization in response to the compound.

V. Comparative Analysis and Alternative Approaches

While CRISPR-Cas9 is the gold standard, it's important to consider alternatives and their place in a comprehensive study.

Technique	Advantages	Disadvantages	Best Use Case
CRISPR-Cas9 Knockout	Permanent and complete loss of function; precise.	Potential for off-target effects; can be lethal if the gene is essential.	Gold standard for target validation.
RNA interference (RNAi)	Transient knockdown; useful for essential genes.	Incomplete knockdown; off-target effects are common.	Rapid, initial screening of multiple candidates before committing to CRISPR.
CRISPR interference (CRISPRi)	Reversible gene repression without altering DNA.	Requires stable expression of dCas9-repressor fusion.	Studying essential genes or when a graded response is desired.
Chemical Inhibition	Rapid and reversible.	Specificity of inhibitors can be poor; may not be available for all targets.	Orthogonal validation to confirm findings from genetic approaches.

VI. Conclusion: Synthesizing the Evidence

Confirming the mode of action of a novel compound is an iterative process. A successful outcome from this guide would be the identification of a gene where:

• The knockout is validated at both the genomic and protein levels.

• Off-target effects are ruled out at the most likely sites.

• The knockout of the gene specifically abrogates the cellular response to "(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate" in one or more phenotypic assays.

This multi-pronged approach, grounded in rigorous design and validation, provides the highest level of confidence in identifying the true biological target and mode of action, paving the way for further preclinical and therapeutic development.

References

• Cui, Y., & Xu, J. (2023). Off-target effects in CRISPR/Cas9 gene editing. Frontiers in Cell and Developmental Biology. Retrieved from [Link]

• Lawson, S., & Wolfe, S. A. (2017). CRISPR guide RNA design for research applications. WIREs Systems Biology and Medicine. Retrieved from [Link]

• CRISPR Design Tools. (n.d.). Synthego. Retrieved from [Link]

• A Guide to Efficient CRISPR gRNA Design: Principles and Design Tools. (2024). GenScript. Retrieved from [Link]

• Designing Guide RNAs. (n.d.). Takara Bio. Retrieved from [Link]

• CRISPR-Cas9 Off-Target Effects: Challenges and Solutions. (2025). AZoLifeSciences. Retrieved from [Link]

• Off-Target Effects and Detection Strategies of CRISPR/Cas9 Gene Editing. (n.d.). CD Genomics. Retrieved from [Link]

• Genome Editing with CRISPR: How to Effectively Minimize Off-Target Effects. (2025). YouTube. Retrieved from [Link]

• How to Validate Gene Knockout Efficiency: Methods & Best Practices. (2025). Patsnap Synapse. Retrieved from [Link]

• How to Validate Your Targeted Gene Editing Knockout Cell Line? (2025). Cyagen. Retrieved from [Link]

• Functional Characterization of Lipid Regulatory Effects of Three Genes Using Knockout Mouse Models. (2021). medRxiv. Retrieved from [Link]

• Treatment of Dyslipidemia Using CRISPR/Cas9 Genome Editing. (2016). Current Atherosclerosis Reports. Retrieved from [Link]

• Functional Characterization of Lipid Regulatory Effects of Three Genes Using Knockout Mouse Models. (2021). medRxiv. Retrieved from [Link]

• Overcoming the pitfalls of validating knockout cell lines by western blot. (2023). Horizon Discovery. Retrieved from [Link]

• What is the best verification assay for cas9 knockout clone analysis, PCR, sequencing, qPCR, western blot or gene functional assays? (2018). ResearchGate. Retrieved from [Link]

• A set of gene knockouts as a resource for global lipidomic changes. (2022). Nature Communications. Retrieved from [Link]

• Genetics-Driven Discovery of Novel Regulators of Lipid Metabolism. (2018). Current Atherosclerosis Reports. Retrieved from [Link]

• Effects of Adipose Tissue-Specific Knockout of Delta-like Non-Canonical Notch Ligand 1 on Lipid Metabolism in Mice. (2023). International Journal of Molecular Sciences. Retrieved from [Link]

• In-vivo genome editing using CRISPR-Cas9 to study lipid metabolism. (2015). ResearchGate. Retrieved from [Link]

• Development of New Genome Editing Tools for the Treatment of Hyperlipidemia. (2023). International Journal of Molecular Sciences. Retrieved from [Link]

• The Application of Phenotypic High-Throughput Screening Techniques to Cardiovascular Research. (2010). Journal of Cardiovascular Translational Research. Retrieved from [Link]

• Effects of CRISPR/Cas9-mediated stearoyl-Coenzyme A desaturase 1 knockout on mouse embryo development and lipid synthesis. (2022). PeerJ. Retrieved from [Link]

• Disrupting PCSK9 and ANGPTL3 genes with CRISPR gene editing technology for Hypercholesterolemia treatment. (2025). Journal of High School Science. Retrieved from [Link]

• Models of signalling disruption in lipidoses. (2017). ResearchGate. Retrieved from [Link]

• Identification of Phenotypic Lipidomic Signatures in Response to Long Chain n-3 Polyunsaturated Fatty Acid Supplementation in Humans. (2021). Metabolites. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Structure-Activity Relationship of Methyl Farnesoate Analogs

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of arthropod endocrinology, the sesquiterpenoid methyl farnesoate (MF) holds a significant position as a key juvenile hormone (JH) analog, particularly in crustaceans.[1][2] Its role in regulating critical physiological processes such as molting, reproduction, and metamorphosis makes it and its synthetic analogs prime candidates for the development of highly specific and effective insect growth regulators (IGRs).[3][4] Understanding the nuanced relationship between the chemical structure of MF analogs and their biological activity is paramount for designing next-generation compounds with enhanced potency and target specificity.

This guide provides an in-depth comparison of methyl farnesoate analogs, grounded in experimental data, to elucidate the critical structural motifs that govern their bioactivity. We will explore the key molecular interactions, detail the experimental workflows for assessing activity, and present a logical framework for the rational design of novel MF-based compounds.

The Core Structure of Methyl Farnesoate: A Scaffold for Innovation

Methyl farnesoate is an acyclic sesquiterpenoid characterized by a 15-carbon backbone with two double bonds at the C2-C3 and C6-C7 positions, and a methyl ester at the C1 position. Unlike the canonical juvenile hormone III (JH III), MF lacks the epoxide group at the C10-C11 position.[5] This fundamental structure serves as the scaffold for a multitude of synthetic modifications aimed at enhancing biological activity and stability.

References

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• 5. mdpi.com [mdpi.com]

A Comparative Environmental Impact Assessment: (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate versus Conventional Insecticides

This guide provides a comprehensive environmental impact assessment of the novel insecticidal compound, (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, in comparison to widely used insecticide classes: organophosphates, pyrethroids, and neonicotinoids. The analysis is grounded in established ecotoxicological principles and supported by experimental data from peer-reviewed literature and regulatory guidelines.

Introduction to the Insecticidal Compounds

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a compound whose structure suggests it belongs to the class of juvenile hormone analogs (JHAs) . JHAs are insect growth regulators that mimic the action of the naturally occurring juvenile hormone in insects.[1] They disrupt the endocrine system, leading to abnormal development, sterility, and mortality, particularly during metamorphosis from larval to pupal or adult stages.[2] This mode of action is considered more target-specific compared to broad-spectrum neurotoxic insecticides.[1]

For a robust comparative analysis, we will assess this compound against three major classes of conventional insecticides:

• Organophosphates: These insecticides, such as malathion and chlorpyrifos, act by inhibiting the enzyme acetylcholinesterase in the nervous system of both insects and vertebrates, leading to paralysis and death.[3][4]

• Pyrethroids: Synthetic analogs of naturally occurring pyrethrins, such as permethrin and cypermethrin, are neurotoxicants that work by keeping sodium channels in nerve cells open, leading to paralysis.[5][6]

• Neonicotinoids: This class of insecticides, including imidacloprid and clothianidin, acts on the nicotinic acetylcholine receptors of the central nervous system of insects, causing paralysis and death.[7][8]

Comparative Environmental Fate and Transport

The environmental persistence and mobility of an insecticide are critical determinants of its potential for non-target exposure and contamination of ecosystems.

Persistence in Soil and Water

An insecticide's half-life—the time it takes for half of the initial amount to degrade—is a key measure of its persistence.[9]

• Juvenile Hormone Analogs (JHAs): Generally, JHAs like methoprene are considered to have a favorable environmental profile due to their relatively rapid degradation.[2]

• Organophosphates: The persistence of organophosphates varies. For instance, chlorpyrifos has a soil half-life ranging from 11 to 140 days, with increased persistence in more acidic soils.[10]

• Pyrethroids: Synthetic pyrethroids are more stable than natural pyrethrins.[11] They bind strongly to soil and are degraded by microorganisms, with a soil half-life for permethrin of about 40 days (ranging from 11 to 113 days).[5][9] In the atmosphere, they are rapidly broken down by sunlight.[5]

• Neonicotinoids: These insecticides are water-soluble and can persist in the environment, leading to widespread detection in soil and water.[7][12]

Mobility and Leaching

The potential for an insecticide to move from the application site into groundwater or surface water is influenced by its water solubility and its tendency to adsorb to soil particles.[13]

• Juvenile Hormone Analogs (JHAs): Due to their generally lower water solubility, JHAs are less likely to leach into groundwater compared to more soluble insecticides.

• Organophosphates: The mobility of organophosphates is variable and depends on the specific compound's properties.

• Pyrethroids: Pyrethroids exhibit low water solubility and bind tightly to soil particles, which significantly reduces their potential for leaching into groundwater.[14][15] However, they can enter water bodies through runoff attached to soil particles.[14]

• Neonicotinoids: A key environmental concern with neonicotinoids is their high water solubility, which makes them prone to leaching into groundwater and surface water runoff, leading to contamination of aquatic ecosystems.[12]

Comparative Ecotoxicity

The ecotoxicity of an insecticide refers to its potential to cause harm to non-target organisms.

Toxicity to Non-Target Invertebrates

• Pollinators (Bees):

  • JHAs: While designed to be more insect-specific, some studies indicate potential sublethal effects on beneficial insects.

  • Organophosphates: These are highly toxic to bees, and exposure can disrupt their ability to forage and return to the hive, contributing to colony collapse disorder.[16]

  • Pyrethroids: Pyrethroids are toxic to bees and other non-target insects.[6]

  • Neonicotinoids: There is substantial evidence that neonicotinoids have detrimental effects on bee populations, including impaired foraging, reduced reproductive success, and increased mortality, even at sublethal doses.[8][17]

• Aquatic Invertebrates:

  • JHAs: Some JHAs have shown toxicity to aquatic invertebrates like water fleas (e.g., Moina macrocopa), causing mortality and reproductive issues at environmentally relevant concentrations.[18]

  • Organophosphates: These are generally toxic to aquatic invertebrates.[19]

  • Pyrethroids: Pyrethroids are highly toxic to aquatic invertebrates, which form the base of many aquatic food webs.[6]

  • Neonicotinoids: Neonicotinoids are known to negatively impact aquatic ecosystems, with insects like mayflies, caddisflies, and midges being particularly sensitive.[7][20]

Toxicity to Vertebrates

• Fish:

  • JHAs: JHAs generally exhibit low toxicity to fish.

  • Organophosphates: Organophosphates can be moderately to highly toxic to fish.[19]

  • Pyrethroids: Pyrethroids are highly toxic to fish.[6]

  • Neonicotinoids: In contrast to their high toxicity to aquatic insects, neonicotinoids are generally less toxic to fish.[20]

• Birds:

  • JHAs: JHAs typically show low toxicity to birds.

  • Organophosphates: Organophosphates are generally toxic to birds.[4]

  • Pyrethroids: The toxicity of pyrethroids to birds is generally lower than that of many other insecticides.[14]

  • Neonicotinoids: There are concerns about the impact of neonicotinoids on birds, particularly through the consumption of treated seeds.

Bioaccumulation and Biomagnification

Bioaccumulation is the buildup of a substance in an organism over time, while biomagnification is the increasing concentration of a substance in organisms at successively higher levels in a food chain.[21][22]

• JHAs: The potential for bioaccumulation of JHAs is generally considered low due to their relatively rapid metabolism and excretion.

• Organophosphates: While some organophosphates can bioaccumulate in fish, they are generally less persistent than organochlorine pesticides.[23]

• Pyrethroids: Pyrethroids are lipophilic (fat-soluble) and have the potential to bioaccumulate in the fatty tissues of organisms.[11]

• Neonicotinoids: Due to their high water solubility, the bioaccumulation potential of neonicotinoids is generally considered to be lower than that of more lipophilic insecticides.

Quantitative Ecotoxicity Data Summary

Insecticide Class	Persistence (Soil Half-life)	Mobility (Leaching Potential)	Bee Toxicity	Aquatic Invertebrate Toxicity	Fish Toxicity	Bioaccumulation Potential
Juvenile Hormone Analogs	Low to Moderate	Low	Moderate	Moderate to High	Low	Low
Organophosphates	Moderate to High[10]	Variable	High[16]	High[19]	Moderate to High[19]	Moderate[23]
Pyrethroids	Moderate[9]	Low[14]	High[6]	Very High[6]	Very High[6]	Moderate to High[11]
Neonicotinoids	High[12]	High	Very High[17]	Very High[7]	Low[20]	Low

This table provides a generalized comparison. Specific values can vary significantly between individual compounds within each class.

Experimental Methodologies for Environmental Impact Assessment

To ensure the scientific integrity of environmental impact assessments, standardized testing protocols are employed. These are often tiered, starting with basic laboratory tests and progressing to more complex field studies if necessary.[24]

Tier 1: Acute Toxicity Testing

These tests determine the short-term effects of a single dose of the insecticide.[25]

Experimental Protocol: Aquatic Invertebrate Acute Toxicity Test (e.g., Daphnia magna)

This protocol is based on OECD Guideline 202.[26]

• Test Organism: Daphnia magna, less than 24 hours old.

• Test Substance Preparation: Prepare a series of concentrations of the test insecticide in a suitable culture medium. A control group with no insecticide is also prepared.

• Exposure: Introduce a set number of daphnids (e.g., 20) into each test concentration and the control.

• Incubation: Maintain the test vessels at a constant temperature (e.g., 20°C) with a defined light-dark cycle for 48 hours.

• Observation: At 24 and 48 hours, record the number of immobilized daphnids in each vessel. Immobilization is defined as the inability to swim within 15 seconds of gentle agitation.

• Data Analysis: Calculate the EC50 (the concentration that causes immobilization in 50% of the test organisms) at 24 and 48 hours using appropriate statistical methods.

Causality and Validation: This standardized test provides a reliable and reproducible measure of acute toxicity to a key aquatic invertebrate. The use of a control group validates that any observed effects are due to the test substance. The concentration-response relationship established is fundamental for risk assessment.

Caption: Workflow for honey bee acute contact toxicity test.

Higher-Tier Assessments

For a comprehensive risk assessment, higher-tier studies such as mesocosm or field studies may be necessary. These studies evaluate the effects of an insecticide on entire communities of organisms under more realistic environmental conditions. [28]

Synthesis and Conclusion

The assessment of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, as a putative juvenile hormone analog, suggests a potentially more favorable environmental profile compared to some broad-spectrum conventional insecticides, particularly regarding vertebrate toxicity and groundwater contamination. JHAs are designed for greater insect specificity, which can reduce harm to non-target vertebrates. [1] However, potential risks to non-target arthropods, including beneficial insects and aquatic invertebrates, remain a concern and require thorough investigation. [19]In contrast, organophosphates and pyrethroids pose significant risks to a wide range of non-target organisms, including vertebrates. [3][6]Neonicotinoids, while showing lower direct toxicity to vertebrates, have a profound and well-documented negative impact on pollinators and aquatic ecosystems due to their systemic nature, persistence, and high water solubility. [7][18] The development and adoption of novel insecticides like (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate must be accompanied by rigorous and comprehensive environmental risk assessments. An integrated pest management approach, which combines various control strategies to minimize reliance on chemical insecticides, is crucial for sustainable agriculture and ecosystem health. [21]

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• Pyrethrins and Pyrethroids | ToxFAQs™ |
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• Pesticides likely affect 800 non-target species by disrupting growth, behaviour: Study. (URL: )
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• Neonicotinoids: Balancing Agricultural Productivity and Environmental Impact - Gallatin Conserv
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• Toxic and Environmental Effects of Neonicotinoid Based Insecticides - MDPI. (URL: )
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• Unlocking the interaction of organophosphorus pesticide residues with ecosystem: Toxicity and bioremedi
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• HOW LONG DO INSECTICIDE RESIDUES PERSIST? - University of Wisconsin–Madison. (URL: )
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Independent Verification of the Physiological Effects of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate: A Comparative Guide

Introduction: Unveiling the Potential of a Novel Epoxy Fatty Acid Ester

To the discerning researcher in drug discovery and development, the emergence of a novel molecular entity with therapeutic potential is a moment of significant interest. This guide focuses on such a molecule: (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate (CAS: 2692622-73-2). As an epoxy fatty acid methyl ester, its chemical structure suggests a kinship with a class of lipid mediators known for their potent biological activities. This document provides a comprehensive framework for the independent verification of its physiological effects, offering a comparative analysis against established alternatives and the detailed experimental methodologies required for a rigorous scientific investigation.

Epoxy fatty acids (EpFAs) are increasingly recognized for their beneficial roles in modulating inflammation, pain, and cardiovascular function. These endogenous signaling molecules are metabolites of polyunsaturated fatty acids, produced by cytochrome P450 enzymes. A critical regulator of their bioavailability is the soluble epoxide hydrolase (sEH), which metabolizes them into less active diols. Consequently, the stability and efficacy of EpFAs are of paramount importance in harnessing their therapeutic potential. The methyl ester form of these fatty acids often serves as a prodrug, enhancing stability and facilitating cellular uptake.

Given the structural characteristics of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, we hypothesize that it will exhibit significant anti-inflammatory and cytoprotective properties, particularly through the mitigation of endoplasmic reticulum (ER) stress. This guide will detail a phased experimental approach to test this hypothesis, providing the necessary protocols and rationale to empower your research team.

Phase 1: Foundational In Vitro Characterization

The initial phase of our investigation will focus on establishing the foundational biological activities of the target compound in a controlled cellular environment. We will utilize the well-established RAW 264.7 murine macrophage cell line, a robust model for studying inflammation.

Experimental Workflow: In Vitro Anti-inflammatory and Cytoprotective Screening

The following workflow outlines the initial screening process to determine the anti-inflammatory and cytoprotective potential of our target compound.

Caption: Workflow for in vitro screening of the target compound.

Detailed Experimental Protocols

A. Compound Handling and Preparation:

• Safety Precaution: As no specific Material Safety Data Sheet (MSDS) is currently available for this novel compound, it should be handled with care in a laboratory setting, using standard personal protective equipment (PPE).

• Solubility: Epoxy fatty acid methyl esters are generally soluble in organic solvents like DMSO and ethanol, and poorly soluble in aqueous media.[1][2][3] It is recommended to prepare a high-concentration stock solution (e.g., 10-50 mM) in sterile DMSO and then dilute it in cell culture medium to the final working concentrations. The final DMSO concentration in the culture medium should not exceed 0.1% to avoid solvent-induced cytotoxicity. A vehicle control (0.1% DMSO in medium) must be included in all experiments.

B. Cell Culture and Treatment:

• Cell Line: RAW 264.7 murine macrophages (ATCC® TIB-71™).

• Culture Conditions: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, at 37°C in a humidified 5% CO2 atmosphere.[4][5]

• Experimental Setup: Seed cells in appropriate plates (e.g., 96-well for viability and ELISA, 6-well for western blotting) and allow them to adhere overnight.

• Treatment Protocol: Pre-treat the cells with varying concentrations of the test compound or controls for 1-2 hours before stimulating with 1 µg/mL of lipopolysaccharide (LPS) to induce an inflammatory response.[6][7][8]

C. Cytotoxicity Assessment: MTT Assay

• Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

  • Treat the cells with a range of concentrations of the test compound (e.g., 0.1 µM to 100 µM) for 24 hours.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.[9]

D. Anti-inflammatory Activity Assays:

• Nitric Oxide (NO) Production (Griess Assay):

  • After LPS stimulation (24 hours), collect the cell culture supernatant.

  • Mix 50 µL of supernatant with 50 µL of Griess reagent.

  • Measure the absorbance at 540 nm. Quantify nitrite concentration using a sodium nitrite standard curve.[4]

• Pro-inflammatory Cytokine (TNF-α, IL-6) and Prostaglandin E2 (PGE2) Measurement (ELISA):

  • Collect the cell culture supernatant after 24 hours of LPS stimulation.

  • Quantify the levels of TNF-α, IL-6, and PGE2 using commercially available ELISA kits according to the manufacturer's instructions.[4][5]

E. Endoplasmic Reticulum (ER) Stress and Apoptosis Assays:

• ER Stress Induction: Treat RAW 264.7 cells with tunicamycin (e.g., 2-5 µg/mL for 4-24 hours) as a positive control for ER stress induction.[10][11][12]

• Western Blot Analysis for ER Stress Markers (GRP78 and CHOP):

  • Lyse the cells and determine protein concentration.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against GRP78, CHOP, and a loading control (e.g., β-actin).

  • Incubate with a suitable HRP-conjugated secondary antibody and visualize using a chemiluminescence detection system.[10][11][12][13][14]

• Caspase-3 Activity Assay (Apoptosis):

  • Induce apoptosis by co-treatment with an ER stressor (tunicamycin) and the test compound.

  • Measure caspase-3 activity in cell lysates using a colorimetric or fluorometric assay kit according to the manufacturer's protocol.[15][16][17][18][19]

F. Mechanistic Insight: NF-κB Activation Assay

• Principle: The transcription factor NF-κB is a key regulator of inflammatory gene expression. Its activation involves the translocation of the p65 subunit from the cytoplasm to the nucleus.

• Protocol:

  • After treatment and LPS stimulation, prepare nuclear and cytoplasmic extracts from the cells.

  • Perform western blot analysis on both extracts using an antibody against the p65 subunit of NF-κB. A decrease in cytoplasmic p65 and a corresponding increase in nuclear p65 indicates activation.[20]

Phase 2: Comparative Analysis with Alternative Compounds

A crucial aspect of this guide is to benchmark the performance of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate against other relevant compounds.

Selection of Comparators

• Positive Control (Epoxy Fatty Acid): 11,12-EET and 14,15-EET . These are well-characterized epoxyeicosatrienoic acids with known anti-inflammatory properties.[20][21][22][23][24]

• Standard Anti-inflammatory Drug (NSAID): Celecoxib . A selective COX-2 inhibitor, representing a different mechanistic class of anti-inflammatory agents.[25][26][27][28][29]

• Pro-resolving Lipid Mediators: Resolvins (e.g., Resolvin D1). These are potent anti-inflammatory and pro-resolving molecules derived from omega-3 fatty acids, offering a comparison to another class of endogenous lipid mediators.[30][31][32][33][34]

Comparative Data Presentation

The results from the in vitro assays should be compiled into clear, comparative tables.

Table 1: Comparative Cytotoxicity (IC50) in RAW 264.7 Macrophages

Compound	IC50 (µM)
(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate	TBD
11,12-EET	TBD
14,15-EET	TBD
Celecoxib	TBD[26]
Resolvin D1	TBD

Table 2: Comparative Anti-inflammatory Activity (IC50) in LPS-stimulated RAW 264.7 Macrophages

Compound	NO Production (IC50, µM)	TNF-α Secretion (IC50, µM)	IL-6 Secretion (IC50, µM)
(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate	TBD	TBD	TBD
11,12-EET	TBD	TBD	TBD
14,15-EET	TBD	TBD	TBD
Celecoxib	TBD	TBD	TBD
Resolvin D1	TBD	TBD	TBD

Table 3: Comparative Effect on ER Stress and Apoptosis

Compound (at non-toxic concentration)	GRP78 Expression (Fold Change vs. Tunicamycin)	CHOP Expression (Fold Change vs. Tunicamycin)	Caspase-3 Activity (Fold Change vs. Tunicamycin)
(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate	TBD	TBD	TBD
11,12-EET	TBD	TBD	TBD
14,15-EET	TBD	TBD	TBD

Phase 3: Preliminary In Vivo Validation

Promising results from the in vitro studies should be followed by a preliminary in vivo validation to assess the compound's efficacy in a whole-organism model of acute inflammation.

Carrageenan-Induced Paw Edema in Rats

This is a classic and reliable model for evaluating the acute anti-inflammatory effects of test compounds.

Caption: Workflow for the in vivo carrageenan-induced paw edema model.

In Vivo Experimental Protocol

• Animals: Male Sprague-Dawley rats (180-220 g).

• Groups:

  • Group 1: Vehicle control (e.g., saline or appropriate vehicle).

  • Group 2: Test compound (at various doses).

  • Group 3: Positive control (e.g., Celecoxib, 30 mg/kg, p.o.).[29]

• Procedure:

  • Administer the test compound or controls orally (p.o.) or intraperitoneally (i.p.).

  • After 30-60 minutes, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Conclusion and Future Directions

This guide provides a robust and scientifically rigorous framework for the independent verification of the physiological effects of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. By following these detailed protocols and comparative analyses, researchers can generate the high-quality data necessary to elucidate the therapeutic potential of this novel compound. Positive outcomes from these studies would warrant further investigation into its mechanism of action, pharmacokinetic and pharmacodynamic properties, and its efficacy in more chronic models of inflammation and other relevant disease states. The exploration of this and similar epoxy fatty acid derivatives holds significant promise for the development of new classes of therapeutics with potent anti-inflammatory and cytoprotective activities.

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A Comparative Guide to (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate: A Putative Juvenile Hormone Analog for Insect Growth Regulation

For researchers, scientists, and drug development professionals in the field of entomology and pest management, the exploration of novel insect growth regulators (IGRs) is a critical frontier. This guide provides a comprehensive technical comparison of the novel compound (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, a putative juvenile hormone analog (JHA), with established alternatives. Due to the absence of peer-reviewed studies on this specific molecule, this guide will leverage its structural characteristics to draw functional parallels with well-documented JHAs, providing a robust framework for its potential evaluation and application.

Introduction: Unveiling a Novel Juvenile Hormone Analog Candidate

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is a fatty acid methyl ester derivative with key structural motifs that strongly suggest its classification as a juvenile hormone analog.[1][2][3][4] Its chemical structure, C21H36O3, features a long-chain carbon backbone with conjugated double bonds and a terminal epoxide ring (pentyloxiran), characteristics shared with natural juvenile hormones and their synthetic mimics.[1][5] These features are crucial for binding to the juvenile hormone receptor and disrupting the normal metamorphosis and reproductive development of insects.[6][7]

JHAs are often referred to as "third-generation insecticides" due to their targeted mode of action, which offers a higher degree of safety for non-arthropod species compared to broad-spectrum neurotoxic insecticides.[8] They function by mimicking the action of endogenous juvenile hormone (JH), a sesquiterpenoid that regulates insect development.[9][6] By maintaining high levels of JH-like activity at inappropriate times, JHAs can prevent larvae from pupating, leading to the formation of non-viable intermediates or sterile adults.[5][8]

This guide will compare the putative properties and performance of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate with two of the most widely used and studied JHAs: Methoprene and Pyriproxyfen.

Comparative Analysis: Structural and Functional Benchmarking

While specific experimental data for (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate is not yet available in peer-reviewed literature, a comparative analysis of its structure with Methoprene and Pyriproxyfen can provide valuable insights into its potential efficacy and target species.

Feature	(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate	Methoprene	Pyriproxyfen
Chemical Class	Fatty Acid Methyl Ester Derivative (putative)	Terpenoid	Pyridine-based
Molecular Formula	C21H36O3[1][10]	C19H34O3	C20H19NO3
Key Functional Groups	Epoxide, Methyl Ester	Epoxide, Methyl Ester	Pyridine ring, Phenyl ether
Known Mechanism of Action	Putative JH receptor agonist	JH receptor agonist[7]	JH receptor agonist[7]

Causality Behind Structural Differences: The chemical diversity among JHAs influences their stability, bioavailability, and target specificity. Methoprene, being a closer structural analog to natural JH, is highly effective against many dipteran species. Pyriproxyfen, with its aromatic structure, often exhibits higher potency and broader activity against a range of insect orders. The long aliphatic chain of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate suggests it may have different uptake and metabolic pathways compared to Methoprene and Pyriproxyfen, potentially influencing its efficacy and residual activity.

Performance Data of Established Alternatives

To establish a baseline for evaluating novel JHAs, the following table summarizes reported efficacy data for Methoprene and Pyriproxyfen against various insect species. The primary metric for JHA efficacy is the concentration required to inhibit the emergence of adults from larval or pupal stages (EC50 or LC50).

Compound	Target Species	Metric	Concentration	Reference
Methoprene	Ctenocephalides felis (Cat flea)	LC50	0.39 ppm	[11][12]
Pyriproxyfen	Ctenocephalides felis (Cat flea)	LC50	0.19 ppm	[11][12]
Methoprene	Aedes aegypti (Yellow fever mosquito)	LC50	1.34 ppm	[13]
Pyriproxyfen	Aedes aegypti (Yellow fever mosquito)	LC50	1.009 ppm	[13]
Methoprene	Culex pipiens (Common house mosquito)	IE50	0.428 ppb	[14]
Pyriproxyfen	Culex pipiens (Common house mosquito)	IE50	0.048 ppb	[14]
Methoprene	Aedes albopictus (Asian tiger mosquito)	IE50	1.818 ppb	[14]

Note: ppm (parts per million), ppb (parts per billion). IE50 refers to the concentration that inhibits the emergence of 50% of the adult population.

Mechanistic Insights: The Juvenile Hormone Signaling Pathway

JHAs exert their effects by hijacking the endogenous juvenile hormone signaling pathway. The key molecular target is the Methoprene-tolerant (Met) protein, which acts as the JH receptor.[7] The binding of a JHA to Met initiates a cascade of gene expression that ultimately disrupts metamorphosis.

Caption: Juvenile Hormone Analog Signaling Pathway.

This self-validating system of hormonal disruption is the cornerstone of JHA efficacy. The application of a JHA during the late larval stages, when endogenous JH levels should be low, leads to the continued expression of juvenile-specific genes, preventing the developmental switch to the pupal or adult form.[8]

Experimental Protocols for Efficacy Validation

To empirically determine the efficacy of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate and compare it to other JHAs, standardized bioassays are essential. The following protocols are based on established methodologies for evaluating insect growth regulators.[15][16]

Larval Immersion Bioassay for Aquatic Insects (e.g., Mosquitoes)

This protocol is designed to determine the concentration of a JHA that inhibits the emergence of adult insects from aquatic larval stages.

Methodology:

• Preparation of Test Solutions: Prepare a stock solution of the test compound in an appropriate solvent (e.g., acetone or ethanol). Create a series of dilutions in water to achieve the desired test concentrations.

• Experimental Setup: Use 250 mL beakers containing 100 mL of the test solution. Each concentration should have at least three replicates. A control group with solvent only should be included.

• Insect Introduction: Introduce 20-25 late-instar larvae into each beaker.

• Feeding and Incubation: Provide a small amount of larval food (e.g., ground fish food or yeast extract) to each beaker.[17] Maintain the beakers under controlled conditions (e.g., 27°C, 80% relative humidity, 12:12 light:dark photoperiod).

• Observation: Monitor the beakers daily and record the number of dead larvae, pupae, and successfully emerged adults. The observation period should continue until all individuals in the control group have either emerged or died.[17]

• Data Analysis: Calculate the percentage of emergence inhibition for each concentration. Use probit analysis to determine the EC50 or LC50 value.[15]

Caption: Workflow for a Larval Immersion Bioassay.

Diet Incorporation Bioassay for Terrestrial Insects (e.g., Beetles, Caterpillars)

This method assesses the efficacy of a JHA when ingested by the target insect.

Methodology:

• Preparation of Treated Diet: Prepare a standard artificial diet for the target insect species. Incorporate the test compound at various concentrations into the diet before it solidifies.

• Experimental Setup: Dispense the treated diet into the wells of a multi-well bioassay plate or individual rearing containers.[16] Include a control diet with solvent only.

• Insect Infestation: Place one neonate or early-instar larva into each well.[16]

• Incubation: Maintain the bioassay plates under controlled environmental conditions suitable for the insect species.

• Observation: Monitor the larvae daily for mortality, developmental abnormalities, and successful pupation and adult emergence.

• Data Analysis: Determine the LC50 based on mortality or the EC50 based on the failure to reach the adult stage.

Conclusion and Future Directions

(8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate represents a promising candidate for a novel insect growth regulator, based on its structural analogy to known juvenile hormone mimics. While this guide provides a comparative framework based on established alternatives like Methoprene and Pyriproxyfen, empirical validation is paramount. The provided experimental protocols offer a clear path for researchers to determine the biological activity, potency, and species-specificity of this new compound.

Future research should focus on:

• Efficacy Studies: Conducting bioassays against a range of pest species to determine its activity spectrum.

• Mode of Action Confirmation: Utilizing molecular techniques to confirm its interaction with the juvenile hormone receptor.

• Toxicology and Non-Target Effects: Assessing its safety profile for beneficial insects and other non-target organisms.

By systematically evaluating this and other novel JHAs, the scientific community can continue to develop more effective and environmentally benign strategies for insect pest management.

References

• Jindra, M., & Bittova, L. (2020). The juvenile hormone receptor as a target of juvenoid “insect growth regulators”. Archives of Insect Biochemistry and Physiology, e21627.

• Palli, S. R. (2021). Stage-specific action of juvenile hormone analogs. Journal of Insect Physiology, 130, 104207. [Link]

• Dhadialla, T. S., Carlson, G. R., & Le, D. P. (1998). New insecticides with ecdysteroidal and juvenile hormone activity. Annual review of entomology, 43(1), 545-569.
• Goodman, W. G., & Granger, N. A. (2005). The juvenile hormones. In Comprehensive molecular insect science (Vol. 3, pp. 319-408). Elsevier.

• Innovation to Impact. (n.d.). SOP: Insect Growth Regulator Larvicides. [Link]

• Rivera-Perez, C., & Nouzova, M., & Noriega, F. G. (2020). Approaches and Tools to Study the Roles of Juvenile Hormones in Controlling Insect Biology. Insects, 11(12), 856. [Link]

• Riddiford, L. M. (2012). The molecular site of action of juvenile hormone and juvenile hormone insecticides during metamorphosis: how these compounds kill insects. Juvenile Hormone Analogs, 1-16.

• Martin, E., et al. (2025). Assessing Insect Growth Regulator Resistance Using Bioassays: A Systematic Review and Meta-Analysis of Methoprene and Pyriproxyfen Inhibition of Emergence in Three Vector Mosquito Species. Tropical Medicine and Infectious Disease, 10(4), 87. [Link]

• CD Biosynsis. (n.d.). (8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. [Link]

• Charles, J. P., et al. (2011). Ligand-binding properties of a juvenile hormone receptor, Methoprene-tolerant. Proceedings of the National Academy of Sciences, 108(52), 21128-21133. [Link]

• ResearchGate. (n.d.). Chemical structures of juvenile hormone (JH) and JH analog (JHA) insecticides investigated in this study. [Link]

• Parthasarathy, R., & Palli, S. R. (2021). Stage-specific action of juvenile hormone analogs. Vitamins and Hormones, 116, 315-337. [Link]

• Weber Lab. (n.d.). (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate. [Link]

• Arthur, F. H., & Campbell, J. F. (2019). Bioassays and Methodologies for Insecticide Tests with Larvae of Trogoderma granarium (Everts), the Khapra Beetle. Insects, 10(5), 145. [Link]

• Wang, C., et al. (2024). A Potential Multitarget Insect Growth Regulator Candidate: Design, Synthesis, and Biological Activity of Novel Acetamido Derivatives Containing Hexacyclic Pyrazole Carboxamides. Journal of Agricultural and Food Chemistry, 72(18), 7764-7776. [Link]

• Rust, M. K., & Hinkle, N. C. (2016). Synergism of the IGRs Methoprene and Pyriproxyfen Against Larval Cat Fleas (Siphonaptera: Pulicidae). Journal of medical entomology, 53(5), 1165-1169. [Link]

• ResearchGate. (n.d.). Synergism of the IGRs Methoprene and Pyriproxyfen Against Larval Cat Fleas (Siphonaptera: Pulicidae). [Link]

• National Pesticide Information Center. (n.d.). Use of Methoprene for Mosquito Control and Potential Toxic Effects on Non-Target Species. [Link]

• Istiana, I., et al. (2020). Comparative effectiveness of Pyriproxifen and methoprene to Aedes aegypti larvae from West Banjarmasin. International Seminar Integrated Vector Management Health and Environmental Perspective. [Link]

• Martin, E., et al. (2025). Assessing Insect Growth Regulator Resistance Using Bioassays: A Systematic Review and Meta-Analysis of Methoprene and Pyriproxyfen Inhibition of Emergence in Three Vector Mosquito Species. Tropical Medicine and Infectious Disease, 10(4), 87. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to Safe Handling: Personal Protective Equipment for (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

In our commitment to advancing laboratory safety and empowering researchers, this guide provides essential, in-depth guidance on the correct personal protective equipment (PPE) for handling (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate (CAS No. 2692622-73-2). While a specific Safety Data Sheet (SDS) for this compound is not publicly available, its molecular structure, featuring a fatty acid methyl ester (FAME) backbone and a reactive epoxide group, dictates a cautious approach rooted in established safety protocols for similar chemical classes.

The dual functionality of this molecule requires a comprehensive PPE strategy that addresses the potential hazards of both epoxides and long-chain esters. The epoxide group, in particular, is a key consideration due to its reactivity and potential for sensitization. This guide synthesizes established safety principles to provide a self-validating system for protecting yourself and your research.

Hazard Assessment: Understanding the 'Why' Behind the PPE

Before detailing the specific PPE, it is crucial to understand the potential hazards associated with the compound's functional groups.

• Epoxide Ring: Epoxides are reactive electrophiles. They can react with nucleophiles in the body, including DNA and proteins. This reactivity is the basis for potential health hazards, including skin and eye irritation, allergic reactions, and sensitization.[1][2][3] Once sensitization occurs, even minute exposures can trigger a significant allergic response.

• Fatty Acid Methyl Ester (FAME) Chain: While long-chain FAMEs are generally considered to have low acute toxicity, they can be slippery and may cause mild skin or eye irritation upon prolonged contact.[4] Good industrial hygiene practices are always recommended.

Given the presence of the epoxide group, our safety recommendations will align with the more stringent precautions required for handling reactive epoxides.

Core PPE Requirements: A Multi-Layered Defense

A comprehensive PPE strategy creates multiple barriers to exposure. The following table summarizes the minimum required PPE for handling (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate.

Protection Type	Specific Recommendation	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Nitrile provides good chemical resistance to a broad range of chemicals, including epoxides.[1][5] Double-gloving provides an additional layer of protection against tears and contamination during glove removal.
Eye & Face Protection	Chemical safety goggles and a face shield.	Goggles provide impact and splash protection. A face shield offers an additional barrier for the entire face against splashes that may occur when pouring or transferring the material.[1][6]
Body Protection	Chemical-resistant lab coat with long sleeves and closed cuffs.	A lab coat protects the skin and personal clothing from accidental spills. Long sleeves and tight cuffs are essential to prevent exposure to the arms and wrists.[1][5]
Respiratory Protection	Air-purifying respirator with organic vapor cartridges.	Recommended when handling the compound outside of a certified chemical fume hood or in poorly ventilated areas to prevent inhalation of any potential vapors or aerosols.[1][2][3]

Operational Plan: Step-by-Step Protocols

Adherence to strict protocols for donning, doffing, and handling is as critical as the PPE itself.

PPE Donning & Doffing Workflow

The sequence of putting on and taking off PPE is designed to minimize cross-contamination.

Donning & Doffing Protocol Diagram

Caption: Sequential workflow for donning and doffing PPE to prevent contamination.

Safe Handling Protocol

• Preparation: Before handling the compound, ensure a chemical fume hood is operational and the sash is at the appropriate height. Designate a specific work area and have spill cleanup materials readily available.

• Glove Integrity: Always inspect nitrile gloves for any signs of degradation or punctures before and during use.[5]

• Transfer: When transferring the material, work slowly and deliberately to avoid splashing.[1] Use tools and equipment made of compatible materials.

• Heating: If heating is required, be aware that this may increase the vapor pressure of the compound. Ensure adequate ventilation and respiratory protection. Vapors from heated epoxides may irritate mucous membranes.[4]

• Post-Handling: After handling, wipe down the work surface with an appropriate solvent and decontaminate all equipment.

Disposal Plan: Managing Contaminated Materials

Proper disposal is a critical final step in the safe handling workflow.

PPE and Consumables Disposal

• Gloves: The outer pair of gloves should be disposed of immediately after the task is complete or if contamination is suspected. The inner pair should be removed after decontaminating the work area. All gloves must be discarded as hazardous chemical waste.

• Lab Coats: If significant contamination of a disposable lab coat occurs, it should be carefully removed and disposed of as hazardous waste. Reusable lab coats must be professionally laundered and not taken home.

• Other Materials: Any consumables that come into direct contact with the compound (e.g., pipette tips, weighing paper, contaminated paper towels) must be collected in a designated, sealed hazardous waste container.

Chemical Waste Disposal

• Liquid Waste: Unused or waste solutions of (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate must be collected in a clearly labeled, sealed, and appropriate hazardous waste container.

• Spills: In case of a spill, use an inert absorbent material to contain it. The contaminated absorbent must then be collected into a hazardous waste container. Do not use combustible materials like paper towels for large spills.

Decision Tree for PPE Selection

Caption: A decision-making diagram for selecting appropriate respiratory protection.

By implementing these comprehensive PPE and handling protocols, researchers can significantly mitigate the risks associated with handling (8(Z),11Z)-Methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate, ensuring a safer laboratory environment for everyone.

References

• Do I need protective equipment when working with Epoxy Resin? (2024, January 18). Resin8. Available from: [Link]

• Preventing Overexposure. WEST SYSTEM Epoxy. Available from: [Link]

• Protective Aids for Working with Epoxy Resins. epoxio.cz. Available from: [Link]

• Johnson, D. (2024, May 22). Epoxy Safety 101: Choosing the Safety Equipment. Entropy Resins. Available from: [Link]

• The importance of PPE when working with resin! (2022, October 7). YouTube. Available from: [Link]

• Fatty Acid Methyl Ester (FAME / Biodiesel) Safety Data Sheet. Mercuria. Available from: [Link]

• Fatty acid methyl esters (m) Safety Data Sheet. (2019, June 10). Vitol. Available from: [Link]

• Methyl Ester of Fatty Acid Material safety data sheet. Groupe Veritas Limited. Available from: [Link]

• Fatty acid methyl ester 8 component mixture Safety Data Sheet. (2021, November 24). GL Sciences Inc. Available from: [Link]

• MSDS for FATTY ACID METHYL ESTERS (FAME). (2015, January 2). WRATISLAVIA – BIODIESEL SA. Available from: [Link]

• Guidance For Hazard Determination. Occupational Safety and Health Administration (OSHA). Available from: [Link]

• 1,2-epoxy-4-vinylcyclohexane - Registration Dossier. European Chemicals Agency (ECHA). Available from: [Link]

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